2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

• CAS: 42036-65-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a key intermediate in organic synthesis and pharmaceutical development. The information presented herein is intended to support research and development activities by providing detailed data on its characteristics, synthesis, and spectral properties.

Core Chemical and Physical Properties

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a white crystalline solid.[1][2][3] It is the hydrochloride salt of the Mannich base derived from cyclohexanone, formaldehyde, and dimethylamine.[4][5] This salt form enhances its stability and solubility in aqueous solutions.[6] The compound is soluble in water and has slight solubility in chloroform, DMSO, and methanol.[1][2][3][7]

Quantitative Data Summary

The following tables summarize the key quantitative data for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Identifier	Value	Source
CAS Number	42036-65-7	[1][2][5][8]
Molecular Formula	C₉H₁₈ClNO	[1][2][5][8][9]
Molecular Weight	191.70 g/mol	[2][5][8][9]

Physical Property	Value	Source
Appearance	White crystalline solid/powder	[1][2][3]
Melting Point	147-151 °C	[2][3][7][10]
149-150 °C (crude)	[11]
156-157 °C (purified)	[11]
80-85 °C	[1]
Solubility	High solubility in water	[1]
Soluble in organic solvents	[1]
Chloroform (Slightly)	[2][3][7]
DMSO (Slightly)	[2][3][7]
Methanol (Slightly)	[2][3][7]
>28.8 µg/mL (at pH 7.4)	[9]
Storage Temperature	2-8°C	[2][3][7]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

¹H NMR Spectroscopy (500 MHz, CDCl₃)[11]

Chemical Shift (δ) ppm	Multiplicity	Number of H	Assignment
1.35	m	1
1.54	m	1
1.73	m	1
1.82	m	1
2.05	m	1
2.37	m	2	6-H
2.41	m	1
2.67	d	3	NH-CH₃
2.74	m	1
2.77	d	3	NH-CH₃
3.09	m	1	7-H
3.57	1	7-H
11.88	m	1	NH
7.26	solvent

¹³C NMR Spectroscopy (125 MHz, CDCl₃)[11]

Chemical Shift (δ) ppm	Assignment
209.58	C-1
56.80	C-7
46.69	C-2
44.99	C-6
42.26	CH₃
41.75	CH₃
33.88	C-4
27.70	C-3
24.70	C-5
76.5-77.5	solvent

Infrared (IR) Spectroscopy (Film)[11]

Wavenumber (cm⁻¹)	Assignment
3068, 3020	N-H valence
2932, 2858	C-H valence, alkane
1698	C=O valence, ketone

Experimental Protocols

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is typically achieved through the Mannich reaction.[4][5]

Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride[2][7][11][12]

Materials:

• Cyclohexanone (9.82 g, 10.3 mL, 100 mmol)

• Paraformaldehyde (3.60 g, 120 mmol)

• Dimethylammonium chloride (8.16 g, 100 mmol)

• Ethanol (4 mL for reaction, 20 mL for dissolution)

• Concentrated Hydrochloric Acid (0.4 mL)

• Acetone (70 mL)

Equipment:

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Büchner funnel and suction flask

• Desiccator with silica gel

Procedure:

• To a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, add cyclohexanone, paraformaldehyde, dimethylammonium chloride, and 4 mL of ethanol.

• Add 0.4 mL of concentrated hydrochloric acid to the mixture.

• Heat the mixture under reflux with stirring for 4 hours.

• Filter the hot solution into a round-bottom flask.

• Evaporate the solvent using a rotary evaporator.

• Dissolve the residue in 20 mL of ethanol under heating.

• Allow the solution to cool to room temperature and then add 70 mL of acetone.

• For complete crystallization, store the solution overnight in a freezer.

• Collect the crystallized crude product by suction filtration using a Büchner funnel.

• Dry the crude product in a desiccator over silica gel.

• For further purification, the crude product can be recrystallized from ethanol and acetone.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Caption: Workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Safety and Handling

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is considered a hazardous substance.[1][12] It can cause skin irritation, serious eye damage, and may cause respiratory irritation.[12][13] When handling this compound, it is essential to wear appropriate personal protective equipment, including gloves, protective clothing, and eye/face protection.[12][14] Work should be conducted in a well-ventilated area to avoid inhalation of dust or fumes.[12] In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.[13][14]

Applications

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride serves as a crucial intermediate in the synthesis of various organic compounds and pharmaceuticals.[1][5] It is notably recognized as an impurity of Tramadol, an analgesic medication.[2][5] Its structural features, including a cyclohexanone ring and a dimethylaminomethyl group, make it a versatile building block in medicinal chemistry for the development of new therapeutic agents.[5]

References

• 1. chembk.com [chembk.com]
• 2. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride CAS#: 42036-65-7 [m.chemicalbook.com]
• 3. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride CAS#: 42036-65-7 [amp.chemicalbook.com]
• 4. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 5. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 6. Page loading... [guidechem.com]
• 7. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 8. (2RS)-2-[(Dimethylamino)methyl]cyclohexanone Hydrochloride [lgcstandards.com]
• 9. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. parchem.com [parchem.com]
• 11. Making sure you're not a bot! [oc-praktikum.de]
• 12. aksci.com [aksci.com]
• 13. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride - Safety Data Sheet [chemicalbook.com]
• 14. capotchem.cn [capotchem.cn]

physicochemical properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

An In-depth Technical Guide to the Physicochemical Properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a well-defined organic compound with the chemical formula C₉H₁₈ClNO.[1][2] It presents as a white crystalline solid and is recognized primarily as a key intermediate in organic synthesis.[2][3] Notably, it is a known impurity and a precursor in the synthesis of the analgesic drug, Tramadol.[1][4] This guide provides a comprehensive overview of its core physicochemical properties, detailed experimental protocols for its characterization, and logical workflows for its synthesis and analysis.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride are summarized below. These properties are crucial for its handling, application in synthesis, and for quality control purposes.

Table 1: General Physicochemical Properties

Property	Value	Source(s)
CAS Number	42036-65-7	[1][2][5]
Molecular Formula	C₉H₁₈ClNO	[1][2][5]
Molecular Weight	191.70 g/mol	[1][5]
Appearance	White Crystalline Powder	[1][3][6]
Melting Point	147-151 °C	[2][5][7]
156-157 °C (after purification)	[8]
Boiling Point	222.3 °C at 760 mmHg	[2][9]
Density	0.944 g/cm³	[2][9]
Flash Point	70.2 °C	[2][9]
IUPAC Name	2-[(dimethylamino)methyl]cyclohexan-1-one;hydrochloride	[5][10]

Solubility Profile

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is an ionic salt, which dictates its solubility behavior. It is:

• Soluble in water, methanol, and ethanol.[1][3][5]

• Slightly Soluble in Chloroform and DMSO.[1][7]

• A solubility of >28.8 µg/mL at pH 7.4 has been experimentally determined.[10]

Spectroscopic Analysis

Spectroscopic data is fundamental to confirming the molecular structure of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in the molecule. The key absorption bands are indicative of its ketone and ammonium salt structure.

Table 2: Infrared (IR) Spectral Data

Wavenumber (cm⁻¹)	Assignment
3068, 3020	N-H stretching (from the hydrochloride salt)
2932, 2858	C-H stretching (alkane)
1698	C=O stretching (ketone)

(Data sourced from an experimental synthesis).[8][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.[11]

Table 3: ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Number of H	Assignment
11.88	m	1	NH
3.57	m	1	7-H
3.09	m	1	7-H
2.77	d	3	NH-CH ₃
2.74	m	1
2.67	d	3	NH-CH ₃
2.41	m	1
2.37	m	2	6-H
2.05	m	1
1.82	m	1
1.73	m	1
1.54	m	1
1.35	m	1

(Assignments are based on the provided experimental data).[8]

Table 4: ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
209.58	C-1 (C=O)
56.80	C-7 (CH₂)
46.69	C-2 (CH)
44.99	C-6 (CH₂)
42.26	N-C H₃
41.75	N-C H₃
33.88	C-4 (CH₂)
27.70	C-3 (CH₂)
24.70	C-5 (CH₂)

(Assignments are based on the provided experimental data).[8]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride are provided below.

Synthesis via Mannich Reaction

This compound is typically synthesized via a Mannich reaction, which involves the aminoalkylation of an acidic proton located alpha to a carbonyl group.[12]

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylamine hydrochloride

• Concentrated Hydrochloric Acid

• Ethanol

• Acetone

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylamine hydrochloride (1.0 eq) in ethanol.[12]

• Add a catalytic amount (e.g., 2-3 drops) of concentrated hydrochloric acid.[1][8][12]

• Heat the mixture to reflux with stirring for approximately 4 hours.[1][8][12]

• After the reaction is complete, filter the hot solution to remove any insoluble impurities.[8]

• Evaporate the solvent from the filtrate using a rotary evaporator.[8]

• Dissolve the resulting residue in a minimal amount of hot ethanol.[8]

• While at room temperature, add acetone to the solution to induce crystallization.[8]

• To ensure complete crystallization, store the solution in a freezer overnight.[1][8]

• Collect the crystalline product by suction filtration using a Büchner funnel and wash the crystals with cold acetone.[12]

• Dry the purified product in a desiccator over silica gel.[1][8]

Melting Point Determination

Objective: To determine the melting range of the purified compound as an indicator of purity.

Procedure:

• Ensure the crystalline sample is completely dry.

• Finely powder a small amount of the sample.

• Pack the powder into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in a calibrated melting point apparatus.

• Heat the apparatus at a rate of 10-15 °C/min initially, then slow to 1-2 °C/min when the temperature is within 20 °C of the expected melting point.

• Record the temperature at which the first liquid drop appears (onset) and the temperature at which the entire sample becomes a clear liquid (completion). A sharp melting range (e.g., 1-2 °C) is indicative of high purity.

Solubility Determination (Qualitative)

Objective: To qualitatively assess the solubility of the compound in various solvents.

Procedure:

• In a small test tube, add approximately 25 mg of the compound.[13]

• Add 0.75 mL of the chosen solvent (e.g., water, ethanol, DMSO, chloroform) in small portions.[13]

• After each addition, shake the test tube vigorously.[13]

• Observe and record whether the compound dissolves completely, is partially soluble, or is insoluble.

Spectroscopic Analysis Protocols

Objective: To obtain an infrared spectrum of the solid compound.

Procedure:

• Dissolve a small amount (approx. 5-10 mg) of the compound in a few drops of a volatile solvent like acetone or methylene chloride.[14]

• Place one drop of this solution onto the surface of a single salt plate (e.g., NaCl or KBr).[14]

• Allow the solvent to evaporate completely, leaving a thin solid film of the compound on the plate.[14]

• Record a background spectrum of the empty sample compartment.[11]

• Place the salt plate in the sample holder of the FTIR spectrometer.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.[11]

Objective: To obtain ¹H and ¹³C NMR spectra for structural confirmation.

Procedure:

• Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in an NMR tube.[11][15]

• Place the NMR tube in the spectrometer.

• For ¹H NMR: Acquire a one-dimensional proton spectrum. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.[11]

• For ¹³C NMR: Acquire a one-dimensional carbon spectrum using a proton-decoupled pulse sequence. A longer relaxation delay (e.g., 2-5 seconds) may be required to observe all carbon signals, especially the carbonyl carbon.[11]

• Process the spectra (Fourier transform, phase correction, and baseline correction) and integrate the signals for ¹H NMR.

pKa Determination (Potentiometric Titration - General Protocol)

Objective: To determine the acid dissociation constant (pKa) of the tertiary amine hydrochloride.

Procedure:

• Prepare a dilute aqueous solution of the compound with a known concentration (e.g., 0.05 M).[16]

• Calibrate a pH meter using standard buffer solutions.

• Immerse the pH electrode in the amine hydrochloride solution and record the initial pH.

• Titrate the solution by adding small, precise volumes of a standardized strong base (e.g., 0.1 M NaOH).

• Record the pH of the solution after each addition of the titrant.

• Continue the titration well past the equivalence point.

• Plot the pH versus the volume of NaOH added. The pKa is equal to the pH at the half-equivalence point (the point where half of the amine hydrochloride has been neutralized).

Visualizations: Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes related to 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Caption: A workflow diagram illustrating the synthesis of the target compound.

Caption: A logical workflow for the physicochemical and structural analysis.

References

• 1. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride CAS#: 42036-65-7 [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chembk.com [chembk.com]
• 4. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 5. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, 98% | Fisher Scientific [fishersci.ca]
• 6. Page loading... [wap.guidechem.com]
• 7. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride CAS#: 42036-65-7 [amp.chemicalbook.com]
• 8. Making sure you're not a bot! [oc-praktikum.de]
• 9. echemi.com [echemi.com]
• 10. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. benchchem.com [benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride molecular weight and formula

An in-depth analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride reveals its key molecular properties. This compound, a notable impurity related to the analgesic tramadol, is of significant interest in pharmaceutical research and development.[1][2]

Molecular Formula and Weight

The chemical identity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is defined by its molecular formula and weight. These fundamental parameters are crucial for a wide range of applications, from synthesis and characterization to analytical method development. The compound's molecular formula is C9H18ClNO, and it has a molecular weight of approximately 191.7 g/mol .[1][2][3][4][5]

Property	Value	Source
Molecular Formula	C9H18ClNO	[1][2][3][4][5][6]
Molecular Weight	191.7 g/mol	[1][2][3][4]

Experimental Protocols

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride can be achieved through a Mannich reaction. A typical laboratory-scale synthesis involves the reaction of cyclohexanone, paraformaldehyde, and dimethylammonium chloride in an ethanol solvent. The mixture is heated under reflux, followed by filtration and solvent evaporation. The crude product is then recrystallized from a mixture of ethanol and acetone to yield the purified hydrochloride salt.[3]

Logical Relationship of Synthesis

The synthesis process follows a logical workflow from starting materials to the final purified product. This can be visualized as a straightforward pathway.

Synthesis workflow for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 2. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 4. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthonix, Inc > 42036-65-7 | 2-((Dimethylamino)methyl)cyclohexanone hydrochloride [synthonix.com]
• 6. chembk.com [chembk.com]

Technical Guide: Solubility Profile of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (CAS RN: 42036-65-7). The document is intended to be a valuable resource for researchers and professionals involved in drug development and chemical synthesis, offering a concise summary of solubility characteristics, detailed experimental protocols, and a visual representation of its synthesis pathway.

Core Solubility Data

The solubility of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride has been qualitatively and quantitatively described in various sources. The compound, a white crystalline solid, generally exhibits good solubility in aqueous media and limited solubility in some organic solvents.[1][2][3][4]

Quantitative Solubility Data

A singular quantitative solubility value has been reported from a high-throughput screening assay.

Table 1: Quantitative Solubility of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Solvent/Medium	Temperature	pH	Solubility	Method of Analysis
Aqueous Buffer	Not Specified	7.4	>28.8 µg/mL	Not Specified
[5][6]

Qualitative Solubility Data

Qualitative assessments of the compound's solubility in various solvents are more widely available and are summarized below.

Table 2: Qualitative Solubility of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Solvent	Solubility Description
Water	High solubility / Soluble
Chloroform	Slightly soluble
Dimethyl Sulfoxide (DMSO)	Slightly soluble
Methanol	Slightly soluble
Organic Solvents (General)	Soluble
[1][2][4][7]

Experimental Protocols

Detailed experimental procedures are crucial for the replication and validation of scientific findings. This section outlines the established protocol for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and a general methodology for determining its solubility.

Synthesis via Mannich Reaction

The primary route for synthesizing 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is the Mannich reaction.[7][8] This one-pot synthesis involves the aminoalkylation of a C-H acidic compound (cyclohexanone) with formaldehyde and a secondary amine (dimethylamine hydrochloride).

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylamine hydrochloride

• Concentrated Hydrochloric Acid

• Ethanol

• Acetone

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add cyclohexanone, paraformaldehyde, dimethylamine hydrochloride, and ethanol.

• Add a few drops of concentrated hydrochloric acid to the mixture.

• Heat the mixture to reflux and maintain for approximately 4 hours with continuous stirring.

• After the reaction is complete, filter the hot solution to remove any solid impurities.

• Evaporate the solvent from the filtrate using a rotary evaporator.

• The resulting residue is the crude 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

• For purification, dissolve the crude product in a minimal amount of hot ethanol.

• Add acetone to the ethanolic solution at room temperature to induce crystallization. For complete crystallization, the solution can be stored at a low temperature (e.g., in a freezer) overnight.

• Collect the crystalline product by filtration, wash with cold acetone, and dry under vacuum.

Solubility Determination: Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.[9][10][11][12][13] The following is a general protocol that can be adapted for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Materials:

• 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (pure solid)

• Selected solvents (e.g., water, ethanol, methanol, buffer solutions of various pH)

• Thermostatic shaker

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) for concentration analysis.[14][15][16]

Procedure:

• Add an excess amount of solid 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride to a known volume of the selected solvent in a sealed flask. The excess solid ensures that a saturated solution is formed.

• Place the flask in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C).

• Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• To separate the solid and liquid phases, centrifuge the suspension.

• Carefully withdraw a clear aliquot of the supernatant and filter it using a syringe filter to remove any remaining solid particles.

• Quantitatively dilute the filtered solution with a suitable solvent.

• Determine the concentration of the diluted solution using a validated HPLC method.

• Calculate the solubility of the compound in the chosen solvent based on the measured concentration and the dilution factor.

Synthesis Workflow Visualization

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride via the Mannich reaction can be visualized as a multi-step process. The following diagram illustrates the logical flow from reactants to the final purified product.

Caption: Workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. echemi.com [echemi.com]
• 2. chembk.com [chembk.com]
• 3. parchem.com [parchem.com]
• 4. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 7. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 8. Making sure you're not a bot! [oc-praktikum.de]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. scielo.br [scielo.br]
• 11. ub.edu [ub.edu]
• 12. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 13. Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Validated HPLC determination of 2-[(dimethylamino)methyl]cyclohexanone, an impurity in tramadol, using a precolumn derivatisation reaction with 2,4-dinitrophenylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Guide: Spectroscopic and Synthetic Profile of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, synthesis, and analytical protocols for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. This compound is a notable synthetic intermediate, particularly recognized as a precursor in the synthesis of the analgesic drug, Tramadol.[1]

Spectroscopic Data

The structural elucidation of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is primarily achieved through nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. The following tables summarize the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
11.88	m	1	N-H
3.57	m	1	7-H
3.09	m	1	7-H
2.77	d	3	NH-CH₃
2.74	m	1	-
2.67	d	3	NH-CH₃
2.41	m	1	-
2.37	m	2	6-H
2.05	m	1	-
1.82	m	1	-
1.73	m	1	-
1.54	m	1	-
1.35	m	1	-
Data obtained in CDCl₃ at 500 MHz.[1]

¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
209.58	C-1 (C=O)
56.80	C-7 (-CH₂-N)
46.69	C-2
44.99	C-6
42.26	CH₃
41.75	CH₃
33.88	C-4
27.70	C-3
24.70	C-5
Data obtained in CDCl₃ at 125 MHz.[1]

Infrared (IR) Spectroscopy

IR Spectral Data

Wavenumber (cm⁻¹)	Assignment
3068, 3020	N-H valence
2932, 2858	C-H valence, alkane
1698	C=O valence, ketone
Data obtained from a pure product film.[1]

Experimental Protocols

Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

This compound is synthesized via the Mannich reaction.[2]

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylammonium chloride

• Concentrated Hydrochloric Acid

• Ethanol

• Acetone

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylammonium chloride (1.0 eq) in ethanol.[3]

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 2 drops).[3]

• Heat the mixture to reflux and stir for 4 hours.[3]

• After the reaction is complete, filter the hot solution to remove any insoluble material.[3]

• Evaporate the solvent from the filtrate using a rotary evaporator.[3]

• Dissolve the resulting residue in a minimal amount of hot ethanol.[3]

• Induce crystallization by adding acetone to the solution at room temperature. For complete crystallization, store the solution overnight in a freezer.[3]

• Collect the crystalline product by suction filtration using a Büchner funnel and wash with cold acetone.[3]

• Dry the product in a desiccator over silica gel.[3]

• For further purification, recrystallization from an ethanol/acetone mixture can be performed.[4]

Spectroscopic Analysis Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the hydrochloride salt in 0.5-0.7 mL of a suitable deuterated solvent such as D₂O, CDCl₃, or DMSO-d₆.[5]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).[6]

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment.[6]

  • Set a relaxation delay of 1-5 seconds.[6]

  • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.[6]

• ¹³C NMR Acquisition:

  • Employ a proton-decoupled pulse sequence.[5]

  • Use a relaxation delay of 2-5 seconds.[6]

IR Spectroscopy

• Sample Preparation (Film): If the sample is oily or can be melted at a low temperature, a thin film can be prepared between two IR-transparent plates (e.g., NaCl).

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over a typical range of 4000-400 cm⁻¹.

Mass Spectrometry (GC-MS of the Free Base)

Direct analysis of the hydrochloride salt by GC-MS is not suitable due to its non-volatile and thermally labile nature.[7] Therefore, the salt is converted to its volatile free base before analysis.

• Sample Preparation (Free Base Extraction):

  • Dissolve the hydrochloride salt in deionized water.

  • Add a strong base (e.g., 50% NaOH) to raise the pH and convert the salt to the free base.

  • Extract the aqueous solution with an organic solvent such as ethyl acetate or toluene.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

  • The resulting solution containing the free base can be directly injected into the GC-MS.

• Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer.

• General GC Conditions: A suitable column, such as a DB-1 or DB-5, can be used. The temperature program should be optimized to ensure good separation of the analyte from any impurities.[8]

Workflow and Pathway Visualizations

The following diagrams illustrate the key processes related to 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 3. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 4. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. GC Analysis of (2RS)-2-[(dimethylamino)methyl]cyclohexanone - Chromatography Forum [chromforum.org]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectrum of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy data for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. It is intended for researchers, scientists, and drug development professionals who require detailed spectral information and experimental protocols for the characterization of this compound.

Spectroscopic Data

The following tables summarize the ¹H and ¹³C NMR spectral data for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, with chemical shifts (δ) reported in parts per million (ppm). The data is referenced to a solvent signal.[1]

¹H NMR Spectral Data

Solvent: CDCl₃ Frequency: 500 MHz

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
11.88	m	1	NH
3.57	m	1	7-H
3.09	m	1	7-H
2.77	d	3	NH-CH₃
2.74	m	1	-
2.67	d	3	NH-CH₃
2.41	m	1	-
2.37	m	2	6-H
2.05	m	1	-
1.82	m	1	-
1.73	m	1	-
1.54	m	1	-
1.35	m	1	-

¹³C NMR Spectral Data

Solvent: CDCl₃ Frequency: 125 MHz

Chemical Shift (δ) ppm	Assignment
209.58	C-1
56.80	C-7
46.69	C-2
44.99	C-6
42.26	CH₃
41.75	CH₃
33.88	C-4
27.70	C-3
24.70	C-5

Experimental Protocols

The following sections detail the methodologies for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and the acquisition of its NMR spectra.

Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride[1][2]

This synthesis is an example of the Mannich reaction.[2]

Materials and Equipment:

• Cyclohexanone

• Paraformaldehyde

• Dimethylammonium chloride

• Concentrated Hydrochloric acid

• Ethanol

• Acetone

• Round bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Büchner funnel and suction flask

• Rotary evaporator

• Desiccator

Procedure:

• To a 100 mL round bottom flask containing a magnetic stir bar, add cyclohexanone (9.82 g, 100 mmol), paraformaldehyde (3.60 g, 120 mmol), dimethylammonium chloride (8.16 g, 100 mmol), and ethanol (4 mL).

• Add 0.4 mL of concentrated hydrochloric acid to the mixture.

• Attach a reflux condenser and heat the mixture under reflux with stirring for 4 hours.

• Filter the hot solution into a round-bottom flask.

• Remove the solvent using a rotary evaporator.

• Dissolve the resulting residue in 20 mL of hot ethanol.

• Allow the solution to cool to room temperature and then add 70 mL of acetone to induce crystallization.

• For complete crystallization, store the solution in a freezer overnight.

• Collect the crystallized product by suction filtration using a Büchner funnel and dry it in a desiccator over silica gel.

• For further purification, the crude product can be recrystallized from a mixture of ethanol and acetone.

NMR Data Acquisition[4][5]

Sample Preparation:

• Dissolve 5-10 mg of the purified 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in approximately 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

Instrumentation:

• A high-field NMR spectrometer (e.g., 500 MHz for ¹H and 125 MHz for ¹³C) is used for data acquisition.

¹H NMR Acquisition Parameters:

• Pulse Angle: 30 degrees

• Relaxation Delay: 1-2 seconds

• Number of Scans: Sufficient scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: A proton-decoupled pulse sequence is utilized.

• Relaxation Delay: 2-5 seconds (a longer delay may be necessary for quaternary carbons).

• Number of Scans: A sufficient number of scans to account for the low natural abundance of ¹³C.

Workflow and Structural Logic

The following diagrams illustrate the experimental workflow for the synthesis and analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and the logical assignment of its NMR signals.

Experimental workflow for synthesis and analysis.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]

FT-IR Analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride using Fourier-Transform Infrared (FT-IR) spectroscopy. The document outlines the characteristic spectral data, detailed experimental protocols for sample analysis, and a logical workflow for the spectroscopic examination of this compound. This guide is intended to be a valuable resource for researchers and professionals involved in the characterization and quality control of pharmaceutical compounds.

Introduction to FT-IR Spectroscopy in Pharmaceutical Analysis

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful analytical technique used to identify and characterize organic and inorganic compounds.[1] By measuring the absorption of infrared radiation by a sample, an FT-IR spectrometer generates a unique spectral fingerprint that provides information about the functional groups present in a molecule.[1][2] In the pharmaceutical industry, FT-IR spectroscopy is a cornerstone for material identification, quality assurance and quality control (QA/QC) of active pharmaceutical ingredients (APIs) and drug products, as well as for the detection of impurities and counterfeit substances.[3][4]

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a Mannich base, a class of organic compounds synthesized from an amine, formaldehyde, and a compound containing an active hydrogen.[5] It is structurally related to tramadol, a well-known analgesic, and is often used in pharmaceutical research and development.[5] Accurate characterization of its molecular structure is crucial, and FT-IR provides a rapid and non-destructive method to confirm its identity and purity.

Spectral Data and Interpretation

The FT-IR spectrum of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride exhibits characteristic absorption bands corresponding to its key functional groups. The presence of a ketone (C=O), an amine hydrochloride (N-H), and aliphatic C-H bonds are the primary features of the spectrum. The hydrochloride salt formation significantly influences the N-H stretching vibrations.

Tabulated FT-IR Spectral Data

The following table summarizes the key FT-IR absorption bands for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Wavenumber (cm⁻¹)	Assignment	Functional Group
3068, 3020	N-H stretching	Amine hydrochloride
2932, 2858	C-H stretching	Alkane (cyclohexyl ring and methyl groups)
1698	C=O stretching	Ketone

Data sourced from an experimental synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.[6][7]

Interpretation of Key Spectral Features

• N-H Stretching (3068, 3020 cm⁻¹): The broad and strong absorption bands in this region are characteristic of the stretching vibrations of the protonated amine (N-H⁺) in the hydrochloride salt. The presence of these bands confirms the salt form of the compound.

• C-H Stretching (2932, 2858 cm⁻¹): These sharp bands are attributed to the symmetric and asymmetric stretching vibrations of the C-H bonds in the cyclohexanone ring and the dimethylamino methyl groups.

• C=O Stretching (1698 cm⁻¹): The strong, sharp peak at this wavenumber is indicative of the carbonyl (C=O) group of the cyclohexanone ring. The position of this band is characteristic of a six-membered ring ketone.

Experimental Protocols

The following are detailed methodologies for the FT-IR analysis of solid 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Sample Preparation

This is a common technique for preparing solid samples for transmission FT-IR analysis.

• Grinding: Using an agate mortar and pestle, grind 1-2 mg of the 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride sample to a fine powder.

• Mixing: Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) powder to the mortar and gently mix with the sample. KBr is transparent in the mid-infrared region.

• Pellet Formation: Transfer the mixture to a pellet press die. Apply pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent, or translucent pellet.

• Analysis: Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

ATR-FTIR is a rapid and simple method that requires minimal sample preparation.

• Crystal Cleaning: Ensure the surface of the ATR crystal (commonly diamond or zinc selenide) is clean. Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride sample directly onto the ATR crystal.

• Applying Pressure: Use the pressure clamp to ensure firm and uniform contact between the sample and the crystal surface.

• Analysis: Collect the FT-IR spectrum of the sample.

Instrumental Parameters and Data Acquisition

• Spectrometer: A Fourier-Transform Infrared spectrometer is used for the analysis.

• Spectral Range: The spectrum is typically recorded in the mid-infrared range, from 4000 cm⁻¹ to 400 cm⁻¹.

• Resolution: A spectral resolution of 4 cm⁻¹ is generally sufficient for routine analysis.

• Data Acquisition:

  • Background Scan: A background spectrum of the empty sample compartment (for KBr pellet method) or the clean ATR crystal is collected to account for atmospheric and instrumental contributions.

  • Sample Scan: The sample is then scanned to obtain its infrared spectrum.

  • Number of Scans: Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is subjected to a Fourier transform to produce the final infrared spectrum (absorbance or transmittance vs. wavenumber).

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical workflow for the FT-IR analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]
• 2. azom.com [azom.com]
• 3. agilent.com [agilent.com]
• 4. richmondscientific.com [richmondscientific.com]
• 5. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 6. benchchem.com [benchchem.com]
• 7. Making sure you're not a bot! [oc-praktikum.de]

An In-depth Technical Guide on the Stability and Storage of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (CAS No. 42036-65-7), a key intermediate in pharmaceutical synthesis, particularly noted as a related compound to tramadol.[1][2] Due to the limited availability of specific, in-depth stability studies on this compound in publicly accessible literature, this guide combines information from safety data sheets (SDS), general chemical principles of Mannich bases, and standardized methodologies for stability assessment.

Chemical and Physical Properties

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a white crystalline solid with a molecular formula of C9H18ClNO and a molecular weight of 191.70 g/mol .[2][3][4] It is highly soluble in water and also soluble in organic solvents.[5]

Table 1: Physical and Chemical Properties

Property	Value	References
CAS Number	42036-65-7	[1][3][4]
Molecular Formula	C9H18ClNO	[2][3][4]
Molecular Weight	191.70 g/mol	[2][3][4]
Appearance	White crystalline solid	[5]
Melting Point	80-85°C	[5]
Solubility	High solubility in water, soluble in organic solvents	[5]

Stability Profile and Potential Degradation Pathways

While specific stability data is not extensively documented, the chemical nature of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride as a Mannich base provides insight into its likely stability profile.[6][7][8] Mannich bases can be susceptible to certain degradation pathways, primarily the retro-Mannich reaction.[9]

Key Factors Influencing Stability:

• pH: The hydrochloride salt form suggests that the compound is more stable in acidic conditions.[8] In alkaline or neutral aqueous solutions, the free base may be liberated, which could be more prone to degradation.

• Temperature: As with most chemical compounds, elevated temperatures are likely to accelerate degradation.

• Light and Oxygen: Some suppliers recommend storing the compound sealed and protected from light and oxygen, suggesting potential sensitivity to these factors.[10]

Retro-Mannich Reaction:

The most probable degradation pathway for a β-amino-ketone like this compound is the retro-Mannich reaction.[9] This reaction involves the elimination of the aminomethyl group to yield cyclohexanone, formaldehyde, and dimethylamine. This process can be catalyzed by heat or certain chemical conditions.

Caption: Probable retro-Mannich degradation pathway.

Recommended Storage and Handling Conditions

Based on available safety data sheets and supplier recommendations, the following storage and handling conditions are advised to ensure the stability and integrity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Table 2: Recommended Storage and Handling

Condition	Recommendation	Rationale	References
Temperature	Store at +5°C or refrigerated.	To minimize thermal degradation.	[11]
Atmosphere	Keep container tightly closed in a dry and well-ventilated place. Store locked up.	To prevent moisture absorption and potential hydrolysis or reaction with atmospheric components.	[5][12]
Light	Store in a light-resistant container.	To prevent photodegradation.	[10]
Handling	Use in a well-ventilated area. Avoid dust formation. Wear personal protective equipment (gloves, eye protection).	The compound is classified as a skin and eye irritant and may cause respiratory irritation.	[4][12]

Experimental Protocols for Stability Assessment

While specific protocols for this compound are not published, a general approach to stability testing can be outlined based on standard pharmaceutical practices.

Protocol 1: General Stability Testing Workflow

This protocol provides a framework for assessing the stability of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride under various conditions.

Caption: General workflow for chemical stability testing.

Methodology Details:

• Initial Characterization (t=0):

  • A high-purity sample of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride should be thoroughly characterized.

  • Purity Assessment: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) with a Flame Ionization Detector (FID) are suitable techniques.[][14]

  • Structure Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) should be used to confirm the identity of the compound.[2]

• Stability-Indicating Method Development:

  • An analytical method, typically HPLC, must be developed and validated to separate the parent compound from any potential degradation products. This ensures that the decrease in the parent compound's concentration and the increase in degradants can be accurately measured over time.

• Stress Testing (Forced Degradation):

  • Subject the compound to harsh conditions (e.g., high temperature, extreme pH, oxidation, and photolysis) to intentionally degrade it. This helps in identifying potential degradation products and validating the stability-indicating method.

• Long-Term and Accelerated Stability Studies:

  • Store samples of the compound under controlled long-term (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) conditions.

  • Withdraw samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term; 0, 1, 2, 3, 6 months for accelerated).

  • Analyze the samples using the validated stability-indicating method to determine the purity and level of any degradation products.

Table 3: Analytical Techniques for Stability Assessment

Technique	Purpose	Details	References
HPLC (High-Performance Liquid Chromatography)	Purity determination and quantification of degradants.	A reverse-phase C18 column with a UV detector is a common starting point. The mobile phase would likely be a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.	[]
GC (Gas Chromatography)	Purity assessment, especially for volatile impurities.	A capillary column with a suitable stationary phase would be used, coupled with an FID.	[14]
LC-MS (Liquid Chromatography-Mass Spectrometry)	Identification of non-volatile degradation products.	Provides molecular weight and fragmentation data to elucidate the structure of impurities.	[]
NMR (Nuclear Magnetic Resonance) Spectroscopy	Structural elucidation of the compound and its degradants.	¹H and ¹³C NMR can confirm the identity and structure of isolated impurities.	[2]
FT-IR (Fourier-Transform Infrared) Spectroscopy	Functional group analysis.	Can detect changes in the chemical structure, such as the loss of the carbonyl or amine group.	[15]

Conclusion

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a stable compound when stored under the recommended conditions of refrigeration, protection from light, and in a tightly sealed container. The primary degradation pathway is likely the retro-Mannich reaction, which can be minimized by controlling temperature and pH. For research and drug development purposes, it is crucial to perform rigorous stability studies using validated analytical methods to establish a definitive shelf-life and ensure the quality of the material. The protocols and information provided in this guide offer a robust framework for handling, storing, and assessing the stability of this important pharmaceutical intermediate.

References

• 1. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride - Safety Data Sheet [chemicalbook.com]
• 2. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 3. capotchem.cn [capotchem.cn]
• 4. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. benchchem.com [benchchem.com]
• 7. 2-((Dimethylamino)methyl)cyclohexanone | 15409-60-6 | Benchchem [benchchem.com]
• 8. adichemistry.com [adichemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. CAS No.42036-65-7,2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride Suppliers,MSDS download [lookchem.com]
• 11. (2RS)-2-[(Dimethylamino)methyl]cyclohexanone Hydrochloride [lgcstandards.com]
• 12. aksci.com [aksci.com]
• 14. cdc.gov [cdc.gov]
• 15. benchchem.com [benchchem.com]

chemical reactivity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

An in-depth technical guide to the , tailored for researchers, scientists, and professionals in drug development.

This guide provides a comprehensive overview of the synthesis, key reactions, and physicochemical properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a pivotal intermediate in pharmaceutical synthesis.

Physicochemical and Spectroscopic Data

The fundamental properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride are summarized in the tables below, offering a ready reference for laboratory applications.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₉H₁₈ClNO[1]
Molecular Weight	191.70 g/mol [1][2]
Appearance	White crystalline powder[3][4]
Melting Point	147-151 °C
Solubility	Soluble in water.[3] Slightly soluble in chloroform, DMSO, and methanol.
Storage Temperature	2-8°C

Table 2: Spectroscopic Data

Technique	Wavenumber (cm⁻¹) / Chemical Shift (δ) ppm	Assignment
Infrared (IR)	3068, 3020	N-H valence
2932, 2858	C-H valence, alkane
1698	C=O valence, ketone
¹³C NMR (CDCl₃)	209.58	C-1 (C=O)
56.80	C-7 (-CH₂-N)
46.69	C-2
44.99	C-6
42.26, 41.75	CH₃ (N-methyl)
33.88	C-4
27.70	C-3
24.70	C-5

Chemical Reactivity and Experimental Protocols

The reactivity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is primarily defined by its ketone and dimethylaminomethyl functional groups.

Synthesis via Mannich Reaction

The principal route for synthesizing this compound is the Mannich reaction, which involves a three-component condensation.[5]

This protocol provides a standard laboratory procedure for the synthesis.

• Reactants:

  • Cyclohexanone (1.0 eq)

  • Paraformaldehyde (1.2 eq)

  • Dimethylamine hydrochloride (1.0 eq)

  • Ethanol

  • Concentrated Hydrochloric Acid (catalytic)

  • Acetone

• Procedure:

  • Combine cyclohexanone, paraformaldehyde, dimethylamine hydrochloride, and ethanol in a round-bottom flask fitted with a reflux condenser.

  • Add a catalytic amount of concentrated hydrochloric acid.

  • Heat the mixture to reflux for 4 hours with stirring.

  • Filter the hot solution and remove the solvent by rotary evaporation.

  • Dissolve the resulting residue in a minimum of hot ethanol.

  • Induce crystallization by adding acetone at room temperature. For optimal yield, the solution may be stored overnight at a low temperature.

  • Collect the product by vacuum filtration and dry.

• Yield: A purified yield of 76% has been reported for this reaction.[6]

Caption: Experimental workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Nucleophilic Addition to the Carbonyl Group

The carbonyl group is a site for nucleophilic attack, a reaction famously employed in the synthesis of the analgesic Tramadol via a Grignard reaction.[5]

The following is a general procedure for this transformation. Note that the free base of 2-(Dimethylaminomethyl)-1-cyclohexanone is used in this reaction.

• Reactants:

  • 2-(Dimethylaminomethyl)-1-cyclohexanone (free base)

  • 3-Bromoanisole

  • Magnesium turnings

  • Anhydrous Tetrahydrofuran (THF)

  • Toluene

• Procedure:

  • Grignard Reagent Formation: Prepare the Grignard reagent from 3-bromoanisole and magnesium turnings in anhydrous THF in a flame-dried apparatus under an inert atmosphere.[6]

  • Grignard Reaction: Cool the Grignard reagent and add a solution of 2-(Dimethylaminomethyl)-1-cyclohexanone in toluene dropwise, maintaining a temperature below 20°C.[7]

  • Stir the mixture at room temperature for a few hours.

  • Quenching: Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.[6]

  • Extraction and Purification: Extract the product using an organic solvent. The desired diastereomer, Tramadol, is then isolated and purified, typically as its hydrochloride salt.

• Diastereoselectivity: The ratio of the resulting diastereomers is influenced by reaction conditions, particularly the solvent.[8] The use of a 1,4-dioxane/THF (5:1) mixture has been shown to improve the yield of the desired isomer.[8]

Reduction of the Ketone

The ketone can be reduced to the corresponding secondary alcohol, 2-(dimethylaminomethyl)cyclohexanol.

• Common Reducing Agents:

  • Sodium borohydride (NaBH₄): A milder reducing agent suitable for this transformation.[1]

  • Lithium aluminum hydride (LiAlH₄): A more potent reducing agent that also effectively reduces the ketone.[1]

The stereochemical outcome of this reduction, yielding cis and trans isomers, is a critical aspect to consider and is dependent on the reagent and reaction conditions.

Acid-Base Reactivity

The basicity of the dimethylamino group allows for the ready formation of the hydrochloride salt in acidic media, a property that is integral to its synthesis, purification, and handling.[1]

Caption: Key chemical transformations of 2-(Dimethylaminomethyl)-1-cyclohexanone.

Conclusion

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a cornerstone intermediate in modern organic synthesis, offering a gateway to a variety of complex molecules. Its synthesis via the Mannich reaction is efficient, and the dual functionality of the molecule allows for strategic and diverse chemical modifications. A comprehensive understanding of its reactivity is essential for leveraging its full potential in the development of novel therapeutics and other advanced chemical applications.

References

• 1. The Microwave-Assisted Solventless Reduction of Aldehydes and Ketones Using Silica Supported Sodium Borohydride [article.sapub.org]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. Stereoselective reduction of 2-substituted cyclohexanones by Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-((Dimethylamino)methyl)cyclohexanone | 15409-60-6 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. odinity.com [odinity.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride as a Key Synthetic Intermediate

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed overview of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a crucial intermediate in pharmaceutical synthesis. The focus is on its mechanism of action within synthetic pathways, supported by experimental data, protocols, and visual diagrams to facilitate understanding.

Introduction: A Key Mannich Base in Pharmaceutical Synthesis

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is an organic compound, specifically a Mannich base, with the chemical formula C₉H₁₈ClNO.[1] It serves as a critical building block, most notably in the synthesis of the centrally acting analgesic, Tramadol.[2][3][4] Its role as an intermediate is defined by the reactivity of its functional groups: a ketone on a cyclohexyl ring and a protonated dimethylaminomethyl group at the alpha position. The hydrochloride salt form enhances its stability and solubility in certain solvents.[5]

The compound is synthesized via the Mannich reaction, a three-component condensation involving cyclohexanone, formaldehyde, and dimethylamine hydrochloride.[6][7][8] This reaction is fundamental to its formation and sets the stage for its subsequent transformations.

Mechanism of Action as an Intermediate

The "mechanism of action" for a synthetic intermediate refers to its specific chemical reactivity that allows it to be transformed into a desired final product. For 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, its utility hinges on the electrophilic nature of the ketone's carbonyl carbon. This site is the primary point of reaction for nucleophilic additions, which is the core of its function in multi-step syntheses.

The most prominent application of this intermediate is in the synthesis of Tramadol. In this pathway, the intermediate (often converted to its free base form) reacts with a Grignard reagent, typically 3-methoxyphenylmagnesium bromide.[2][3][4]

The mechanism proceeds as follows:

• Nucleophilic Attack: The Grignard reagent acts as a potent nucleophile, with the carbon atom bonded to magnesium attacking the electrophilic carbonyl carbon of the cyclohexanone ring.

• Formation of an Alkoxide Intermediate: This attack breaks the pi bond of the carbonyl group, forming a tetrahedral magnesium alkoxide intermediate.

• Aqueous Work-up: Subsequent treatment with an aqueous acid (like ammonium chloride) protonates the alkoxide to yield the tertiary alcohol, forming the Tramadol base.[9]

This Grignard reaction establishes one of the two stereogenic centers in the Tramadol molecule.[4] The final step is typically the formation of the hydrochloride salt of Tramadol to improve its stability and bioavailability.[3][9]

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and its conversion to Tramadol.

Table 1: Synthesis and Properties of the Intermediate

Parameter	Value	Reference
Molecular Formula	C₉H₁₈ClNO	[1][5]
Molecular Weight	191.70 g/mol	[1][10]
Melting Point	154-155 °C	[11]
Yield	76%	[11]
Appearance	White crystalline solid	[5]

Table 2: Spectroscopic Data for the Intermediate

Spectroscopy	Key Peaks / Shifts (δ)	Reference
IR (KBr, cm⁻¹)	3380 (N-H), 2935 (C-H), 1712 (C=O)	[11]
¹H NMR (CDCl₃, 300 MHz)	δ 1.6-1.8 (6H), 2.2 (2H), 2.3 (6H), 2.4-2.6 (3H)	[11]
¹³C NMR (CDCl₃, 125 MHz)	δ 209.58 (C=O), 56.80 (C-N), 46.69 (C-2), 42.26/41.75 (N-CH₃)	[12]
Mass Spec (EI, m/z)	155 (M⁺), 58	[11]

Table 3: Data for Conversion to Tramadol Hydrochloride

Parameter	Value	Reference
Yield	78.6%	[4]
Melting Point	168-175 °C	[4]
IR (KBr, cm⁻¹)	3410 (O-H), 2935 (C-H), 1601 (C=C, aromatic)	[4]
¹H NMR (CDCl₃, 300 MHz)	δ 1.2-1.9 (10H), 2.15 (6H), 3.82 (3H, OCH₃), 6.76-7.26 (4H, Ar-H)	[4]
Mass Spec (EI, m/z)	263 (M⁺), 58	[4]

Experimental Protocols

This protocol is adapted from established laboratory procedures.[11]

• Reactant Charging: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylamine hydrochloride (1.0 eq) in ethanol.

• Acid Catalysis: Add a catalytic amount of concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux and stir for approximately 4 hours.

• Work-up: Filter the hot solution and evaporate the solvent using a rotary evaporator.

• Crystallization: Dissolve the residue in a minimal amount of hot ethanol and add acetone to induce crystallization. Cool the solution (e.g., in a freezer overnight) to maximize crystal formation.

• Isolation: Collect the crystalline product by suction filtration, wash with cold acetone, and dry in a desiccator.

This protocol describes the subsequent conversion of the intermediate to Tramadol.[4][9]

• Grignard Reagent Preparation: Prepare 3-methoxyphenylmagnesium bromide from 3-bromoanisole and magnesium turnings in an anhydrous ether solvent (like THF) under an inert atmosphere (e.g., argon).

• Intermediate Preparation: Convert the 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride to its free base by dissolving it in water and adding a strong base (e.g., 50% NaOH). Extract the free base into an organic solvent like toluene.[6]

• Grignard Reaction: Cool the prepared Grignard reagent in an ice bath (below 20°C). Add the solution of the free base dropwise to the Grignard reagent, maintaining the low temperature.

• Quenching: After the addition is complete, stir the reaction mixture at room temperature for several hours. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product into an organic solvent. The crude product can then be purified, often by forming the hydrochloride salt by adding HCl, which selectively precipitates the desired trans-isomer as Tramadol HCl.[3][9]

Visualizations: Pathways and Workflows

The following diagrams illustrate the key chemical pathways and experimental workflows described.

Caption: Mechanism for the synthesis of the Mannich base intermediate.

Caption: Workflow for the synthesis of Tramadol from the intermediate.

References

• 1. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Method for synthesizing tramadol hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 3. EP1346978A1 - Process for preparing tramadol hydrochloride and/or tramadol monohydrate - Google Patents [patents.google.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. chembk.com [chembk.com]
• 6. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. adichemistry.com [adichemistry.com]
• 9. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 10. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 11. scielo.org.mx [scielo.org.mx]
• 12. Making sure you're not a bot! [oc-praktikum.de]

An In-depth Technical Guide to 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride: Discovery, History, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a pivotal chemical intermediate in the synthesis of the widely used analgesic, Tramadol. This document details the historical context of its discovery through the Mannich reaction, outlines and compares key synthetic protocols, presents a compilation of its physicochemical and spectroscopic data, and illustrates its critical role in pharmaceutical manufacturing.

Introduction

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a Mannich base, is a crystalline solid organic compound with the chemical formula C₉H₁₈ClNO.[1][2] While not possessing significant intrinsic pharmacological activity, its importance in the pharmaceutical industry is well-established as a key precursor in the industrial synthesis of Tramadol.[3][4] The introduction of the dimethylaminomethyl group at the alpha position of the cyclohexanone ring is a critical step that ultimately influences the stereochemistry and efficacy of the final active pharmaceutical ingredient.[3] This guide will delve into the historical development of its synthesis, provide detailed experimental procedures, and offer a collection of analytical data for its characterization.

Discovery and History

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone is a classic example of the Mannich reaction, a three-component condensation reaction involving an enolizable ketone (cyclohexanone), formaldehyde, and a secondary amine (dimethylamine).[2] The reaction is named after the German chemist Carl Mannich, who first reported this type of aminoalkylation in the early 20th century.

The initial methods for preparing this Mannich base were reported by Mannich himself, which involved reacting an excess of cyclohexanone with one equivalent each of dimethylamine hydrochloride and formaldehyde.[5] Later, Grünenthal GmbH, the innovator of Tramadol, developed a preferred method that utilizes two equivalents of cyclohexanone with one equivalent each of dimethylamine hydrochloride and formaldehyde in the presence of glacial acetic acid as a solvent.[5] This modified protocol is reported to provide higher yields and is more manageable for laboratory and industrial-scale production.[5]

The primary application and historical significance of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride are inextricably linked to the development of Tramadol.[3][4] Its synthesis represents a crucial step in the multi-step process to create the analgesic drug.[3]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is presented in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₉H₁₈ClNO	[1]
Molecular Weight	191.70 g/mol	[1]
Appearance	White crystalline solid	[2]
Melting Point	157-158 °C	[6]
Solubility	Soluble in water and organic solvents	[2]

Table 2: Spectroscopic Data

Technique	Data	Reference(s)
¹H NMR (CDCl₃, 500 MHz)	δ (ppm): 1.35 (m, 1H), 1.54 (m, 1H), 1.73 (m, 1H), 1.82 (m, 1H), 2.05 (m, 1H), 2.37 (m, 2H, 6-H), 2.41 (m, 1H), 2.67 (d, 3H, NH-CH₃), 2.74 (m, 1H), 2.77 (d, 3H, NH-CH₃), 3.09 (m, 1H, 7-H), 3.57 (1H, 7-H), 11.88 (m, 1H, NH)	[6]
¹³C NMR (CDCl₃, 125 MHz)	δ (ppm): 209.58 (C-1), 56.80 (C-7), 46.69 (C-2), 44.99 (C-6), 42.26 (CH₃), 41.75 (CH₃), 33.88 (C-4), 27.70 (C-3), 24.70 (C-5)	[6]
Infrared (IR) (film)	ν (cm⁻¹): 3068, 3020 (N-H valence), 2932, 2858 (C-H valence, alkane), 1698 (C=O valence, ketone)	[6]

Synthesis and Experimental Protocols

The most common and well-documented method for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is the Mannich reaction. Below is a detailed experimental protocol adapted from published procedures.[6]

Mannich Reaction for the Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride

Reactants:

• Cyclohexanone: 0.982 g (1.03 mL, 10.0 mmol)

• Paraformaldehyde: 0.360 g (12.0 mmol)

• Dimethylammonium chloride: 0.816 g (10.0 mmol)

• Ethanol: 4 mL

• Concentrated Hydrochloric Acid: 2 drops

Procedure:

• In a 25 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine cyclohexanone, paraformaldehyde, dimethylammonium chloride, and ethanol.

• Add two drops of concentrated hydrochloric acid to the mixture.

• Heat the reaction mixture to reflux with continuous stirring for 4 hours.

• Filter the hot solution into a clean round-bottom flask.

• Remove the solvent by rotary evaporation.

• Dissolve the resulting residue in 2 mL of hot ethanol.

• At room temperature, add 20 mL of acetone to the solution to induce crystallization.

• For complete crystallization, store the solution overnight in a freezer.

• Collect the crystallized product by suction filtration using a Büchner funnel.

• Dry the product in a desiccator over silica gel.

Yield: 1.45 g (7.56 mmol, 76%)[6]

Purification

For further purification, the crude product can be recrystallized from a mixture of ethanol and acetone.[6]

Role in Pharmaceutical Synthesis and Logical Relationships

As previously stated, the primary significance of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride lies in its role as a key intermediate in the synthesis of Tramadol. The following diagrams illustrate the synthetic workflow and the logical relationship between the different synthetic approaches.

Experimental Workflow for the Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Logical Comparison of Mannich and Grünenthal Synthesis Methods.

Signaling Pathways and Downstream Applications

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is not known to have direct effects on biological signaling pathways. Its significance is realized in its conversion to Tramadol, which has a well-characterized dual mechanism of action. The synthesis of Tramadol from this Mannich base is a critical step that enables the creation of a molecule with potent analgesic properties.

Role of the Mannich Base in Tramadol Synthesis and Tramadol's Mechanism of Action.

Conclusion

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a compound of significant interest to synthetic and medicinal chemists. While its own biological activity is not a primary area of research, its history is a testament to the importance of foundational organic reactions like the Mannich reaction in the development of life-saving medicines. The well-established protocols for its synthesis, coupled with a clear understanding of its chemical properties, ensure its continued role as a critical building block in the pharmaceutical industry. This guide has provided a comprehensive overview of this important molecule, from its historical roots to its modern-day application in drug manufacturing.

References

• 1. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy 2-((Dimethylamino)methyl)cyclohexanone | 15409-60-6 [smolecule.com]
• 4. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 5. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 6. Making sure you're not a bot! [oc-praktikum.de]

An In-depth Technical Guide to 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride: Safety, Handling, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a key intermediate in the synthesis of pharmaceutical compounds, notably Tramadol. This document outlines its chemical and physical properties, detailed safety and handling protocols, and a complete experimental procedure for its synthesis.

Chemical and Physical Properties

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a white crystalline powder.[1][2] Its key properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	42036-65-7	[3]
Molecular Formula	C9H18ClNO	[3]
Molecular Weight	191.70 g/mol	[3]
Melting Point	147-151 °C	[1][4]
Solubility	Soluble in water. Slightly soluble in chloroform, DMSO, and methanol.	[1][2]
Appearance	White crystalline powder	[1]
Storage Temperature	2-8°C	[1]

Safety and Hazard Information

The chemical, physical, and toxicological properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride have not been thoroughly investigated.[5] However, based on available Safety Data Sheets (SDS), the compound is classified with the following hazards.

GHS Hazard Classification

Hazard Class	Category	GHS Hazard Statement	Reference(s)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[3][6]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage	[3][6]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	[3][6]

GHS pictograms associated with this compound include corrosion and irritant symbols.[1][6]

Handling and Personal Protective Equipment (PPE)

Due to the hazardous nature of this compound, strict adherence to safety protocols is mandatory.

Precautionary Measure	Description	Reference(s)
Ventilation	Work in a well-ventilated area, preferably in a fume hood.	[7]
Eye Protection	Wear chemical safety goggles or a face shield.	[8]
Hand Protection	Wear compatible chemical-resistant gloves.	[5]
Skin and Body Protection	Wear a lab coat and appropriate protective clothing. Avoid skin contact.	[7][8]
Respiratory Protection	If ventilation is inadequate, use a NIOSH-approved respirator.	[5]
Hygiene	Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.	[8]

First Aid Measures

Exposure Route	First Aid Procedure	Reference(s)
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.	[5][9]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention.	[5][9]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician immediately.	[5][9]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.	[5][9]

Fire and Explosion Hazards

Aspect	Information	Reference(s)
Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.	[5]
Hazardous Decomposition Products	Carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.	[8]

Storage and Disposal

Aspect	Information	Reference(s)
Storage	Store in a tightly closed container in a dry and well-ventilated place at 2-8°C.	[1]
Disposal	Dispose of this material as hazardous waste. Contact a licensed professional waste disposal service.	[5]

Experimental Protocols

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is synthesized via the Mannich reaction. The following protocol is a detailed methodology for its preparation.

Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylamine hydrochloride

• Concentrated Hydrochloric Acid

• Ethanol

• Acetone

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and suction flask

• Rotary evaporator

• Desiccator

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylamine hydrochloride (1.0 eq) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid (e.g., a few drops).

• Heat the mixture to reflux and stir for approximately 4 hours.

• After the reaction is complete, filter the hot solution.

• Evaporate the solvent using a rotary evaporator.

• Dissolve the resulting residue in a minimal amount of hot ethanol.

• Add acetone to the solution at room temperature to induce crystallization. For complete crystallization, store the solution overnight in a freezer.

• Collect the crystalline product by suction filtration using a Büchner funnel and wash with cold acetone.

• Dry the product in a desiccator over silica gel.

• For further purification, recrystallization from an ethanol/acetone mixture can be performed.

Diagrams

Synthesis Workflow

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a classic example of a Mannich reaction.

Caption: Workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Role in Tramadol Synthesis

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a crucial intermediate in the synthesis of the analgesic drug Tramadol. The subsequent step involves a Grignard reaction.

Caption: Role of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in Tramadol synthesis.

References

• 1. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 2. parchem.com [parchem.com]
• 3. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 42036-65-7 Cas No. | 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | Apollo [store.apolloscientific.co.uk]
• 5. capotchem.cn [capotchem.cn]
• 6. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 7. chembk.com [chembk.com]
• 8. aksci.com [aksci.com]
• 9. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride - Safety Data Sheet [chemicalbook.com]

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride material safety data sheet (MSDS)

This technical guide provides a comprehensive overview of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a chemical intermediate of significant interest in pharmaceutical research and development. The document is intended for researchers, scientists, and drug development professionals, offering detailed information on its synthesis, physicochemical properties, safety, and handling. While extensive toxicological and pharmacological data for this specific compound are not widely available, this guide also explores its potential biological activity based on its structural relationship to known pharmaceutical agents.

Chemical Identity and Physicochemical Properties

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is an organic compound recognized as a key intermediate and a related impurity in the synthesis of the analgesic drug, tramadol.[1] Its structure features a cyclohexanone ring with a dimethylaminomethyl substituent at the alpha position.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	2-[(dimethylamino)methyl]cyclohexan-1-one;hydrochloride[2]
CAS Number	42036-65-7[1][2]
Molecular Formula	C₉H₁₈ClNO[1][2]
Molecular Weight	191.70 g/mol [1][2]
InChI	InChI=1S/C9H17NO.ClH/c1-10(2)7-8-5-3-4-6-9(8)11;/h8H,3-7H2,1-2H3;1H[2]
InChIKey	CLVHTSWMNNSUSH-UHFFFAOYSA-N[2]
Canonical SMILES	CN(C)CC1CCCCC1=O.Cl[2]

Table 2: Physicochemical Properties

Property	Value
Appearance	White crystalline solid
Melting Point	147-151 °C
Solubility	High solubility in water; soluble in organic solvents such as chloroform (slightly), DMSO (slightly), and methanol (slightly). Greater than 28.8 µg/mL at pH 7.4.[2]

Synthesis and Characterization

The primary synthetic route to 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is the Mannich reaction.[3][4] This well-established three-component organic reaction involves the aminoalkylation of an acidic proton located alpha to a carbonyl group.[5] In this specific synthesis, cyclohexanone, formaldehyde, and dimethylamine hydrochloride are condensed to form the desired product.[6]

Experimental Protocol for Synthesis

The following protocol is adapted from established procedures for the synthesis of the tramadol precursor.[3]

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylamine hydrochloride

• Concentrated Hydrochloric Acid

• Ethanol

• Acetone

Equipment:

• Round bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and suction flask

• Rotary evaporator

• Desiccator

Procedure:

• In a round bottom flask equipped with a reflux condenser and a magnetic stir bar, combine cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylamine hydrochloride (1.0 eq) in ethanol.[3]

• Add a catalytic amount of concentrated hydrochloric acid (e.g., a few drops).[3]

• Heat the mixture to reflux and stir for approximately 4 hours.[3]

• After the reaction is complete, filter the hot solution to remove any insoluble impurities.

• Evaporate the solvent from the filtrate using a rotary evaporator.[3]

• Dissolve the resulting residue in a minimal amount of hot ethanol.

• Induce crystallization by adding acetone to the solution at room temperature. For complete crystallization, the solution can be stored overnight in a freezer.[3]

• Collect the crystalline product by suction filtration using a Büchner funnel and wash with cold acetone.[3]

• Dry the final product in a desiccator over a suitable drying agent like silica gel.[3]

For enhanced purity, recrystallization from an ethanol/acetone mixture can be performed.[3]

A flowchart illustrating the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Characterization Data

Characterization of the synthesized compound is crucial to confirm its identity and purity. Standard analytical techniques include Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy.

Table 3: Spectroscopic Data

Technique	Data
¹³C NMR (125 MHz, CDCl₃)	δ (ppm): 209.58 (C=O), 56.80 (CH₂-N), 46.69 (CH-CH₂N), 44.99 (CH₂), 42.26 (N-CH₃), 41.75 (N-CH₃), 33.88 (CH₂), 27.70 (CH₂), 24.70 (CH₂)[7]
IR (film)	ν (cm⁻¹): 3068 (N-H stretch), 3020 (N-H stretch), 2932 (C-H stretch, alkane), 2858 (C-H stretch, alkane), 1698 (C=O stretch, ketone)[7]

Safety and Handling

The safe handling of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is paramount in a laboratory and industrial setting. The following information is compiled from available Safety Data Sheets (SDS).

Hazard Identification

This compound is classified as hazardous. The GHS hazard statements indicate that it causes skin irritation, serious eye damage, and may cause respiratory irritation.[2]

Table 4: GHS Hazard Information

Hazard Class	Category	Hazard Statement
Skin corrosion/irritation	2	H315: Causes skin irritation[2]
Serious eye damage/eye irritation	1	H318: Causes serious eye damage[2]
Specific target organ toxicity, single exposure; Respiratory tract irritation	3	H335: May cause respiratory irritation[2]

Precautionary Measures and First Aid

Handling:

• Avoid contact with skin and eyes.[8]

• Avoid formation of dust and aerosols.[8]

• Provide appropriate exhaust ventilation at places where dust is formed.[8]

• Use personal protective equipment, including gloves, safety glasses, and a respirator if ventilation is inadequate.[8]

First Aid:

• If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[8]

• In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[8]

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[8]

• If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[8]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

• Suitable extinguishing media include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]

• Hazardous combustion products include carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[8]

• Firefighters should wear self-contained breathing apparatus.[8]

Accidental Release:

• Use personal protective equipment.[8]

• Avoid dust formation.[8]

• Sweep up and shovel. Keep in suitable, closed containers for disposal.[8]

• Do not let the product enter drains.[8]

Toxicological and Pharmacological Profile

To date, the chemical, physical, and toxicological properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride have not been thoroughly investigated.[8] There is a lack of comprehensive data on its reproductive toxicity, specific target organ toxicity from repeated exposure, and carcinogenicity.[8]

Potential Mechanism of Action (Hypothesized)

Due to its structural similarity to tramadol, it is hypothesized that 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride may interact with opioid receptors.[1] Opioid receptors, such as the mu-opioid receptor (MOR), are G protein-coupled receptors (GPCRs).[9] Activation of these receptors by an agonist typically leads to the dissociation of the Gα and Gβγ subunits of the associated G protein.[10] This initiates a downstream signaling cascade that can result in analgesia.

Furthermore, the interaction of ligands with opioid receptors can also trigger the recruitment of β-arrestin proteins, which are involved in receptor desensitization and internalization, and may contribute to some of the adverse effects of opioids.[9][10]

The diagram below illustrates a hypothetical signaling pathway for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, assuming it acts as an agonist at the mu-opioid receptor. It is important to note that this pathway is speculative and requires experimental validation.

References

• 1. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 2. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Overview About Mannich Reaction Mechanism [unacademy.com]
• 6. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. capotchem.cn [capotchem.cn]
• 9. Functional selectivity of EM-2 analogs at the mu-opioid receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a key intermediate in pharmaceutical research and organic synthesis.[1][2][3] The synthesis is achieved via the Mannich reaction, a three-component condensation of cyclohexanone, formaldehyde (as paraformaldehyde), and dimethylamine hydrochloride.[2][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for the reactants and the final product.

Property	Data	Reference
Product Information
Chemical Name	2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride	[5]
Molecular Formula	C₉H₁₈ClNO	[5]
Molecular Weight	191.70 g/mol	[5][6]
Appearance	White crystalline solid	[1]
Melting Point (Crude)	143-144 °C	[7]
Melting Point (Reported)	80-85 °C	[1]
Reactant Information (10 mmol scale)
Cyclohexanone	0.982 g (1.03 mL)	[5][7]
Paraformaldehyde	0.360 g	[5][7]
Dimethylammonium chloride	0.816 g	[5][7]
Ethanol (Solvent)	4 mL (reaction), 2 mL (recrystallization)	[5][7]
Acetone (Recrystallization)	20 mL	[5][7]
Yield
Crude Yield (10 mmol scale)	1.64 g	[7]

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride via the Mannich reaction.[2][5][7][8]

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylammonium chloride

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Acetone

Equipment:

• 25 mL Round bottom flask

• Reflux condenser

• Heatable magnetic stirrer and stir bar

• Oil bath

• Rotary evaporator

• Büchner funnel and suction flask

• Desiccator with silica gel

Procedure (10.0 mmol scale):

• Reaction Setup: In a 25 mL round bottom flask equipped with a magnetic stir bar and a reflux condenser, combine cyclohexanone (0.982 g, 1.03 mL, 10.0 mmol), paraformaldehyde (0.360 g, 12.0 mmol), dimethylammonium chloride (0.816 g, 10.0 mmol), and 4 mL of ethanol.[5][7]

• Acid Catalysis: Add 2 drops of concentrated hydrochloric acid to the mixture.[5][7]

• Reflux: Heat the reaction mixture to reflux using an oil bath and stir for 4 hours.[5][7][8]

• Work-up:

  • Filter the hot solution to remove any insoluble impurities.[7][8]

  • Evaporate the solvent from the filtrate using a rotary evaporator.[5][7][8]

• Crystallization:

  • Dissolve the resulting residue in 2 mL of hot ethanol.[5][7]

  • At room temperature, add 20 mL of acetone to the solution to induce crystallization.[5][7]

  • For complete crystallization, store the solution overnight in a freezer.[5][7][8]

• Isolation and Drying:

  • Collect the crystallized product by suction filtration using a Büchner funnel.[7][8]

  • Dry the crude product in a desiccator over silica gel.[5][7][8]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. chembk.com [chembk.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 4. adichemistry.com [adichemistry.com]
• 5. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 6. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]

Mannich Reaction of Cyclohexanone, Formaldehyde, and Dimethylamine Hydrochloride

[Application Notes and Protocols]

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Mannich reaction is a fundamental organic reaction that involves the aminoalkylation of an acidic proton located adjacent to a carbonyl group.[1][2] This three-component condensation reaction utilizes an amine (primary or secondary), formaldehyde, and a carbonyl compound to produce a β-amino-carbonyl compound, commonly known as a Mannich base.[3][4][5] The reaction is a cornerstone in organic synthesis for creating carbon-carbon bonds and introducing nitrogen-containing functional groups.[6]

The specific Mannich reaction between cyclohexanone, formaldehyde, and dimethylamine hydrochloride yields 2-(dimethylaminomethyl)cyclohexanone hydrochloride. This particular Mannich base is a valuable intermediate in the synthesis of various pharmaceuticals and complex organic molecules.[7][8] Notably, it serves as a key precursor in the industrial production of the analgesic drug Tramadol.[8] The reaction is typically acid-catalyzed, often using a protic solvent like ethanol, methanol, or acetic acid to stabilize the intermediate iminium ion.[3][9]

Reaction and Mechanism

The Mannich reaction proceeds through a well-established mechanism. Initially, dimethylamine reacts with formaldehyde to form an electrophilic iminium ion, often referred to as Eschenmoser's salt.[1][10] Concurrently, under acidic conditions, cyclohexanone tautomerizes to its enol form. The enol then acts as a nucleophile, attacking the iminium ion to form the final β-amino-carbonyl product, 2-(dimethylaminomethyl)cyclohexanone.[10] The use of dimethylamine hydrochloride provides both the amine reactant and the acidic conditions necessary for the reaction.

Experimental Protocols

Several protocols for the synthesis of 2-(dimethylaminomethyl)cyclohexanone hydrochloride have been reported. The following is a representative procedure adapted from established methods.[11][12]

Materials and Equipment:

• Cyclohexanone

• Paraformaldehyde (or 37% aqueous formaldehyde solution)

• Dimethylamine hydrochloride

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Acetone

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter flask

• Rotary evaporator

• Desiccator with silica gel

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine cyclohexanone (9.82 g, 100 mmol), paraformaldehyde (3.60 g, 120 mmol), and dimethylamine hydrochloride (8.16 g, 100 mmol).[11]

• Solvent and Catalyst Addition: Add ethanol (4 mL) and a few drops of concentrated hydrochloric acid to the flask.[11]

• Reflux: Heat the mixture to reflux with constant stirring and maintain reflux for 4 hours.[11]

• Work-up and Isolation:

  • After the reflux period, filter the hot solution.[11]

  • Remove the solvent from the filtrate using a rotary evaporator.[11]

  • Dissolve the resulting residue in a minimal amount of hot ethanol (approximately 2 mL).[11]

  • Add acetone (approximately 20 mL) to the solution at room temperature to induce crystallization.[12]

• Crystallization and Drying:

  • For complete crystallization, store the solution overnight in a freezer.[12]

  • Collect the crystalline product by suction filtration using a Büchner funnel.[12]

  • Dry the product in a desiccator over silica gel to obtain 2-(dimethylaminomethyl)cyclohexanone hydrochloride.[12]

Data Presentation

The following table summarizes typical reactant quantities and expected product characteristics for the synthesis of 2-(dimethylaminomethyl)cyclohexanone hydrochloride.

Reactant/Product	Molecular Formula	Molar Mass ( g/mol )	Quantity (mmol)	Mass (g)	Volume (mL)
Cyclohexanone	C₆H₁₀O	98.14	100	9.82	10.3
Paraformaldehyde	(CH₂O)n	30.03 (as CH₂O)	120	3.60	-
Dimethylamine HCl	C₂H₈ClN	81.54	100	8.16	-
Product:
2-(Dimethylaminomethyl)cyclohexanone HCl	C₉H₁₈ClNO	191.70	-	Yield Dependent	-

Product Characterization Data: [11]

Analysis	Result
Melting Point	80-85 °C[13]
Appearance	White crystalline solid[13]
¹³C NMR (CDCl₃, δ in ppm)	209.58 (C=O), 56.80, 46.69, 44.99, 42.26, 41.75, 33.88, 27.70, 24.70
IR (film, cm⁻¹)	3068, 3020 (N-H stretch), 2932, 2858 (C-H stretch), 1698 (C=O stretch)

Applications

The primary application of 2-(dimethylaminomethyl)cyclohexanone is as a key intermediate in the pharmaceutical industry.[7]

• Synthesis of Tramadol: It is a crucial starting material for the synthesis of the analgesic drug Tramadol.[8] The synthesis involves a Grignard reaction of the Mannich base with 3-methoxyphenylmagnesium bromide.[14]

• Building Block in Organic Synthesis: Due to its bifunctional nature (ketone and amine), it serves as a versatile building block for the synthesis of more complex organic molecules and heterocyclic compounds.[7]

• Medicinal Chemistry Research: It is used as a scaffold for the development of new therapeutic agents, particularly those targeting the central nervous system.[7]

Visualizations

Caption: Mechanism of the Mannich reaction.

Caption: Experimental workflow for synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Mannich reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. researchgate.net [researchgate.net]
• 6. Overview About Mannich Reaction Mechanism [unacademy.com]
• 7. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 8. 2-((Dimethylamino)methyl)cyclohexanone | 15409-60-6 | Benchchem [benchchem.com]
• 9. Mannich Reaction | NROChemistry [nrochemistry.com]
• 10. adichemistry.com [adichemistry.com]
• 11. Making sure you're not a bot! [oc-praktikum.de]
• 12. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 13. chembk.com [chembk.com]
• 14. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a key intermediate in the synthesis of various pharmaceutical compounds, most notably the analgesic drug Tramadol.[1][2] Its synthesis is a classic example of the Mannich reaction, a three-component condensation reaction involving an active hydrogen compound (cyclohexanone), formaldehyde, and a secondary amine (dimethylamine hydrochloride).[1][3][4] This document provides a detailed experimental protocol for the synthesis, purification, and characterization of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, along with relevant quantitative data and a visual representation of the experimental workflow.

Reaction Scheme

The synthesis proceeds via the Mannich reaction, where cyclohexanone reacts with formaldehyde and dimethylamine hydrochloride in an acidic medium, typically with a catalytic amount of hydrochloric acid in an ethanol solvent.[3][5][6][7]

Chemical Equation:

C₆H₁₀O + CH₂O + (CH₃)₂NH·HCl → C₉H₁₇NO·HCl + H₂O

(Cyclohexanone + Formaldehyde + Dimethylamine Hydrochloride → 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride + Water)

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride based on a typical laboratory-scale preparation.[5][6][7]

Parameter	Value	Reference
Reactants (100 mmol scale)
Cyclohexanone	9.82 g (10.3 mL)	[5][6][7]
Paraformaldehyde	3.60 g (120 mmol)	[5][6][7]
Dimethylamine hydrochloride	8.16 g (100 mmol)	[5][6][7]
Ethanol (solvent)	4 mL (initial) + 20 mL (for work-up)	[5][6][7]
Concentrated Hydrochloric Acid	0.4 mL	[5][6][7]
Acetone (for crystallization)	70 mL	[6][7]
Reaction Conditions
Reaction Time	4 hours	[5][6][7]
Reaction Temperature	Reflux	[5][6][7]
Product Characterization
Appearance	White crystalline solid	[8]
Molecular Formula	C₉H₁₈ClNO	[9][10]
Molecular Weight	191.70 g/mol	[2][10]
Melting Point	80-85 °C	[8]
Spectroscopic Data
IR (film, cm⁻¹)	3068, 3020 (N-H valence), 2932, 2858 (C-H valence, alkane), 1698 (C=O valence, ketone)	[5]
¹³C NMR (125 MHz, CDCl₃, δ in ppm)	209.58 (C-1), 56.80 (C-7), 46.69 (C-2), 44.99 (C-6), 42.26 (CH₃), 41.75 (CH₃), 33.88 (C-4), 27.70 (C-3), 24.70 (C-5)	[5]

Experimental Protocol

This protocol details the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride on a 100 mmol scale.[5][6][7]

Materials:

• Cyclohexanone (9.82 g, 10.3 mL, 100 mmol)

• Paraformaldehyde (3.60 g, 120 mmol)

• Dimethylammonium chloride (8.16 g, 100 mmol)

• Ethanol

• Concentrated Hydrochloric Acid

• Acetone

• Silica gel for drying

Equipment:

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and suction flask

• Rotary evaporator

• Desiccator

• Oil bath

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine cyclohexanone (9.82 g), paraformaldehyde (3.60 g), dimethylammonium chloride (8.16 g), and 4 mL of ethanol.[5][6][7]

• Acidification: Add 0.4 mL of concentrated hydrochloric acid to the mixture.[5][6][7]

• Reflux: Heat the mixture to reflux using an oil bath and stir for 4 hours.[5][6][7]

• Work-up:

  • Filter the hot solution into a round-bottom flask.[6][7]

  • Evaporate the solvent using a rotary evaporator.[6][7]

  • Dissolve the residue in 20 mL of hot ethanol.[6][7]

• Crystallization:

  • Allow the solution to cool to room temperature and then add 70 mL of acetone to induce crystallization.[6][7]

  • For complete crystallization, store the solution overnight in a freezer.[6][7]

• Isolation and Drying:

  • Collect the crystallized product by suction filtration using a Büchner funnel.[6][7]

  • Dry the product in a desiccator over silica gel.[6][7]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 3. benchchem.com [benchchem.com]
• 4. Making sure you're not a bot! [oc-praktikum.de]
• 5. Making sure you're not a bot! [oc-praktikum.de]
• 6. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 7. Organic Synthesis International: Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride [organicsynthesisinternational.blogspot.com]
• 8. chembk.com [chembk.com]
• 9. Page loading... [guidechem.com]
• 10. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]

Grignard Reaction with 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride: A Comprehensive Guide to Synthesis and Stereocontrol

< APPLICATION NOTES & PROTOCOLS

For distribution to: Researchers, scientists, and drug development professionals.

Introduction

The Grignard reaction stands as a cornerstone in organic synthesis for the formation of carbon-carbon bonds.[1][2] Its application to α-amino ketones, such as 2-(dimethylaminomethyl)-1-cyclohexanone, provides a powerful route to synthetically valuable 1,2-amino alcohols. These structures are pivotal intermediates in the synthesis of numerous pharmaceutical agents, most notably the centrally acting analgesic Tramadol.[3][4][5] This guide provides a detailed exploration of the Grignard reaction with 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, focusing on the underlying mechanistic principles, stereochemical control, and practical laboratory protocols.

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a white crystalline solid, typically synthesized via the Mannich reaction between cyclohexanone, formaldehyde, and dimethylamine hydrochloride.[3][6] Its hydrochloride form enhances stability and handling, though the free base is required for the Grignard reaction itself.[4] This compound serves as a critical building block, possessing both a ketone and a tertiary amine, functionalities that are key to its synthetic utility.[3]

Reaction Mechanism and Stereochemical Considerations

The Grignard reaction involves the nucleophilic addition of an organomagnesium halide (the Grignard reagent) to the electrophilic carbonyl carbon of the ketone.[1] This process leads to the formation of a tetrahedral magnesium alkoxide intermediate, which upon acidic workup, yields the desired tertiary alcohol.[1]

A crucial aspect of the Grignard reaction with 2-(dimethylaminomethyl)-1-cyclohexanone is the stereochemical outcome of the addition. The presence of the α-aminomethyl group introduces a chiral center, and the nucleophilic attack of the Grignard reagent can occur from two different faces of the carbonyl group, leading to the formation of diastereomers (typically denoted as cis and trans isomers).

Chelation Control: A Key to Stereoselectivity

The stereoselectivity of the Grignard addition to α-amino ketones is often governed by a phenomenon known as chelation control.[7][8] The magnesium atom of the Grignard reagent can coordinate with both the carbonyl oxygen and the nitrogen atom of the dimethylaminomethyl group, forming a rigid five-membered cyclic intermediate.[8] This chelation locks the conformation of the cyclohexanone ring and directs the Grignard reagent to attack from the less sterically hindered face, often leading to a higher yield of the desired diastereomer.[7][9]

The efficiency of chelation can be influenced by several factors, including the nature of the Grignard reagent, the solvent, and the presence of additives. For instance, the use of certain solvents or additives can enhance the trans:cis ratio of the product.[5][10]

Experimental Protocols

Part 1: Preparation of the Free Base, 2-(Dimethylaminomethyl)-1-cyclohexanone

The Grignard reaction is incompatible with acidic protons. Therefore, the hydrochloride salt of the aminoketone must be neutralized to its free base form prior to the reaction.

Materials:

• 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

• Sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) solution

• Diethyl ether or dichloromethane

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in water.

• Cool the solution in an ice bath and slowly add a solution of NaOH or K₂CO₃ with stirring until the solution is basic (pH > 10).

• Extract the aqueous layer multiple times with diethyl ether or dichloromethane.

• Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the free base as an oil.

Part 2: The Grignard Reaction

This protocol describes a general procedure for the Grignard reaction of 2-(dimethylaminomethyl)-1-cyclohexanone with an arylmagnesium halide. All glassware should be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• Aryl halide (e.g., 3-bromoanisole for Tramadol synthesis)[5]

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• 2-(Dimethylaminomethyl)-1-cyclohexanone (free base from Part 1)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, place the magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add a small portion of the aryl halide dissolved in anhydrous THF via the dropping funnel to initiate the reaction.

  • Once the reaction begins (indicated by bubbling and disappearance of the iodine color), add the remaining aryl halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue stirring until the magnesium is consumed.

• Addition of the Ketone:

  • Cool the freshly prepared Grignard reagent to a low temperature (e.g., -78 °C or in an ice bath).[4]

  • Dissolve the 2-(dimethylaminomethyl)-1-cyclohexanone free base in anhydrous THF and add it dropwise to the stirred Grignard reagent.

  • Allow the reaction mixture to stir at the low temperature for a few hours, then gradually warm to room temperature and stir overnight.

• Workup:

  • Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.[4]

  • Extract the product with an organic solvent such as ethyl acetate.[4]

  • Wash the combined organic layers with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by column chromatography or recrystallization to isolate the desired diastereomer.

Data Presentation

Parameter	Description	Typical Value/Observation
Starting Material	2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride	White crystalline solid[11]
Grignard Reagent	e.g., Phenylmagnesium bromide, 3-methoxyphenylmagnesium bromide	Prepared in situ from magnesium and the corresponding aryl halide
Solvent	Anhydrous THF or diethyl ether	Essential to maintain anhydrous conditions[12]
Reaction Temperature	-78 °C to room temperature	Low temperature addition can improve stereoselectivity
Workup	Quenching with saturated aq. NH₄Cl	Avoids strongly acidic conditions that could protonate the amine
Product	1-Aryl-2-(dimethylaminomethyl)cyclohexanol	A mixture of diastereomers, purification often required

Troubleshooting and Optimization

• Low Yield:

  • Cause: Incomplete formation of the Grignard reagent or presence of moisture.

  • Solution: Ensure all glassware is rigorously dried and use anhydrous solvents. Activate the magnesium with iodine or other methods.

• Side Reactions:

  • Enolization: The Grignard reagent can act as a base and deprotonate the α-proton of the ketone, leading to the formation of an enolate and recovery of starting material after workup.[13] Using a less sterically hindered Grignard reagent can minimize this.

  • Reduction: If the Grignard reagent has β-hydrogens, it can reduce the ketone to a secondary alcohol via a six-membered transition state.[13]

• Poor Diastereoselectivity:

  • Cause: Insufficient chelation control.

  • Solution: The addition of certain salts, like lithium chloride, can enhance chelation and improve the diastereomeric ratio.[14][15] The choice of solvent can also play a significant role.[10]

Visualizations

Grignard Reaction Workflow

Caption: Workflow for the Grignard reaction with 2-(Dimethylaminomethyl)-1-cyclohexanone.

Chelation Control Model

Caption: Chelation model directing stereoselective Grignard addition.

Conclusion

The Grignard reaction of 2-(dimethylaminomethyl)-1-cyclohexanone hydrochloride is a versatile and powerful method for the synthesis of pharmacologically relevant 1,2-amino alcohols. A thorough understanding of the reaction mechanism, particularly the principles of chelation control, is essential for achieving high yields and the desired stereoselectivity. The protocols and insights provided in this guide are intended to equip researchers with the knowledge to successfully implement and optimize this important transformation in their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 4. benchchem.com [benchchem.com]
• 5. patents.justia.com [patents.justia.com]
• 6. Making sure you're not a bot! [oc-praktikum.de]
• 7. Chelation or Non‐Chelation Control in Addition Reactions of Chiral α‐ and β‐ Alkoxy Carbonyl Compounds [New Synthetic Methods (44)] | Semantic Scholar [semanticscholar.org]
• 8. public.websites.umich.edu [public.websites.umich.edu]
• 9. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. chembk.com [chembk.com]
• 12. adichemistry.com [adichemistry.com]
• 13. Grignard Reaction [organic-chemistry.org]
• 14. US20050215821A1 - Process for preparing 2-[(dimethylamino)-methyl]-1-(3-methoxyphenyl)cyclohexanol - Google Patents [patents.google.com]
• 15. EP1527043B1 - Method for the production of 2- (dimethylamino)methyl|-1-(3-methoxyphenyl)cyclohexanol - Google Patents [patents.google.com]

Application Notes &amp; Protocols: The Role of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in Modern Medicinal Chemistry

Abstract

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a Mannich base, is a pivotal chemical entity in the landscape of medicinal chemistry. While it is recognized as a key starting material and a significant impurity in the synthesis of the analgesic drug Tramadol, its utility extends to being a versatile building block for more complex molecules.[1][2] This document provides an in-depth exploration of this compound, detailing its synthesis, characterization, and primary applications. We offer validated protocols, explain the underlying chemical principles, and discuss its importance in both drug synthesis and quality control, providing researchers and drug development professionals with a comprehensive technical guide.

Introduction: A Compound of Dual Significance

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, often referred to as "Mannich base hydrochloride," holds a unique position in pharmaceutical science. Its molecular structure, featuring a cyclohexanone ring functionalized with a dimethylaminomethyl group, makes it an excellent precursor for further chemical modifications.[1] Its primary claim to fame is its role as the central intermediate in the industrial synthesis of Tramadol, a widely used centrally acting analgesic.[3][4][5]

However, its significance is twofold. Beyond being a synthetic precursor, it is also classified as a related compound or impurity in the final Tramadol active pharmaceutical ingredient (API).[1][6] Consequently, its synthesis, characterization, and quantification are critical aspects of pharmaceutical quality assurance and control.[7] This guide will illuminate both facets of this important compound.

Synthesis via the Mannich Reaction

The most common and efficient method for synthesizing 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is the Mannich reaction.[1][8] This is a classic organic reaction that involves the aminoalkylation of an acidic proton located on a carbon atom, adjacent to a carbonyl group, using formaldehyde and a secondary amine, in this case, dimethylamine (provided as its hydrochloride salt).[9][10]

Underlying Principles

The reaction proceeds via the formation of an Eschenmoser-like salt (a dimethylaminomethylium ion) from formaldehyde and dimethylammonium chloride. The cyclohexanone, under acidic conditions, forms an enol tautomer. This enol then acts as a nucleophile, attacking the aminomethylium ion to form the desired product. The use of dimethylammonium chloride and a catalytic amount of concentrated HCl ensures the reaction medium is acidic, which is crucial for both the formation of the electrophile and the enolization of the ketone.

Detailed Synthesis Protocol

This protocol is based on established laboratory procedures for a 100 mmol scale synthesis.[11]

Materials & Equipment:

• Reagents: Cyclohexanone (9.82 g, 10.3 mL, 100 mmol), Paraformaldehyde (3.60 g, 120 mmol), Dimethylammonium chloride (8.16 g, 100 mmol), Ethanol, Acetone, Concentrated Hydrochloric Acid.

• Equipment: 100 mL round-bottom flask, reflux condenser, magnetic stirrer with heatable plate, rotary evaporator, Büchner funnel and suction flask, desiccator.

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine cyclohexanone (9.82 g), paraformaldehyde (3.60 g), dimethylammonium chloride (8.16 g), and 4 mL of ethanol.[8]

• Acid Catalysis: Carefully add 0.4 mL of concentrated hydrochloric acid to the mixture.[8] This catalytic amount is essential to drive the reaction.

• Reflux: Heat the mixture under reflux with constant stirring for 4 hours.[8] The elevated temperature ensures the reaction reaches completion.

• Solvent Removal: After the reflux period, filter the hot solution into a clean round-bottom flask and evaporate the solvent using a rotary evaporator.[11]

• First Crystallization Step: Dissolve the resulting residue in a minimal amount of hot ethanol (approx. 20 mL). Allow the solution to cool to room temperature.[11]

• Precipitation: Add 70 mL of acetone to the ethanolic solution. The product is soluble in ethanol but much less so in acetone, causing it to precipitate out of the solution.

• Complete Crystallization: For maximal yield, store the solution overnight in a freezer.[11]

• Isolation and Drying: Collect the crystallized product by suction filtration using a Büchner funnel. Dry the white crystalline solid in a desiccator over a suitable drying agent like silica gel.[11]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone HCl.

Physicochemical Properties & Structural Elucidation

Accurate characterization is essential to confirm the identity and purity of the synthesized compound.

General Properties

Property	Value	Source(s)
Molecular Formula	C₉H₁₈ClNO	[12][13]
Molecular Weight	191.70 g/mol	[1][12]
Appearance	White crystalline solid	[11][12]
Melting Point	147-151 °C (may vary)	[14]
Solubility	High solubility in water; soluble in ethanol	[12]

Spectroscopic Characterization

Spectroscopic methods provide the definitive structural proof of the molecule.[1][15]

Technique	Wavenumber (cm⁻¹) / Shift (δ) ppm	Assignment	Source(s)
IR	3068, 3020	N-H valence (from hydrochloride salt)	[8]
2932, 2858	C-H valence, alkane	[8]
1698	C=O valence, ketone	[8]
¹³C NMR	209.58	C-1 (Ketone Carbonyl)	[8]
(in CDCl₃)	56.80	C-7 (Methylene bridge, -CH₂-N)	[8]
46.69	C-2 (Methine on ring)	[8]
42.26, 41.75	Methyl groups on Nitrogen (-N(CH₃)₂)	[8]
44.99, 33.88, 27.70, 24.70	C-6, C-4, C-3, C-5 (Ring carbons)	[8]

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups. The strong absorption around 1700 cm⁻¹ is characteristic of a ketone's carbonyl group, while the C-H and N-H stretches confirm the aliphatic and amine salt nature of the compound.[8][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides a detailed map of the carbon and proton skeleton. ¹³C NMR is particularly powerful, clearly showing the carbonyl carbon at a highly deshielded position (~210 ppm) and the distinct signals for the dimethylamino methyl groups and the cyclohexanone ring carbons.[8][15]

• Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation patterns, further confirming the molecular formula.[15]

Application in the Synthesis of Tramadol

The foremost application of 2-(Dimethylaminomethyl)-1-cyclohexanone is as the direct precursor to Tramadol.[3][16] The synthesis involves a Grignard reaction, a powerful carbon-carbon bond-forming reaction.

Reaction Principles

The hydrochloride salt is first converted to its free base form by treatment with a base like NaOH.[9][10] This free base, 2-(dimethylaminomethyl)cyclohexanone, possesses a ketone carbonyl group that is electrophilic. This ketone is then reacted with a Grignard reagent, specifically 3-methoxyphenylmagnesium bromide.[4][5][17] The Grignard reagent acts as a potent nucleophile, attacking the carbonyl carbon to form a tertiary alcohol. This reaction creates the basic structure of Tramadol.

A critical aspect of this synthesis is stereochemistry. The reaction produces a mixture of diastereomers: the desired (RR,SS) or trans isomer (Tramadol) and the (RS,SR) or cis isomer.[4][5] The ratio of these isomers can be influenced by reaction conditions, and subsequent purification steps are required to isolate the pharmacologically active trans isomer.[4][10]

Protocol: Grignard Reaction for Tramadol Synthesis

Note: This reaction requires anhydrous conditions and should be performed under an inert atmosphere (e.g., Argon or Nitrogen).

Materials & Equipment:

• Reagents: 2-(Dimethylaminomethyl)-1-cyclohexanone (free base), 3-Bromoanisole, Magnesium turnings, Anhydrous Tetrahydrofuran (THF), Toluene, Ammonium chloride solution.

• Equipment: Three-neck flask, dropping funnel, condenser, magnetic stirrer, inert gas supply.

Procedure:

• Prepare Free Base: Convert 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride to its free base by dissolving it in water and adding a strong base (e.g., 50% NaOH), followed by extraction with an organic solvent like toluene.[9][10]

• Prepare Grignard Reagent: In a dry three-neck flask under an inert atmosphere, react magnesium turnings with 3-bromoanisole in anhydrous THF to form 3-methoxyphenylmagnesium bromide.[10][17]

• Grignard Reaction: Cool the Grignard reagent solution (e.g., to below 20°C). Slowly add a solution of the 2-(dimethylaminomethyl)cyclohexanone free base in a solvent like toluene dropwise, maintaining the low temperature.[10]

• Stirring: Allow the reaction mixture to stir at room temperature for a couple of hours to ensure completion.[10]

• Quenching: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride, typically in an ice bath to control the exothermic reaction.[10]

• Extraction & Isolation: Separate the organic layer. The aqueous layer can be further extracted with an organic solvent. The combined organic layers contain the crude Tramadol base as a mixture of isomers.

• Purification: The crude product is then purified. This often involves converting the base to its hydrochloride salt and performing selective crystallization to isolate the desired (RR,SS)-Tramadol hydrochloride.[4][10]

Reaction Pathway Diagram

Caption: Synthetic pathway from the Mannich base to purified Tramadol HCl.

Safety and Handling

As a chemical reagent, 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride requires careful handling in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab coat.[18][19]

• Inhalation: Avoid breathing dust. Use in a well-ventilated area or a chemical fume hood.[18][19] For higher-level protection, approved respiratory equipment may be necessary.[18]

• Contact: The compound is classified as a skin and eye irritant.[6][13][19] H315 (Causes skin irritation) and H318 (Causes serious eye damage) are common hazard statements.[6][19] In case of contact, wash the affected area thoroughly with soap and water and seek medical advice.[18]

• Fire Hazards: While the hydrochloride salt is a solid, general laboratory fire safety should be observed. Use appropriate extinguishing media like water spray, foam, or dry chemical.[18]

• Storage: Store in a tightly sealed container in a cool, dry place.[12][19]

Always consult the most current Safety Data Sheet (SDS) for the compound before handling.[6][18]

Conclusion

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a cornerstone intermediate in pharmaceutical chemistry. Its straightforward synthesis via the Mannich reaction makes it readily accessible, while its chemical structure provides the perfect foundation for the Grignard-based synthesis of Tramadol. Furthermore, its role as a critical impurity necessitates robust analytical methods for its detection and quantification, ensuring the safety and purity of the final drug product. The protocols and principles outlined in this guide underscore the compound's multifaceted importance, serving as a valuable resource for professionals in drug discovery, development, and manufacturing.

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Application Notes and Protocols: 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a stable, crystalline Mannich base with the chemical formula C₉H₁₈ClNO[1][2]. It serves as a crucial and versatile building block in organic synthesis. Its primary application lies in its role as a convenient precursor for the in situ generation of 2-methylene-1-cyclohexanone, a highly reactive α,β-unsaturated ketone. This reactive intermediate is not stable enough for isolation and storage, making the use of its stable hydrochloride salt invaluable. The compound is synthesized via a classic Mannich reaction involving cyclohexanone, formaldehyde, and dimethylamine hydrochloride[2][3][4].

The dual functionality of the parent molecule, containing both a ketone and a tertiary amine, allows for a diverse range of chemical transformations[3]. This application note details its use as a Michael acceptor precursor for carbon-carbon and carbon-heteroatom bond formation and as a key component in the Robinson annulation for constructing fused ring systems. Furthermore, it is a key starting material in the industrial synthesis of the analgesic drug Tramadol[2][3].

Key Applications & Logical Pathways

The synthetic utility of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride stems from its ability to generate a reactive Michael acceptor on demand.

In Situ Generation of a Michael Acceptor

Upon treatment with a non-nucleophilic base, the hydrochloride salt undergoes a Hofmann-type elimination to release the volatile and reactive 2-methylene-1-cyclohexanone. This intermediate is immediately trapped by a nucleophile present in the reaction mixture.

References

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• 4. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]

Application Notes &amp; Protocols: Synthesis of Novel Heterocyclic Compounds from 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride

Introduction: The Synthetic Power of a Mannich Base

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a quintessential example of a Mannich base, a class of compounds renowned for its versatility in organic synthesis.[1][2][3] Its structure, a β-amino ketone, conceals a potent and highly reactive intermediate. Upon treatment with a base, it readily undergoes a retro-Michael (Hofmann) elimination to generate cyclohex-2-en-1-one in situ. This transient α,β-unsaturated ketone is a powerful Michael acceptor, poised to react with a diverse array of nucleophiles. Furthermore, the parent ketone can act as an enamine or enolate precursor, opening up additional pathways for carbon-carbon and carbon-heteroatom bond formation.[4]

These dual modes of reactivity make 2-(Dimethylaminomethyl)-1-cyclohexanone a privileged starting material for constructing complex heterocyclic scaffolds, which form the core of numerous natural products and pharmaceutically active compounds.[5][6] This guide provides detailed protocols and mechanistic insights for leveraging this versatile building block in the synthesis of valuable pyridine and pyrimidine derivatives.

PART 1: Synthesis of Tetrahydroquinoline Derivatives

The tetrahydroquinoline ring system is a key structural motif in a wide range of alkaloids and bioactive molecules.[5][7][8] A highly efficient method for constructing this scaffold is through a multi-component reaction that leverages the in situ generation of an enaminone from the title compound's corresponding free base, 2-(dimethylaminomethylene)cyclohexanone. This enaminone then participates in a domino reaction sequence.[5]

Causality & Mechanistic Insight

The synthesis of the tetrahydroquinoline core proceeds through a base-catalyzed, multi-component reaction involving an aromatic aldehyde (e.g., benzaldehyde) and an active methylene compound (e.g., malononitrile).[5] The reaction cascade is as follows:

• Knoevenagel Condensation: The reaction initiates with a rapid Knoevenagel condensation between the aromatic aldehyde and malononitrile, catalyzed by a base like piperidine. This forms a highly electrophilic benzylidenemalononitrile intermediate.

• Michael Addition: The enaminone, 2-(dimethylaminomethylene)cyclohexanone, acts as a soft nucleophile and undergoes a conjugate (Michael) addition to the electron-deficient alkene of the benzylidenemalononitrile.[5]

• Intramolecular Cyclization & Elimination: The resulting Michael adduct undergoes a subsequent intramolecular cyclization. The amino group attacks one of the nitrile groups, initiating the formation of the six-membered dihydropyridine ring. This is followed by tautomerization and the elimination of dimethylamine, which drives the reaction towards the stable, aromatic-like tetrahydroquinoline product.[5]

This sequence is a prime example of reaction economy, where multiple bonds are formed in a single pot, avoiding the need for isolating intermediates.

Workflow Visualization: Tetrahydroquinoline Synthesis

The following diagram illustrates the logical flow from starting materials to the final heterocyclic product.

Caption: Workflow for the multi-component synthesis of tetrahydroquinolines.

Experimental Protocol: Synthesis of 2-Amino-4-phenyl-4,5,6,7-tetrahydroquinoline-3-carbonitrile

This protocol is adapted from a reliable method for accessing this important heterocyclic core.[5]

Materials:

• 2-(Dimethylaminomethylene)cyclohexanone (1.0 mmol, 153.2 mg)

• Benzaldehyde (1.0 mmol, 106.1 mg, 102 µL)

• Malononitrile (1.0 mmol, 66.1 mg)

• Piperidine (0.2 mmol, 20 µL)

• Ethanol (10 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-(dimethylaminomethylene)cyclohexanone, benzaldehyde, malononitrile, and ethanol.

• Stir the mixture to ensure homogeneity.

• Add piperidine to the mixture using a micropipette.

• Heat the reaction mixture to reflux (approximately 80°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature. A precipitate will typically form.

• Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, washing the crystals with a small amount of cold ethanol.

• Dry the product under vacuum to yield the pure 2-amino-4-phenyl-4,5,6,7-tetrahydroquinoline-3-carbonitrile.

Expected Outcome: The product is typically obtained as a crystalline solid. The yield and purity can be assessed by standard analytical techniques (¹H NMR, ¹³C NMR, MS, melting point).

Parameter	Expected Value
Typical Yield	80-90%
Appearance	White to pale yellow solid
Purification	Recrystallization from ethanol if necessary

PART 2: Synthesis of Substituted Pyridines via the Bohlmann-Rahtz Synthesis

The Bohlmann-Rahtz pyridine synthesis is a powerful, albeit classical, method for preparing substituted pyridines.[9][10][11] It involves the condensation of an enamine with an ethynyl ketone. The versatility of this reaction can be enhanced by using precursors that generate the requisite enamine in situ. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride serves as an excellent precursor to the necessary enamine intermediate for constructing fused pyridine systems like tetrahydroacridines.

Causality & Mechanistic Insight

The Bohlmann-Rahtz synthesis is a two-step process that culminates in a cyclodehydration to form the aromatic pyridine ring.[12][13]

• Enamine / Enaminone Formation: The starting Mannich base hydrochloride is neutralized to generate the free base. This can exist in equilibrium with its enaminone tautomer, 2-(dimethylaminomethylene)cyclohexanone, which is the key reactive species.

• Michael Addition: The enaminone reacts with an ethynyl ketone (an ynone) in a Michael-type conjugate addition. The nucleophilic β-carbon of the enaminone attacks the alkyne, leading to the formation of a linear aminodiene intermediate.[13]

• Isomerization & Cyclodehydration: The aminodiene intermediate is kinetically stable due to its E-geometry.[13] Upon heating, it undergoes a crucial E/Z isomerization around the central double bond. The resulting Z-isomer is conformationally primed for a 6-π electrocyclization. The subsequent elimination of water (cyclodehydration) from the cyclic intermediate yields the stable, aromatic pyridine ring.[13]

Historically, a significant drawback of this method was the high temperature required for the final cyclodehydration step.[9][13] However, modern modifications using acid catalysis (Brønsted or Lewis acids) can significantly lower the required reaction temperature, making the process more accessible and expanding its substrate scope.[9][12][13]

Mechanism Visualization: Bohlmann-Rahtz Annulation

The diagram below outlines the key transformations in the formation of a fused pyridine ring system from an enaminone and an ynone.

Caption: Key mechanistic steps of the Bohlmann-Rahtz pyridine synthesis.

Experimental Protocol: One-Pot Synthesis of a Tetrahydroacridine Derivative

This protocol describes a modern, acid-catalyzed, one-pot variation of the Bohlmann-Rahtz synthesis.

Materials:

• 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (1.0 mmol, 191.7 mg)

• Triethylamine (1.1 mmol, 111.3 mg, 153 µL)

• 1-Phenylprop-2-yn-1-one (1.0 mmol, 130.1 mg)

• Acetic Acid (catalytic amount, ~0.5 mL)

• Toluene (10 mL)

Procedure:

• In a 50 mL round-bottom flask, suspend 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in toluene.

• Add triethylamine to the suspension to liberate the free Mannich base. Stir at room temperature for 15 minutes.

• Add 1-phenylprop-2-yn-1-one to the mixture.

• Add the catalytic amount of glacial acetic acid.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 110°C) under a nitrogen atmosphere.

• Maintain the reflux for 12-24 hours, monitoring the reaction by TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature.

• Wash the mixture sequentially with saturated sodium bicarbonate solution (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude residue by column chromatography on silica gel (e.g., using a hexane-ethyl acetate gradient) to afford the pure tetrahydroacridine derivative.

Expected Outcome & Comparison: This one-pot method offers significant advantages over the classical two-step procedure.

Feature	Classical Bohlmann-Rahtz	Acid-Catalyzed One-Pot
Steps	2 (Isolation of intermediate)	1
Temperature	High (120–170 °C for cyclization)[13]	Moderate (Reflux in Toluene)
Workup	More complex	Simpler, direct purification
Efficiency	Lower overall yield	Generally good to excellent yields[9]

Conclusion

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a readily available and highly effective precursor for the synthesis of diverse and valuable heterocyclic compounds. By understanding its reactivity—primarily as an in situ source of cyclohex-2-en-1-one and its corresponding enaminone—researchers can design efficient, often multi-component, reaction sequences. The protocols detailed herein for the synthesis of tetrahydroquinolines and fused pyridines demonstrate the practical application of this chemistry, providing reliable pathways to complex molecular architectures relevant to drug discovery and materials science.

References

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• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Mansoura University. [Link]

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Application Notes: 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride as a Versatile Building Block for Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a key synthetic intermediate, belonging to the class of Mannich bases, which are crucial in pharmaceutical chemistry.[1][2][3] Its bifunctional nature, possessing both a ketone and a tertiary amine, makes it a valuable precursor for the synthesis of a variety of complex organic molecules. This application note will focus on its primary application in the synthesis of the centrally acting analgesic, Tramadol, and its analogs. We will provide detailed experimental protocols, quantitative data, and a visualization of the relevant biological pathways.

Application in the Synthesis of Tramadol

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is most notably used as the direct precursor to Tramadol, a widely prescribed analgesic for moderate to severe pain.[4][5] The synthesis involves a two-step process: a Mannich reaction to form the aminoketone, followed by a Grignard or organolithium reaction to introduce the aryl group and create the final tertiary alcohol.[6][7][8]

Synthetic Scheme

The overall synthetic pathway from cyclohexanone to Tramadol is illustrated below. The initial step is the Mannich reaction of cyclohexanone with formaldehyde and dimethylamine hydrochloride to yield 2-(dimethylaminomethyl)-1-cyclohexanone hydrochloride.[9][10] The subsequent step is the reaction of this aminoketone with a Grignard reagent, 3-methoxyphenylmagnesium bromide, or the corresponding organolithium compound.[4][6]

Caption: Synthetic pathway from cyclohexanone to Tramadol.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and its conversion to Tramadol.

Table 1: Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Reactants	Solvent	Reaction Time	Yield (%)	Melting Point (°C)	Reference
Cyclohexanone, Paraformaldehyde, Dimethylamine HCl	Ethanol	4 hours	76	154-155	[5]

Table 2: Synthesis of Tramadol Hydrochloride from 2-(Dimethylaminomethyl)-1-cyclohexanone

Grignard/Organolithium Reagent	Solvent	Yield (%)	Melting Point (°C)	Reference
3-Methoxyphenylmagnesium bromide	THF	55	168-175	[4]
3-Methoxyphenyllithium	THF	78.6	168-175	[6]

Experimental Protocols

Protocol 1: Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

This protocol is adapted from the literature and provides a method for the synthesis of the title compound via the Mannich reaction.[8][11][12]

Materials:

• Cyclohexanone (9.82 g, 100 mmol)

• Paraformaldehyde (3.60 g, 120 mmol)

• Dimethylamine hydrochloride (8.16 g, 100 mmol)

• Ethanol

• Concentrated Hydrochloric Acid

Procedure:

• To a round-bottom flask, add cyclohexanone, paraformaldehyde, dimethylamine hydrochloride, and 4 mL of ethanol.

• Add 0.4 mL of concentrated hydrochloric acid to the mixture.

• Heat the mixture under reflux with stirring for 4 hours.

• Filter the hot solution and evaporate the solvent under reduced pressure.

• Recrystallize the crude product from a mixture of ethanol and acetone to yield pure 2-(dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Protocol 2: Synthesis of Tramadol Hydrochloride

This protocol describes the synthesis of Tramadol hydrochloride from 2-(Dimethylaminomethyl)-1-cyclohexanone using a Grignard reaction.[4][7]

Materials:

• 2-(Dimethylaminomethyl)-1-cyclohexanone (free base)

• 3-Bromoanisole

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (in a suitable solvent)

Procedure:

• Prepare the Grignard reagent by reacting 3-bromoanisole with magnesium turnings in anhydrous THF.

• Slowly add a solution of 2-(dimethylaminomethyl)-1-cyclohexanone (free base, obtained by neutralizing the hydrochloride salt) in anhydrous THF to the Grignard reagent at a low temperature (e.g., 0 °C).

• After the addition is complete, allow the reaction to stir for several hours at room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Dissolve the crude product in a suitable solvent and treat with a solution of hydrochloric acid to precipitate Tramadol hydrochloride.

• Recrystallize the product to obtain pure Tramadol hydrochloride.

Mechanism of Action of Tramadol

Tramadol exhibits a dual mechanism of action, which contributes to its analgesic efficacy.[2][13] It acts as a weak agonist at the μ-opioid receptor and also inhibits the reuptake of serotonin and norepinephrine in the central nervous system.[4][14] The analgesic effect is primarily due to the combined action of the parent compound and its active metabolite, O-desmethyltramadol (M1), which has a significantly higher affinity for the μ-opioid receptor.[1]

Caption: Signaling pathway of Tramadol's dual mechanism of action.

Conclusion

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a commercially available and versatile building block, indispensable for the synthesis of the important analgesic, Tramadol. The synthetic routes are well-established and scalable. The unique dual mechanism of action of Tramadol, involving both opioid and monoaminergic pathways, underscores the importance of this chemical scaffold in medicinal chemistry. Further research into derivatives of this building block could lead to the discovery of new bioactive molecules with improved pharmacological profiles.

References

• 1. PharmGKB summary: tramadol pathway - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Analytical Methods for the Characterization of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the analytical characterization of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (CAS RN: 42036-65-7). This compound is a key chemical intermediate and is also known as an impurity related to the analgesic tramadol.[1][2] Accurate and comprehensive characterization is crucial for its use in pharmaceutical research and development. The following sections detail the methodologies for determining its physicochemical properties and spectral characteristics using various analytical techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a white crystalline solid.[3][4] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride

Property	Value	Reference
Chemical Formula	C₉H₁₈ClNO	[2][5]
Molecular Weight	191.70 g/mol	[2][6][7]
Appearance	White crystalline powder/solid	[3][4]
Melting Point	147-151 °C; 156-157 °C	[4][8]
Solubility	Soluble in water. Slightly soluble in Chloroform, DMSO, and Methanol.	[3][4]
CAS Number	42036-65-7	[2]

Analytical Characterization Workflow

The following diagram illustrates a typical workflow for the comprehensive analytical characterization of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

A typical analytical workflow for compound characterization.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. Both ¹H and ¹³C NMR are essential for a complete structural assignment.

Table 2: ¹H NMR Data for 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
11.88	m	1	N-H
3.57	m	1	7-H
3.09	m	1	7-H
2.77	d	3	NH-CH₃
2.74	m	1	-
2.67	d	3	NH-CH₃
2.41	m	1	-
2.37	m	2	6-H
2.05	m	1	-
1.82	m	1	-
1.73	m	1	-
1.54	m	1	-
1.35	m	1	-

Table 3: ¹³C NMR Data for 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride (125 MHz, CDCl₃) [8]

Chemical Shift (δ) ppm	Assignment
209.58	C-1 (C=O)
56.80	C-7 (-CH₂-N)
46.69	C-2
44.99	C-6
42.26	N-CH₃
41.75	N-CH₃
33.88	C-4
27.70	C-3
24.70	C-5

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.5-0.7 mL of a suitable deuterated solvent such as CDCl₃, D₂O, or DMSO-d₆.[1][9] The choice of solvent will depend on the specific experiment and desired resolution.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.[1][9]

• ¹H NMR Acquisition:

  • Use a standard single-pulse sequence.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.[1]

  • Integrate the signals to determine the relative number of protons.[1]

• ¹³C NMR Acquisition:

  • Employ a proton-decoupled pulse sequence.

  • A longer relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons.[1]

  • To aid in peak assignment, consider running DEPT (Distortionless Enhancement by Polarization Transfer) or APT (Attached Proton Test) experiments to differentiate between CH, CH₂, and CH₃ groups.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Table 4: FTIR Spectral Data for 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride [8]

Wavenumber (cm⁻¹)	Assignment
3068, 3020	N-H stretching
2932, 2858	C-H stretching (alkane)
1698	C=O stretching (ketone)

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation:

  • KBr Pellet Method: Mix 1-2 mg of the sample with 100-200 mg of dry KBr powder. Grind the mixture to a fine powder and press it into a thin, transparent pellet.[1]

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.[1]

• Instrumentation: Use a Fourier-transform infrared spectrometer.[1]

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.[1]

  • Record the sample spectrum over a typical range of 4000-400 cm⁻¹.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which helps in confirming its identity and structure. For volatile compounds like this, Gas Chromatography-Mass Spectrometry (GC-MS) is often employed.

Experimental Protocol: GC-MS

• Sample Preparation:

  • Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).[1]

  • For GC-MS analysis of the hydrochloride salt, it is often necessary to perform a "free-basing" step by treating the sample with a base to generate the more volatile free amine.

• Instrumentation: A GC system coupled to a mass spectrometer with an Electron Ionization (EI) source is commonly used.[1]

• GC Conditions (Starting Point):

  • Column: A non-polar column such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Oven Temperature Program: 80 °C (hold for 1 min), then ramp at 15 °C/min to 280 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

  • Scan Range: m/z 40-400.

A simplified proposed mass fragmentation pathway.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for assessing the purity and quantifying the amount of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. A reversed-phase method is typically suitable for this compound.

Experimental Protocol: HPLC

• Instrumentation and Consumables:

  • HPLC system with a UV detector.

  • Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[6]

  • Data acquisition and processing software.

• Reagents and Standards:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Buffer (e.g., sodium heptanesulfonate or phosphate buffer).

  • Acid for pH adjustment (e.g., acetic acid or phosphoric acid).

  • Reference standard of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

• Chromatographic Conditions (Starting Point):

  • Mobile Phase: A mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol). A gradient elution may be necessary to separate impurities. A potential starting point is a mobile phase of acetonitrile and a 0.015 M Na₂HPO₄ buffer (2:8, v/v) with the pH adjusted to 3.0 with phosphoric acid.[10]

  • Flow Rate: 1.0 mL/min.[10]

  • Column Temperature: 20-30 °C.

  • Detection: UV detection at a suitable wavelength (e.g., 218 nm).[10]

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the prepared sample and standard solutions.

  • Identify the peak corresponding to 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride by comparing the retention time with that of the reference standard.

  • Calculate the purity of the sample by comparing the peak area of the main component to the total area of all peaks.

Conclusion

The analytical methods described in this application note provide a comprehensive framework for the characterization of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. The combination of spectroscopic and chromatographic techniques allows for unambiguous structure elucidation and purity assessment, which are critical for its application in research and drug development. It is recommended that these methods be validated in the user's laboratory to ensure their suitability for the intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 3. chembk.com [chembk.com]
• 4. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Making sure you're not a bot! [oc-praktikum.de]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Application Note: HPLC Analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a key intermediate in pharmaceutical synthesis, using High-Performance Liquid Chromatography (HPLC) with UV detection.[1] While a specific validated method for the direct analysis of this compound is not widely published, this document outlines a reliable method adapted from a validated procedure for the structurally similar compound, 2-(Methylamino)cyclohexanone hydrochloride.[1] Additionally, an alternative method involving pre-column derivatization for enhanced sensitivity and specificity is presented, based on published research.[2][3] This document provides comprehensive experimental protocols, data presentation guidelines, and visual workflows to assist researchers in achieving accurate and reproducible results.

Compound Information

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is an organic compound with the chemical formula C9H18ClNO.[4][5][6] It is a white crystalline solid with high solubility in water.[6] This compound serves as a crucial building block in the synthesis of various pharmaceutical compounds, including analgesics like tramadol, where it can also be present as a related impurity.[7]

Table 1: Chemical and Physical Properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Property	Value	Reference
Molecular Formula	C9H18ClNO	[4][5]
Molecular Weight	191.70 g/mol	[5]
CAS Number	42036-65-7	[5]
Appearance	White crystalline solid	[6]
Melting Point	80-85°C	[6]
Solubility	High solubility in water	[6]

HPLC Analysis Protocols

Two primary methodologies are presented for the HPLC analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride: a direct analysis method adapted from a similar compound and a method requiring pre-column derivatization.

Direct Reversed-Phase HPLC Method (Adapted)

This method is based on a validated procedure for a structurally similar compound and is suitable for routine quantification.[1]

Table 2: Chromatographic Conditions for Direct HPLC Analysis

Parameter	Recommended Condition
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	Acetonitrile and a phosphate buffer (pH adjusted to 3.0) in a 30:70 (v/v) ratio
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm
Injection Volume	10 µL

Experimental Protocol:

• Mobile Phase Preparation: Prepare a phosphate buffer and adjust the pH to 3.0 with phosphoric acid. Mix with acetonitrile in a 70:30 (v/v) ratio. Filter and degas the mobile phase before use.

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride reference standard.

  • Dissolve in a 10 mL volumetric flask with the mobile phase to obtain a stock solution of 1 mg/mL.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired analytical range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[1]

• Sample Preparation:

  • Accurately weigh a sample containing 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

  • Dissolve the sample in a known volume of the mobile phase to achieve a theoretical concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard and sample solutions.

  • Identify and quantify the analyte peak based on retention time and peak area compared to the calibration curve.

System Suitability:

Before sample analysis, perform system suitability tests. A well-resolved peak for the analyte is expected. The calibration curve should exhibit linearity over the concentration range with a correlation coefficient (r²) of ≥ 0.999.[1]

HPLC Method with Pre-column Derivatization

For enhanced sensitivity and selectivity, especially for detecting low levels of the analyte as an impurity, a pre-column derivatization method can be employed.[2][3] This method involves reacting the ketone group of the analyte with 2,4-dinitrophenylhydrazine (2,4-DNPH) to form a chromophoric derivative that can be detected at a higher wavelength with less interference.[2][3]

Table 3: Chromatographic Conditions for Derivatized Analyte

Parameter	Recommended Condition
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 0.015 M Na2HPO4 buffer (pH 3.0, adjusted with orthophosphoric acid) (2:8, v/v)
Flow Rate	1.0 mL/min
Column Temperature	20°C
Detection Wavelength	218 nm
Injection Volume	20 µL

Experimental Protocol:

• Derivatization Reagent Preparation: Prepare a saturated solution of 2,4-dinitrophenylhydrazine in a suitable acidic medium (e.g., acetonitrile with a small amount of sulfuric acid).

• Standard and Sample Derivatization:

  • To an aliquot of the standard or sample solution, add an excess of the 2,4-DNPH reagent.

  • Allow the reaction to proceed in a controlled temperature environment for a specific time to ensure complete derivatization.

  • Quench the reaction if necessary and dilute the mixture with the mobile phase to a known volume.

• Analysis:

  • Inject the derivatized standard and sample solutions into the HPLC system.

  • Monitor the chromatogram at the specified wavelength.

  • Quantify the derivative peak by comparing its area to that of the derivatized standards.

Method Validation:

This derivatization-based HPLC method has been validated for selectivity, precision, linearity, accuracy, and robustness for the determination of 2-[(dimethylamino)methyl]cyclohexanone in tramadol.[2][3] The method was found to be linear (r > 0.995) in the range of 0.15-2.4 mg/mL for the analyte.[3]

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison.

Table 4: Example Data Summary for Direct HPLC Analysis

Sample ID	Retention Time (min)	Peak Area	Calculated Concentration (µg/mL)
Standard 1
Standard 2
Sample 1
Sample 2

Table 5: Example Validation Summary for Derivatization Method

Parameter	Result
Linearity (r²)	> 0.995
Range (mg/mL)	0.15 - 2.4
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 102%

Visualizations

Diagram 1: Experimental Workflow for Direct HPLC Analysis

Caption: Workflow for the direct HPLC analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Diagram 2: Logical Relationship for Derivatization HPLC Method

Caption: Logical steps for the quantitative analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone HCl via pre-column derivatization.

References

• 1. benchchem.com [benchchem.com]
• 2. Validated HPLC determination of 2-[(dimethylamino)methyl]cyclohexanone, an impurity in tramadol, using a precolumn derivatisation reaction with 2,4-dinitrophenylhydrazine [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 5. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. Simple and Sensitive High-Performance Liquid Chromatography (HPLC) Method with UV Detection for Mycophenolic Acid Assay in Human Plasma. Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]

GC-MS Method for the Analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a comprehensive protocol for the qualitative and quantitative analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the non-volatile nature of the hydrochloride salt, this method employs a sample preparation procedure involving basification followed by liquid-liquid extraction to analyze the volatile free base, 2-((Dimethylamino)methyl)cyclohexanone. This method is crucial for quality control, impurity profiling, and stability testing in pharmaceutical development and manufacturing.

Introduction

2-(Dimethylaminomethyl)-1-cyclohexanone is a key intermediate in the synthesis of various pharmaceutical compounds.[1] Its hydrochloride salt is often the stable form used in chemical processes.[2][3][4] Accurate and reliable analytical methods are essential to monitor reaction progress, quantify the product, and identify potential byproducts. Gas Chromatography-Mass Spectrometry (GC-MS) offers high separation efficiency and definitive mass-based identification, making it an ideal technique for analyzing the volatile free base of this compound.[1] However, direct injection of the hydrochloride salt is not feasible due to its non-volatility and thermal lability.[1][5] The protocol outlined below addresses this challenge through a robust sample preparation procedure.

Experimental Protocols

Sample Preparation: Conversion to Free Base and Extraction

• Dissolution: Accurately weigh approximately 10 mg of the 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride sample and dissolve it in 10 mL of deionized water in a separatory funnel.

• Internal Standard Spiking: Add a known concentration of a suitable internal standard (e.g., a deuterated analog or a compound with similar chemical properties and retention time) to the aqueous solution.

• Basification: Slowly add a 2 M sodium hydroxide (NaOH) solution dropwise to the separatory funnel while gently swirling. Monitor the pH using a pH meter or litmus paper until a pH of 10-11 is achieved. This ensures the complete conversion of the hydrochloride salt to its volatile free base.[1]

• Liquid-Liquid Extraction (LLE): Add 15 mL of a suitable organic solvent, such as ethyl acetate or dichloromethane, to the separatory funnel.[1][6] Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.[1]

• Phase Separation: Allow the layers to separate completely. The top organic layer, containing the 2-((Dimethylamino)methyl)cyclohexanone free base, should be carefully collected.[1]

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic layer to remove any residual water. Let it stand for at least 5 minutes.[1]

• Filtration and Transfer: Filter the dried organic extract through a 0.22 µm syringe filter directly into a GC autosampler vial for analysis.[1]

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• GC Column: A non-polar or mid-polar column is recommended to handle the basic nature of the analyte and avoid peak tailing. A DB-5ms or similar column is a suitable choice.[7][8]

• Injector Temperature: 270 °C.[7]

• Injection Volume: 1 µL.

• Injection Mode: Splitless injection is recommended for achieving low detection limits.[5]

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 3 minutes.

  • Ramp: 10 °C/minute to 280 °C.

  • Hold: 10 minutes at 280 °C.[7]

• Carrier Gas: Helium at a constant flow rate.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-450.

Data Presentation

Quantitative Analysis

For quantitative analysis, a calibration curve should be constructed by preparing a series of standards of known concentrations of 2-((Dimethylamino)methyl)cyclohexanone. The ratio of the analyte peak area to the internal standard peak area is plotted against the concentration of the analyte. The following table presents example quantitative data obtained from the analysis of a reaction sample.

Compound	Retention Time (min)	Target Ions (m/z)	Peak Area	Concentration (µg/mL)
2-((Dimethylamino)methyl)-cyclohexanone	9.85	155, 112, 98, 58	3,150,800	18.20
Internal Standard	10.50	(Specific to IS)	2,050,400	10.00 (spiked)
Byproduct 1	11.25	(To be determined)	95,600	0.55

Mass Spectral Data

The mass spectrum of 2-((Dimethylamino)methyl)cyclohexanone is expected to show a molecular ion peak (M+) at m/z 155.[9][10] Key fragment ions would likely include those resulting from the loss of the dimethylaminomethyl group or cleavage of the cyclohexanone ring. The most abundant fragment is typically observed at m/z 58.[9]

Mandatory Visualization

Experimental Workflow

The entire analytical process, from sample receipt to final data reporting, follows a structured workflow to ensure consistency and accuracy.

Caption: Workflow for the GC-MS analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Conclusion

The GC-MS method detailed in this application note provides a reliable and robust approach for the analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. The sample preparation protocol effectively converts the non-volatile salt into its analyzable free base, enabling high-quality chromatographic separation and mass spectrometric identification.[1] This procedure is invaluable for researchers and process chemists for monitoring reaction kinetics, optimizing product yield, and ensuring the purity of synthetic intermediates in a regulated drug development environment.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride CAS#: 42036-65-7 [amp.chemicalbook.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. scioninstruments.com [scioninstruments.com]
• 7. GC Analysis of (2RS)-2-[(dimethylamino)methyl]cyclohexanone - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. 2-((Dimethylamino)methyl)cyclohexanone | C9H17NO | CID 85838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Cyclohexanone, 2-[(dimethylamino)methyl]- [webbook.nist.gov]

Scale-Up Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the scale-up synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a crucial intermediate in the pharmaceutical industry, notably in the production of Tramadol.[1][2] The protocols detailed below are based on the robust and widely utilized Mannich reaction, a three-component condensation reaction.[3][4] This application note includes detailed experimental procedures for both laboratory (10 mmol) and scaled-up (100 mmol) batches, with a focus on process optimization, purification strategies, and yield enhancement. All quantitative data is presented in clear, tabular formats for straightforward comparison and analysis. Additionally, diagrams illustrating the reaction mechanism and experimental workflow are provided to facilitate a deeper understanding of the synthesis process.

Introduction

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a key building block in the synthesis of various biologically active compounds.[3] Its efficient production on a larger scale is critical for pharmaceutical development and manufacturing. The Mannich reaction, which involves the aminoalkylation of an acidic proton located on a carbonyl compound, is the most common and effective method for synthesizing this intermediate.[3][5] This method involves the reaction of cyclohexanone, formaldehyde (in the form of paraformaldehyde), and dimethylamine hydrochloride in an acidic ethanolic solution.[4][6] Careful control of reaction parameters and purification methods is essential to achieve high yield and purity, which are critical for subsequent synthetic steps.

Mannich Reaction Mechanism

The synthesis proceeds via the Mannich reaction. This reaction involves the formation of an iminium ion from dimethylamine and formaldehyde, which then acts as an electrophile and reacts with the enol form of cyclohexanone.

Caption: Mannich Reaction Mechanism for Synthesis.

Experimental Protocols

Materials and Equipment

Material/Equipment

Cyclohexanone

Paraformaldehyde

Dimethylammonium chloride

Concentrated Hydrochloric Acid

Ethanol

Acetone

Round bottom flask

Reflux condenser

Magnetic stirrer with heatable plate

Rotary evaporator

Büchner funnel and suction flask

Desiccator with silica gel

Synthesis Procedure

The synthesis can be performed at different scales. Below are the protocols for a 10 mmol and a 100 mmol batch.

Table 1: Reagent Quantities for Different Synthesis Scales

Reagent	10 mmol Scale	100 mmol Scale
Cyclohexanone	0.982 g (1.03 mL)	9.82 g (10.3 mL)
Paraformaldehyde	0.360 g	3.60 g
Dimethylammonium chloride	0.816 g	8.16 g
Ethanol (initial)	4 mL	4 mL
Concentrated Hydrochloric Acid	2 drops	0.4 mL

Reaction:

• In a round bottom flask equipped with a reflux condenser and a magnetic stir bar, combine cyclohexanone, paraformaldehyde, and dimethylammonium chloride.[6][7]

• Add the specified amount of ethanol and concentrated hydrochloric acid.[4][6]

• Heat the mixture to reflux and maintain stirring for 4 hours.[4][6]

Work-up and Purification:

• Filter the hot reaction mixture into a clean round bottom flask.[6]

• Remove the solvent using a rotary evaporator.[6]

• Dissolve the resulting residue in a minimal amount of hot ethanol (e.g., 2 mL for 10 mmol scale, 20 mL for 100 mmol scale).[4][6]

• At room temperature, add acetone to induce crystallization (e.g., 20 mL for 10 mmol scale, 70 mL for 100 mmol scale).[4][6]

• For complete crystallization, store the solution in a freezer overnight.[6][7]

• Collect the crystalline product by suction filtration using a Büchner funnel.[6][7]

• Dry the product in a desiccator over silica gel.[6][7]

For enhanced purity, the crude product can be recrystallized from a mixture of ethanol and acetone.[6] An alternative purification method involves vacuum distillation to remove impurities like excess cyclohexanone and acetic acid (if used as a solvent), followed by crystallization from acetone.[5]

Experimental Workflow

Caption: Experimental Workflow for Synthesis.

Results and Data Presentation

The following table summarizes the expected yields and physical properties of the synthesized 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride at different scales.

Table 2: Yield and Physical Properties

Scale	Crude Yield	Purified Yield	Yield (%)	Melting Point (°C)
10 mmol	1.64 g	1.45 g	76%	157-158
100 mmol	15.6 g	14.7 g	77%	156-157

Data sourced from Vulcanchem.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Concentrated hydrochloric acid is corrosive and should be handled with extreme care.

• Avoid contact of the final product with skin and eyes.[8]

• Store the product in a sealed container in a cool, dry place (2-8°C is recommended).[8]

Conclusion

The protocol described provides a reliable and scalable method for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. The Mannich reaction offers a straightforward approach with good yields. The provided data and workflows are intended to assist researchers and drug development professionals in the efficient and safe production of this important pharmaceutical intermediate. For industrial-scale production, further optimization of reaction conditions and purification techniques, such as vacuum distillation, may be beneficial to maximize yield and purity.[5]

References

• 1. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (42036-65-7) for sale [vulcanchem.com]
• 2. WO1999036389A1 - Purification of tramadol - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 5. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 6. Making sure you're not a bot! [oc-praktikum.de]
• 7. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 8. chembk.com [chembk.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Mannich Reaction for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the yield of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride synthesis via the Mannich reaction.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield or no desired product at all. What are the likely causes and how can I improve the yield?

A: Low or no yield in the Mannich reaction for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Reagent Quality and Stoichiometry:

  • Paraformaldehyde Depolymerization: Ensure the paraformaldehyde is fully depolymerized to formaldehyde in situ. Inadequate depolymerization is a common reason for low yields. The reaction is typically acid-catalyzed; ensure a catalytic amount of concentrated hydrochloric acid is present.[1][2][3]

  • Amine Salt Quality: Use high-purity dimethylamine hydrochloride. Impurities can interfere with the reaction.

  • Incorrect Stoichiometry: The molar ratio of reactants is crucial. A common protocol uses a slight excess of paraformaldehyde (1.2 equivalents) relative to cyclohexanone and dimethylamine hydrochloride (1.0 equivalent each).[3]

• Reaction Conditions:

  • Insufficient Reaction Time or Temperature: The reaction typically requires heating under reflux for several hours (e.g., 4 hours) to proceed to completion.[1][2][3] Ensure the reaction mixture reaches and maintains the reflux temperature of the solvent (e.g., ethanol).

  • Improper pH: The reaction is acid-catalyzed. The presence of a small amount of strong acid like HCl is necessary to facilitate the formation of the electrophilic iminium ion.[1][2][4]

• Work-up and Isolation:

  • Incomplete Crystallization: The product is isolated by crystallization. Ensure complete crystallization by cooling the solution, potentially overnight in a freezer, after adding an anti-solvent like acetone.[2]

  • Loss of Product During Filtration: After crystallization, ensure the product is efficiently collected by filtration and the crystals are washed with a cold solvent to minimize dissolution.

Issue 2: Formation of Side Products and Impurities

Q: I have obtained the product, but it is contaminated with significant impurities. What are the common side reactions, and how can I minimize them?

A: The Mannich reaction can be accompanied by side reactions that lead to impurities. Understanding these pathways is key to minimizing their formation.

Common Side Reactions and Minimization Strategies:

• Bis-Mannich Adduct Formation: A common side product is the formation of a bis-Mannich base where a second aminomethyl group is added to the cyclohexanone ring. This can occur if the product of the initial reaction reacts further.

  • Solution: Carefully control the stoichiometry of the reactants. Using a moderate excess of cyclohexanone can sometimes favor the mono-adduct.[5][6]

• Self-Condensation of Cyclohexanone (Aldol Condensation): Under certain conditions, cyclohexanone can undergo self-condensation.

  • Solution: Maintaining a controlled reaction temperature and pH can minimize this side reaction.

• Polymerization of Formaldehyde: If not consumed in the reaction, formaldehyde can polymerize.

  • Solution: Ensure efficient stirring and appropriate reaction temperature to promote the reaction with the amine.

• Purification:

  • Recrystallization: The most effective method for purifying the final product is recrystallization from a suitable solvent system, such as ethanol and acetone.[2][7]

  • Vacuum Distillation: For removal of volatile impurities like unreacted cyclohexanone, vacuum distillation of the crude product before crystallization can be effective.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is the role of each reactant in the Mannich reaction for this synthesis?

A1:

• Cyclohexanone: Provides the enolizable ketone which acts as the nucleophile.[4][8]

• Paraformaldehyde: Serves as the source of formaldehyde, which reacts with the amine to form the electrophilic iminium ion.[3][4]

• Dimethylamine hydrochloride: The secondary amine that forms the iminium ion with formaldehyde.[3][4] The hydrochloride salt is often used for easier handling and to provide an acidic environment.[9]

• Hydrochloric Acid (catalyst): Catalyzes the formation of the enol from cyclohexanone and the iminium ion from formaldehyde and dimethylamine.[1][2][3]

• Ethanol (solvent): A common solvent for this reaction that dissolves the reactants and facilitates the reaction at reflux temperature.[1][2]

Q2: Can I use a different amine or aldehyde in this reaction?

A2: Yes, the Mannich reaction is versatile. Using other secondary amines will result in different N-substituted aminomethyl cyclohexanones. Primary amines can also be used, but there is a higher chance of side reactions.[4] Different aldehydes can also be employed, but formaldehyde is the most common due to its high reactivity.[4]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the consumption of starting materials and the formation of the product.

Q4: What are the safety precautions I should take during this synthesis?

A4:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Formaldehyde and hydrochloric acid are corrosive and have harmful vapors. Handle them with care.

• Cyclohexanone is flammable. Avoid open flames.

• Refer to the Safety Data Sheets (SDS) for all chemicals used.

Experimental Protocols

A detailed experimental protocol for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is provided below.

Protocol: Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride [1][2][3]

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylamine hydrochloride

• Concentrated Hydrochloric Acid

• Ethanol

• Acetone

Equipment:

• Round bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and suction flask

• Rotary evaporator

• Desiccator

Procedure:

• To a round bottom flask equipped with a reflux condenser and magnetic stir bar, add cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylamine hydrochloride (1.0 eq) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid (e.g., a few drops).

• Heat the mixture to reflux with stirring for 4 hours.

• After the reaction is complete, filter the hot solution to remove any insoluble material.

• Evaporate the solvent using a rotary evaporator.

• Dissolve the residue in a minimal amount of hot ethanol.

• While stirring, slowly add acetone to induce crystallization.

• Cool the mixture in an ice bath and then store it in a freezer overnight to ensure complete crystallization.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold acetone.

• Dry the product in a desiccator.

Data Presentation

The yield of the Mannich reaction is influenced by several factors. The following table summarizes typical reactant ratios and reported yields.

Cyclohexanone (eq)	Paraformaldehyde (eq)	Dimethylamine HCl (eq)	Solvent	Reported Yield	Reference
1.0	1.2	1.0	Ethanol	76%	[1]
2.0	1.0	1.0	Glacial Acetic Acid	Higher yields reported	[5][6]

Note: The Grunenthal method, which uses two equivalents of cyclohexanone in glacial acetic acid, is reported to give higher yields and be more manageable in a laboratory setting.[6][7]

Visualizations

Experimental Workflow for Synthesis

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 5. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 6. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Mannich reaction - Wikipedia [en.wikipedia.org]
• 9. adichemistry.com [adichemistry.com]

Technical Support Center: Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride?

A1: The synthesis is achieved through the Mannich reaction, a three-component condensation of cyclohexanone, formaldehyde, and dimethylamine hydrochloride.[1][2] The reaction is typically acid-catalyzed and involves the formation of an Eschenmoser salt intermediate, which then reacts with the enol form of cyclohexanone.

Q2: What are the most common side products in this synthesis?

A2: The most prevalent side product is 2,6-bis(dimethylaminomethyl)cyclohexanone, which arises from a second aminomethylation on the other alpha-carbon of the cyclohexanone ring.[3][4] The formation of this "bis-Mannich" product is a common issue when the substrate has more than one active hydrogen.[5]

Q3: How can I minimize the formation of the bis-Mannich side product?

A3: Several strategies can be employed to favor the formation of the desired mono-substituted product. These include careful control of the stoichiometry of the reactants, using a slight excess of the amine and formaldehyde, and considering the use of a bulkier amine to sterically hinder the second addition.[5]

Q4: What are the recommended purification techniques for the final product?

A4: The most common purification method is recrystallization.[6][7] After the reaction, the solvent is typically evaporated, and the residue is dissolved in a minimal amount of hot ethanol. Acetone is then added to induce crystallization of the hydrochloride salt. Cooling the solution, for instance in a freezer overnight, can enhance the crystallization process.[6]

Troubleshooting Guides

Problem: Low Yield of the Desired Product

Possible Cause 1: Incomplete Reaction

• Solution: Ensure the reaction has been allowed to proceed for a sufficient amount of time. Typical reaction times are around 4 hours under reflux.[6][7] Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC).

Possible Cause 2: Suboptimal Reaction Temperature

• Solution: The Mannich reaction is often heated to ensure it proceeds efficiently. Maintain a consistent reflux temperature throughout the reaction.

Possible Cause 3: Inefficient Crystallization

• Solution: Ensure the crude product is dissolved in a minimal amount of hot ethanol before adding acetone. For complete crystallization, store the solution at a low temperature (e.g., in a freezer) for an extended period, such as overnight.[6]

Problem: High Proportion of 2,6-bis(dimethylaminomethyl)cyclohexanone Side Product

Possible Cause 1: Incorrect Stoichiometry

• Solution: Carefully control the molar ratios of your reactants. Using a slight excess of dimethylamine hydrochloride and formaldehyde relative to cyclohexanone can favor the mono-substitution product. A starting point for optimization is a 1:1.1:1.1 molar ratio of cyclohexanone to dimethylamine hydrochloride to formaldehyde.[5]

Possible Cause 2: Reaction Conditions Favoring Di-substitution

• Solution: Consider modifying the reaction conditions. Lowering the reaction temperature, if feasible for the reaction rate, may increase the selectivity for the mono-adduct. The polarity of the solvent can also play a role; experimenting with different solvents could be beneficial.[5]

Data Presentation

The following table summarizes the influence of key reaction parameters on the product distribution in the Mannich reaction of cyclohexanone.

Parameter	Effect on Mono-adduct (Desired Product) Yield	Effect on Bis-adduct (Side Product) Yield	Recommendations
Stoichiometry	Using cyclohexanone as the limiting reagent can improve selectivity.	An excess of cyclohexanone can lead to a higher proportion of the di-substituted product.	Use a slight excess of dimethylamine hydrochloride and formaldehyde (e.g., 1:1.1:1.1 ratio of cyclohexanone:amine:aldehyde).[5]
Temperature	Higher temperatures increase the reaction rate but may decrease selectivity.	Higher temperatures can promote the formation of the thermodynamically favored bis-adduct.	Optimize the temperature to achieve a reasonable reaction rate while maximizing mono-adduct formation.
Amine Structure	Bulky (sterically hindered) amines can favor mono-substitution.	Less bulky amines are more likely to allow for the second addition to occur.	If the bis-Mannich product is a persistent issue, consider using a more sterically demanding secondary amine if the final product allows for it.[5]

Experimental Protocols

Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

This protocol is adapted from established procedures.[6][7]

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylamine hydrochloride

• Concentrated Hydrochloric Acid

• Ethanol

• Acetone

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and suction flask

• Rotary evaporator

• Desiccator

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylamine hydrochloride (1.0 eq) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid (e.g., a few drops).

• Heat the mixture to reflux and stir for approximately 4 hours.

• After the reaction is complete, filter the hot solution to remove any insoluble material.

• Evaporate the solvent using a rotary evaporator.

• Dissolve the resulting residue in a minimal amount of hot ethanol.

• Add acetone to the solution at room temperature to induce crystallization.

• For complete crystallization, store the solution overnight in a freezer.

• Collect the crystalline product by suction filtration using a Büchner funnel and wash with cold acetone.

• Dry the product in a desiccator over a suitable drying agent like silica gel.

• For further purification, recrystallization from an ethanol/acetone mixture can be performed.

Visualizations

Reaction Pathway

Caption: Reaction pathway for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone and the formation of the bis-Mannich side product.

Troubleshooting Workflow

Caption: A troubleshooting workflow for identifying and resolving common issues in the synthesis.

References

• 1. Mannich reaction - Wikipedia [en.wikipedia.org]
• 2. 2-((Dimethylamino)methyl)cyclohexanone | 15409-60-6 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 2,6-Bis((dimethylamino)methyl)cyclohexanone | C12H24N2O | CID 358900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Making sure you're not a bot! [oc-praktikum.de]
• 7. ORGANIC SPECTROSCOPY INTERNATIONAL: Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride [orgspectroscopyint.blogspot.com]

Technical Support Center: Troubleshooting Low Yield in the Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone HCl

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who are encountering yield-related challenges with this common yet nuanced Mannich reaction. Our goal is to provide a framework for logical troubleshooting, grounded in mechanistic principles and field-proven experience, to help you diagnose and resolve issues in your synthesis.

Section 1: Understanding the Core Synthesis: The Mannich Reaction

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone is a classic example of the Mannich reaction.[1][2][3] This three-component condensation involves an enolizable ketone (cyclohexanone), a non-enolizable aldehyde (formaldehyde), and a secondary amine (dimethylamine, typically as its hydrochloride salt).[3][4][5] Understanding the mechanism is the first step in effective troubleshooting.

The reaction proceeds in three primary stages:

• Iminium Ion Formation: Dimethylamine reacts with formaldehyde to form a highly electrophilic dimethylaminium (iminium) ion.[1][3][6] Using the hydrochloride salt of the amine helps maintain the acidic conditions necessary for this step.[1][2]

• Enolization: Under acidic catalysis, cyclohexanone equilibrates with its more nucleophilic enol tautomer.[1][3]

• Carbon-Carbon Bond Formation: The electron-rich enol attacks the electrophilic iminium ion, forming the β-amino carbonyl product, known as the "Mannich base".[1][3]

Diagram: The Mannich Reaction Mechanism

Caption: Core mechanism of the Mannich reaction for the target synthesis.

Section 2: Troubleshooting Guide

Low yield is rarely due to a single factor. It is often a cumulative result of suboptimal conditions across the reaction and workup stages. Use this guide to systematically diagnose the issue.

Diagram: Troubleshooting Workflow

Caption: A logical workflow for diagnosing the cause of low yield.

Q1: My reaction shows low conversion of starting materials (e.g., high levels of unreacted cyclohexanone). What are the likely causes?

Answer: Low conversion points to issues with reaction kinetics or equilibrium. The primary areas to investigate are reagent integrity and reaction conditions.

• Cause A: Inefficient Iminium Ion Formation. The concentration of the electrophilic iminium ion may be too low.

  • Troubleshooting:

    • Verify Reagent Quality: Use high-purity paraformaldehyde and dimethylammonium chloride. Paraformaldehyde can degrade or be of variable quality; ensure it depolymerizes effectively under reaction conditions.

    • Ensure Acidic Conditions: The reaction is acid-catalyzed.[7] Most protocols call for dimethylammonium chloride, which provides the amine and maintains an acidic environment.[1][2] Some procedures add a catalytic amount of concentrated HCl to ensure the pH is sufficiently low to favor both iminium ion formation and enolization.[8][9]

• Cause B: Insufficient Reaction Time or Temperature. The Mannich reaction can be sluggish.[10]

  • Troubleshooting:

    • Temperature Optimization: While high temperatures can cause side reactions, insufficient heat will stall the reaction. Most protocols call for refluxing for several hours (e.g., 4 hours).[8][9][11] If conversion is low, consider extending the reflux time and monitoring by TLC or GC-MS.

    • Solvent Choice: The reaction is typically carried out in an alcoholic solvent like ethanol, which effectively dissolves the reactants.[1][11]

• Cause C: Incorrect Stoichiometry.

  • Troubleshooting:

    • Review Molar Ratios: A common protocol uses a slight excess of paraformaldehyde (e.g., 1.2 equivalents) relative to cyclohexanone and dimethylammonium chloride (1.0 equivalent each).[8][9] Some methods use an excess of cyclohexanone to drive the reaction, which is later removed by distillation.[12][13] Ensure your molar ratios are appropriate for your chosen procedure.

Q2: My crude product is a complex, impure mixture. How can I minimize side reactions?

Answer: A complex crude mixture indicates that side reactions are competing with the desired pathway. Temperature control and reagent choice are critical.

• Cause A: Polymerization. Formaldehyde is highly reactive and prone to self-polymerization.[6][10] At elevated temperatures, other components may also degrade or polymerize.

  • Troubleshooting:

    • Strict Temperature Control: Do not overheat the reaction. Maintain a steady reflux without aggressive boiling.

    • Order of Addition: Consider adding the formaldehyde source portion-wise to a heated solution of the other reactants to keep its instantaneous concentration low.

• Cause B: Bis-alkylation. If the initial Mannich product forms, its remaining α-proton can potentially react again, leading to a di-substituted product.

  • Troubleshooting: This is a common side reaction in Mannich chemistry.[14] Using a slight excess of cyclohexanone can sometimes suppress this by ensuring the iminium ion is consumed by the starting material.

• Alternative Strategy: Use a Pre-formed Iminium Salt.

  • Recommendation: To significantly clean up the reaction, consider using Eschenmoser's salt (dimethylmethylideneammonium iodide).[1][15] This is a stable, crystalline source of the required iminium cation.[16] It reacts under milder conditions, often at room temperature, which dramatically reduces polymerization and other side reactions associated with using formaldehyde directly.[10]

Q3: I have good conversion, but my isolated yield after crystallization is very low. What went wrong during workup?

Answer: This is a very common issue and points directly to the purification and isolation steps. The product is a hydrochloride salt, and its successful crystallization is key to a high isolated yield.

• Cause A: Incomplete Removal of Impurities Before Crystallization. Excess cyclohexanone, water, or solvent (if a different one was used for the reaction, like acetic acid[13]) can interfere with crystallization, often causing the product to "oil out" instead of forming crystals.

  • Troubleshooting:

    • Vacuum Distillation: Before attempting crystallization, it is highly recommended to filter the hot reaction mixture and then remove all volatile components (excess solvent, water, unreacted cyclohexanone) on a rotary evaporator.[9][13] This should leave a viscous residue or crude solid.

• Cause B: Suboptimal Crystallization Solvent System. The choice and ratio of the solvent/anti-solvent are critical.

  • Troubleshooting:

    • Solvent Selection: A widely successful method is to dissolve the crude residue in a minimal amount of hot ethanol and then add acetone as an anti-solvent at room temperature to induce crystallization.[8][9][11]

    • Ratio and Temperature: The ratio of ethanol to acetone is crucial. Too much ethanol will keep the product in solution, while too much acetone added too quickly can cause it to precipitate as an amorphous solid or oil. After adding acetone, allow the solution to cool slowly, then store it overnight in a freezer to maximize crystal formation.[8][9]

• Cause C: Product Loss in the Mother Liquor. A significant amount of product may remain dissolved in the crystallization solvent.

  • Troubleshooting:

    • Minimize Hot Solvent: When dissolving the crude product, use the absolute minimum amount of hot ethanol required to achieve dissolution.

    • Check for Further Crystallization: After filtering your product, place the mother liquor back in the freezer. If more crystals form, it indicates that your initial crystallization was incomplete.[8][9]

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the optimal pH for this reaction?

  • A: The reaction requires acidic conditions to facilitate both the formation of the iminium ion and the enolization of the ketone.[1][7] However, highly acidic conditions can promote unwanted side reactions. The use of dimethylammonium chloride typically provides a suitable pH range. If needed, a catalytic amount of a strong acid like HCl is sufficient.

• Q: Can I use aqueous formaldehyde (formalin) instead of paraformaldehyde?

  • A: While possible, it is often not recommended. Formalin introduces a significant amount of water, which can alter the reaction equilibrium and complicate the workup. Paraformaldehyde is a solid source of formaldehyde and is generally preferred for this synthesis.[8][11]

• Q: Why is dimethylammonium chloride used instead of dimethylamine free base?

  • A: The hydrochloride salt serves two purposes: it is a stable, solid reagent that is easier to handle than the volatile free base, and it provides the necessary acidic environment for the reaction to proceed efficiently.[1][2]

• Q: How do I properly dry the final product?

  • A: After filtering the crystallized product and washing with a small amount of cold acetone, it should be dried thoroughly. The most effective method is drying in a desiccator under vacuum over a desiccant like silica gel or phosphorus pentoxide.[8][9]

Section 4: Optimized Protocols & Methodologies

The following protocols are based on established and reliable procedures.[8][9]

Table: Key Reaction Parameters

Parameter	Recommended Value/Reagent	Rationale & Notes
Cyclohexanone	1.0 equivalent	The primary nucleophile source.
Dimethylammonium Chloride	1.0 equivalent	Provides both the amine and the acidic catalyst.
Paraformaldehyde	1.1 - 1.2 equivalents	A slight excess ensures complete reaction of the ketone.
Acid Catalyst	Catalytic (e.g., 2-3 drops conc. HCl)	Ensures a sufficiently low pH for efficient catalysis.
Solvent	Ethanol	Effectively dissolves all reactants.
Temperature	Reflux (approx. 80-85°C)	Provides sufficient energy to overcome the activation barrier.
Reaction Time	4 hours	A typical duration to achieve high conversion. Monitor by TLC/GC if needed.

Experimental Protocol: Synthesis

• To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add cyclohexanone (10.0 mmol, 0.98 g), dimethylammonium chloride (10.0 mmol, 0.82 g), paraformaldehyde (12.0 mmol, 0.36 g), and ethanol (4 mL).[9]

• Add 2-3 drops of concentrated hydrochloric acid to the stirred mixture.[9]

• Heat the mixture to reflux and maintain for 4 hours. The solids should dissolve, forming a clear solution.[8]

Experimental Protocol: Workup and Purification

• While still hot, filter the reaction solution to remove any insoluble impurities.

• Transfer the filtrate to a round-bottom flask and remove the ethanol and any other volatile components using a rotary evaporator. You should be left with a solid or viscous oil.

• To the crude residue, add the minimum amount of hot ethanol required for complete dissolution (e.g., ~2 mL for a 10 mmol scale).[9]

• Allow the solution to cool to room temperature. Slowly add acetone as an anti-solvent (e.g., ~20 mL for a 10 mmol scale) with stirring.[9] The solution should become cloudy as the product begins to precipitate.

• For complete crystallization, store the flask in a freezer (-10 to -20°C) overnight.[8][9]

• Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small portion of cold acetone to remove any soluble impurities.

• Dry the final product, 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, in a vacuum desiccator over silica gel to a constant weight.[8][9]

References

• 1. adichemistry.com [adichemistry.com]
• 2. Overview About Mannich Reaction Mechanism [unacademy.com]
• 3. testbook.com [testbook.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 9. Making sure you're not a bot! [oc-praktikum.de]
• 10. Curly Arrow: The Mannich Reaction revisited [curlyarrow.blogspot.com]
• 11. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 12. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 13. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 14. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 15. Strona domeny infona.pl [infona.pl]
• 16. m.youtube.com [m.youtube.com]

purification challenges of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Technical Support Center: 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Troubleshooting Guide

This guide addresses common challenges encountered during the purification of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, particularly focusing on the recrystallization process.

Issue: The compound fails to crystallize or oils out upon adding the anti-solvent.

• Question: I've dissolved my crude product in hot ethanol and added acetone, but instead of crystals, I'm getting an oily substance, or nothing is happening. What should I do?

• Answer:

  • Problem: Supersaturation. The solution may be too concentrated. Try adding a little more of the hot solvent (ethanol) to ensure everything is fully dissolved before adding the anti-solvent.

  • Problem: Insufficient Anti-solvent. You may not have added enough acetone to induce precipitation. Slowly add more acetone while stirring. A typical ratio is about three parts acetone to one part ethanol.[1]

  • Problem: Cooling Too Quickly. Rapid cooling can sometimes lead to oiling out. Allow the solution to cool slowly to room temperature before moving it to a colder environment like a freezer.[2][3]

  • Solution: Seeding. If you have a small crystal of pure product, add it to the solution to induce crystallization.

  • Solution: Scratching. Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

Issue: The purified product has a low melting point and a wide melting range.

• Question: After recrystallization, my product's melting point is still low (e.g., 143-144 °C) and not sharp. How can I improve the purity?

• Answer:

  • Problem: Trapped Impurities. A low and broad melting point indicates the presence of impurities.[1] Common impurities from the synthesis can include residual solvents like water or acetic acid, and unreacted starting materials like cyclohexanone.[4]

  • Solution: Second Recrystallization. A second recrystallization is often necessary to achieve high purity.[3] Dissolve the crystals again in a minimal amount of hot ethanol and repeat the process of adding acetone and cooling.

  • Solution: Pre-purification. For very impure starting material, consider a pre-purification step. If volatile impurities like excess cyclohexanone or acetic acid are suspected, vacuum distillation of the crude material before crystallization can be effective.[4][5]

  • Solution: Washing. Ensure the filtered crystals are washed with a small amount of cold anti-solvent (acetone) to remove any soluble impurities adhering to the crystal surface.[1]

Issue: The final yield after recrystallization is very low.

• Question: My final yield of pure product is much lower than the reported 76%.[1][3] What could be the cause?

• Answer:

  • Problem: Using Too Much Solvent. Dissolving the crude product in an excessive amount of hot ethanol will keep a significant portion of your product dissolved in the mother liquor even after adding the anti-solvent and cooling. Use only the minimum amount of hot solvent required for complete dissolution.

  • Problem: Incomplete Crystallization. Ensure the solution is allowed sufficient time to crystallize, which can include storing it overnight in a freezer.[2][3] To check for complete crystallization, you can store the mother liquor in the freezer to see if more product crystallizes out.[3]

  • Problem: Premature Crystallization. If insoluble impurities are present, a hot filtration step is recommended.[1] However, if the solution cools too much during this step, the product can crystallize prematurely on the filter paper, leading to loss. Ensure the funnel and receiving flask are pre-heated.

Frequently Asked Questions (FAQs)

• Question: What is 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and what is it used for?

  • Answer: It is a Mannich base, an organic compound often synthesized from cyclohexanone, formaldehyde, and dimethylamine hydrochloride.[4][6] It is a known impurity and a key intermediate in the synthesis of the analgesic drug Tramadol.[2][6][7]

• Question: What is the most common method for synthesizing this compound?

  • Answer: The most common synthesis is the Mannich reaction, where cyclohexanone reacts with formaldehyde and dimethylamine hydrochloride, often in a solvent like ethanol with a catalytic amount of hydrochloric acid.[2][3]

• Question: What are the ideal solvents for recrystallizing this compound?

  • Answer: A solvent/anti-solvent system is highly effective. Ethanol is commonly used as the solvent in which the compound is soluble when hot, and acetone is used as the anti-solvent to induce precipitation upon cooling.[1][2]

• Question: How can I assess the purity of my final product?

  • Answer: Purity can be assessed by its melting point; a sharp melting point around 157-158 °C indicates high purity.[1][3] For more rigorous analysis, analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.[8] Structural confirmation is typically done using NMR and IR spectroscopy.[3][9][10]

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the recrystallization of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Parameter	Value	Reference
Solvent System	Ethanol (Solvent) / Acetone (Anti-solvent)	[1][2]
Example Crude Product	1.64 g	[3]
Ethanol (for dissolution)	~10 mL	[1]
Acetone (for precipitation)	30 mL	[1]
Dissolution Temperature	Reflux	[1][3]
Crystallization Temperature	Cool to room temperature, then freezer	[1][2]
Example Final Yield	1.45 g (76%)	[3]
Melting Point (Crude)	143-144 °C	[3]
Melting Point (Purified)	157-158 °C	[1][3]

Experimental Protocols

Synthesis via Mannich Reaction (Illustrative)

This protocol is adapted from established procedures for the synthesis of 2-(dimethylaminomethyl)-cyclohexanone hydrochloride.[2][3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine cyclohexanone (1.0 eq), paraformaldehyde (1.2 eq), and dimethylamine hydrochloride (1.0 eq) in ethanol.[2][3]

• Acid Catalyst: Add a catalytic amount of concentrated hydrochloric acid (e.g., 2 drops).[2]

• Reflux: Heat the mixture to reflux and stir for approximately 4 hours.[2][3]

• Work-up: If insoluble impurities are present, filter the hot solution.[1][2] Evaporate the solvent from the filtrate using a rotary evaporator to obtain the crude product residue.[2][3]

Purification by Recrystallization

This protocol provides detailed steps for the purification of the crude product.[1][3]

• Dissolution: Transfer the crude residue to a clean flask. Add a minimal amount of ethanol and heat the mixture to reflux until all the solid has dissolved.[1][3]

• Crystallization: Remove the flask from the heat and allow it to cool to room temperature.

• Precipitation: Once at room temperature, slowly add acetone as an anti-solvent while stirring (approx. 3 volumes of acetone for every 1 volume of ethanol used). The solution will become cloudy as the product precipitates.[1]

• Complete Crystallization: For complete crystallization, store the flask overnight in a freezer.[2][3]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[1]

• Washing: Wash the collected crystals with a small amount of cold acetone to remove residual soluble impurities.[1]

• Drying: Dry the purified crystals in a desiccator over a drying agent like silica gel.[2][3]

Visualizations

Caption: Overall workflow for the synthesis and purification of the target compound.

Caption: Step-by-step workflow for the recrystallization purification process.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]
• 3. Making sure you're not a bot! [oc-praktikum.de]
• 4. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 5. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 6. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 7. WO1999036389A1 - Purification of tramadol - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Diastereocontrol in Gr-ignard Reactions of 2-(Dimethylaminomethyl)-cyclohexanone

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide provides in-depth answers and troubleshooting strategies for controlling diastereoselectivity in the Grignard addition to 2-(dimethylaminomethyl)-cyclohexanone, a critical transformation in the synthesis of various pharmaceutical agents, including Tramadol.[1] This document is structured to address both fundamental mechanistic questions and practical experimental challenges.

Section 1: Frequently Asked Questions (FAQs) & Mechanistic Principles

This section addresses the core principles governing the stereochemical outcome of the reaction. Understanding these concepts is crucial for rational optimization and troubleshooting.

Q1: How does the α-(dimethylaminomethyl) group control the diastereoselectivity of the Grignard addition?

A1: The high diastereoselectivity observed in this reaction is primarily due to chelation control . The α-amino ketone substrate forms a rigid, five-membered cyclic intermediate with the magnesium metal of the Grignard reagent. The magnesium atom coordinates to both the carbonyl oxygen and the nitrogen of the dimethylamino group.[2][3] This conformation locks the cyclohexanone ring and directs the incoming nucleophile (the R-group from the Grignard reagent) to attack the carbonyl carbon from the less sterically hindered face. This mechanism is often referred to as the Cram-chelate model .[2][4][5]

Q2: What is the expected major diastereomer, and how is it defined?

A2: The Grignard reaction with 2-(dimethylaminomethyl)cyclohexanone typically yields the cis-1,2-disubstituted cyclohexanol as the major product. In this context, "cis" refers to the relationship where the newly formed hydroxyl group and the adjacent dimethylaminomethyl group are on the same face of the cyclohexanone ring. This outcome results from the nucleophile attacking the carbonyl from the face opposite to the chelating auxiliary group, which forces the oxygen downward (or upward, depending on the starting enantiomer) toward the same side as the side chain.

Q3: Which experimental factors have the most significant impact on the diastereomeric ratio (d.r.)?

A3: Several factors can influence the effectiveness of chelation control and, consequently, the diastereoselectivity:

• Solvent: Ethereal, coordinating solvents like tetrahydrofuran (THF) are essential.[1][6] They stabilize the Grignard reagent and the chelated intermediate. Non-coordinating solvents can disrupt the chelation, leading to a mixture of products predicted by competing models like the Felkin-Anh model.[7]

• Temperature: Low temperatures (e.g., -30°C to 0°C) are critical.[8][9] Lower temperatures favor the formation of the more ordered, rigid chelate transition state over non-chelated pathways, thus increasing diastereoselectivity.[10][11]

• Grignard Reagent: The identity of the Grignard reagent, specifically the halide, can influence selectivity. Studies have shown that iodide-based Grignard reagents (RMgI) can form more Lewis acidic chelates, leading to more rigid transition states and higher diastereoselectivity compared to their bromide or chloride counterparts.[12][13]

• Additives: The presence of certain salts, like lithium chloride (LiCl), can break up Grignard reagent aggregates and influence reactivity and selectivity.[1][6][9] In some cases, additives are used to enhance the formation of a specific diastereomer.[1][6]

Section 2: Experimental Protocol & Optimization

This section provides a generalized, robust protocol for performing the Grignard addition to 2-(dimethylaminomethyl)-cyclohexanone with high diastereoselectivity.

Optimized Protocol for Diastereoselective Grignard Addition

Objective: To maximize the formation of the cis-diastereomer through a chelation-controlled Grignard reaction.

Materials:

• 2-(dimethylaminomethyl)-cyclohexanone (free base)[14][15]

• Grignard Reagent (e.g., 3-methoxyphenylmagnesium bromide in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere (Nitrogen or Argon).

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and thermometer, add the Grignard reagent solution (e.g., 1.1 equivalents in THF).

• Cooling: Cool the Grignard solution to the desired temperature (e.g., 0°C or lower) using an ice-salt or dry ice/acetone bath.[15]

• Substrate Addition: Dissolve 2-(dimethylaminomethyl)-cyclohexanone (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the cooled, stirring Grignard reagent via the dropping funnel, ensuring the internal temperature remains below the set point (e.g., < 5°C).[15]

• Reaction: After the addition is complete, allow the reaction to stir at the low temperature for a specified time (e.g., 1-2 hours), monitoring by TLC or LC-MS for the consumption of the starting ketone.

• Quenching: Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution dropwise while maintaining cooling.[15] This will hydrolyze the magnesium alkoxide and neutralize any remaining Grignard reagent.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel, add an organic solvent (e.g., ethyl acetate or toluene), and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Analysis: Determine the crude yield and diastereomeric ratio using ¹H NMR spectroscopy or GC-MS.

• Purification: Purify the product via column chromatography or crystallization as needed.

Data Summary: Influence of Conditions on Diastereoselectivity

The choice of reagents and conditions can significantly alter the outcome. The following table summarizes typical results found in the literature for the reaction with 3-methoxyphenylmagnesium bromide.

Grignard Reagent	Solvent	Additive	Temperature (°C)	Diastereomeric Ratio (cis:trans)	Reference
3-MeOPhMgBr	Toluene/THF	None	< 20	~80:20	[6][15]
3-MeOPhMgBr	THF	LiCl	< 30	92:8 (trans:cis)*	[1][6]

*Note: The stereochemical descriptors in the literature for Tramadol synthesis can be confusing. The "trans" isomer historically refers to the desired active ingredient, which corresponds to a cis-relationship between the aryl and amino groups.[6]

Section 3: Troubleshooting Guide

This section is designed to help you diagnose and solve common problems encountered during the experiment.

Problem 1: Low Diastereoselectivity (e.g., d.r. < 80:20)

• Possible Cause A: Incomplete Chelation.

  • Diagnosis: The reaction is not being effectively controlled by the amino group.

  • Solution:

    • Lower the Temperature: Decrease the reaction temperature significantly (e.g., to -40°C or -78°C) to further favor the rigid chelate.[10][11]

    • Check Solvent Quality: Ensure the THF is anhydrous and of high quality. Water contamination will destroy the Grignard reagent and interfere with chelation.

    • Slow Addition: Add the ketone solution much more slowly to the Grignard reagent to maintain a low concentration of the unchelated substrate at any given time.[16]

• Possible Cause B: Purity of Starting Material.

  • Diagnosis: The 2-(dimethylaminomethyl)-cyclohexanone may be present as its hydrochloride salt. The free amine is required for chelation.

  • Solution: Ensure you are using the free base of the Mannich product. If you have the hydrochloride salt, it must be neutralized (e.g., with aqueous NaOH) and extracted into an organic solvent before use.[14]

Problem 2: Low Reaction Yield

• Possible Cause A: Grignard Reagent Degradation.

  • Diagnosis: The Grignard reagent may have decomposed due to exposure to air or moisture.

  • Solution: Use freshly prepared or recently titrated Grignard reagent. Always handle under a strict inert atmosphere.

• Possible Cause B: Enolization of the Ketone.

  • Diagnosis: The Grignard reagent is acting as a base and deprotonating the ketone at the α-position rather than acting as a nucleophile. This is more common with sterically hindered Grignard reagents.

  • Solution:

    • Lower Temperature: Perform the reaction at a lower temperature to disfavor the enolization pathway.

    • Reverse Addition: Consider adding the Grignard reagent slowly to the ketone solution (though this can sometimes decrease selectivity). This keeps the ketone in excess relative to the Grignard reagent initially.

• Possible Cause C: Impurities in Starting Material.

  • Diagnosis: The starting cyclohexanone derivative may contain acidic impurities from its synthesis (e.g., residual HCl).[17][18]

  • Solution: Purify the 2-(dimethylaminomethyl)-cyclohexanone by distillation or chromatography before the Grignard reaction.

Problem 3: Formation of a Reduction Byproduct (Alcohol from Ketone Reduction)

• Possible Cause: β-Hydride Elimination.

  • Diagnosis: This occurs when the Grignard reagent has a hydrogen atom on its β-carbon (e.g., isopropylmagnesium bromide). The Grignard reagent can deliver a hydride instead of an alkyl/aryl group.

  • Solution: Use a Grignard reagent that lacks β-hydrogens, such as methylmagnesium bromide or phenylmagnesium bromide.

Section 4: Visual Guides & Workflows

Mechanism: Chelation Control

The following diagram illustrates the Cram-chelate model, which is the cornerstone of diastereocontrol in this reaction.

Caption: The Cram-chelate model for Grignard addition.

Experimental Workflow

This diagram outlines the key stages of the experimental process, from setup to final analysis.

References

• 1. 2-((Dimethylamino)methyl)cyclohexanone | 15409-60-6 | Benchchem [benchchem.com]
• 2. Asymmetric induction - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. US20050215821A1 - Process for preparing 2-[(dimethylamino)-methyl]-1-(3-methoxyphenyl)cyclohexanol - Google Patents [patents.google.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Assymetric Induction [www2.chemistry.msu.edu]
• 11. Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry [dspace.mit.edu]
• 12. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. joaquinbarroso.com [joaquinbarroso.com]
• 14. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 15. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]
• 17. Making sure you're not a bot! [oc-praktikum.de]
• 18. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]

Technical Support Center: Troubleshooting the Grignard Reaction in Tramadol Synthesis

Welcome to the technical support center for the synthesis of Tramadol via the Grignard reaction. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this critical synthetic step. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to ensure the successful synthesis and purification of Tramadol.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Grignard reaction in the synthesis of Tramadol?

The synthesis of Tramadol involves a Grignard reaction between 2-dimethylaminomethylcyclohexanone and 3-methoxyphenyl magnesium bromide.[1] In this reaction, the Grignard reagent, 3-methoxyphenyl magnesium bromide, acts as a potent nucleophile. The carbon atom bound to magnesium is highly nucleophilic and attacks the electrophilic carbonyl carbon of the 2-dimethylaminomethylcyclohexanone. This nucleophilic addition results in the formation of a magnesium alkoxide intermediate.[2] Subsequent quenching with an acidic workup protonates the alkoxide to yield the final tertiary alcohol product, Tramadol.[2]

Q2: Why are anhydrous conditions absolutely critical for the success of the Grignard reaction?

Grignard reagents are extremely potent bases and will react with any compound containing an acidic proton, such as water, alcohols, or carboxylic acids.[2] This acid-base reaction is significantly faster than the desired nucleophilic addition to the carbonyl group. If water is present, it will protonate the Grignard reagent, converting it into an alkane and rendering it inactive for the synthesis.[2][3] This effectively destroys the reagent and prevents the formation of Tramadol. Therefore, all glassware must be meticulously dried, and anhydrous solvents must be used to ensure the integrity of the Grignard reagent.[2]

Q3: The Grignard reaction for Tramadol synthesis produces a mixture of stereoisomers. Which isomers are formed, and why is their separation important?

The Grignard reaction in Tramadol synthesis yields a mixture of two diastereomeric racemates: the desired (RR,SS) isomer (trans-Tramadol) and the (RS,SR) isomer (cis-Tramadol).[1] The analgesic activity of Tramadol is primarily associated with the trans-isomer. The cis-isomer is considered an impurity and must be separated to obtain the therapeutically active compound. The ratio of these isomers can vary depending on the reaction conditions.[1]

Troubleshooting Guide

Issue 1: The Grignard reaction fails to initiate or proceeds with a very low yield.

Symptoms:

• No visible signs of reaction (e.g., bubbling, cloudiness, or exotherm) after adding the organic halide to the magnesium turnings.[4]

• The final product yield is significantly lower than expected.[2]

Possible Causes & Solutions:

Cause	Explanation	Solution
Presence of Moisture	As discussed in the FAQs, even trace amounts of water will quench the Grignard reagent.[3][5]	Flame-dry all glassware under vacuum and cool under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, preferably freshly distilled over a suitable drying agent.
Inactive Magnesium Surface	Magnesium turnings are often coated with a passivating layer of magnesium oxide, which prevents the reaction with the organic halide.[6]	Activate the magnesium surface by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the turnings in situ under an inert atmosphere.[6]
Impure Starting Materials	Impurities in the 3-bromoanisole or the solvent can interfere with the reaction.	Use high-purity starting materials and solvents. Consider purifying the 3-bromoanisole by distillation if necessary.
Incorrect Reaction Temperature	The initiation of the Grignard reaction often requires gentle heating.[7][8]	Carefully heat the reaction mixture to approximately 30°C to initiate the reaction. Be prepared to cool the reaction as it is exothermic.[7][8]

Issue 2: The reaction mixture turns dark brown or black during the formation of the Grignard reagent.

Symptom:

• The solution becomes very dark during the refluxing of the Grignard reagent.[2]

Possible Causes & Solutions:

Cause	Explanation	Solution
Wurtz Coupling Side Reaction	The Grignard reagent can react with the unreacted organic halide to form a biphenyl derivative (Wurtz coupling product), leading to the formation of finely divided metal and a dark appearance.[2][9]	Add the organic halide slowly to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture. Ensure efficient stirring to promote the reaction with magnesium over the coupling reaction.
Impurities in Magnesium	Impurities in the magnesium can catalyze decomposition reactions.[2]	Use high-purity magnesium turnings.

Issue 3: Low diastereoselectivity, resulting in a high proportion of the undesired cis-isomer.

Symptom:

• Analysis of the crude product shows a high percentage of the cis-Tramadol isomer.

Possible Causes & Solutions:

Cause	Explanation	Solution
Reaction Solvent	The choice of solvent can significantly influence the diastereoselectivity of the Grignard reaction.	The use of a 1,4-dioxane/THF (5:1) solvent mixture has been shown to increase the proportion of the desired trans-isomer to as high as 85%.[10] Experiment with different ethereal solvents or solvent mixtures to optimize the isomer ratio.
Reaction Temperature	The reaction temperature can affect the transition state energies leading to the different diastereomers.	Carefully control the reaction temperature during the addition of the 2-dimethylaminomethylcyclohexanone. Lower temperatures may favor the formation of one isomer over the other.

Issue 4: Difficulty in purifying Tramadol and separating the stereoisomers.

Symptom:

• Multiple recrystallizations are required to achieve the desired purity of trans-Tramadol, leading to significant product loss.[11]

Possible Causes & Solutions:

Cause	Explanation	Solution
Inefficient Crystallization Solvent	The choice of solvent for crystallization is crucial for the selective precipitation of the desired isomer.	Historically, dioxane has been used, but it has significant safety and toxicity concerns.[1] Isopropyl alcohol has been used as an alternative for the crystallization of the hydrochloride salt.[1] Another approach is the formation of the tramadol base monohydrate, which can facilitate the separation of isomers.[1]
Presence of Grignard Byproducts	Impurities from the Grignard reaction can co-precipitate with the product, making purification difficult.[1]	Ensure complete quenching of the Grignard reagent during the workup. An aqueous workup with a suitable acid (e.g., ammonium chloride or dilute hydrochloric acid) is typically employed. Subsequent extraction and washing steps can help remove inorganic byproducts.

Visualizing the Process

Grignard Reaction Mechanism for Tramadol Synthesis

Caption: Mechanism of Tramadol synthesis via Grignard reaction.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low Grignard reaction yield.

Experimental Protocol: Synthesis of Tramadol

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous tetrahydrofuran (THF)

• 3-Bromoanisole

• 2-Dimethylaminomethylcyclohexanone

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Sodium sulfate (anhydrous)

• Diethyl ether

Procedure:

• Preparation of the Grignard Reagent:

  • Set up a flame-dried, three-necked, round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings (1.2 equivalents) and a small crystal of iodine to the flask.

  • Add a small amount of anhydrous THF to cover the magnesium.

  • In the dropping funnel, prepare a solution of 3-bromoanisole (1.0 equivalent) in anhydrous THF.

  • Add a small portion of the 3-bromoanisole solution to the magnesium suspension and gently warm the mixture to initiate the reaction. Initiation is indicated by the disappearance of the iodine color and the appearance of cloudiness and bubbling.

  • Once the reaction has started, add the remaining 3-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Grignard Reaction:

  • Cool the Grignard reagent solution to 0°C in an ice bath.

  • Prepare a solution of 2-dimethylaminomethylcyclohexanone (1.0 equivalent) in anhydrous THF in the dropping funnel.

  • Add the ketone solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Isolation:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Tramadol base as an oily mixture of isomers.

• Purification and Salt Formation:

  • The crude product can be purified by column chromatography or by selective crystallization of the hydrochloride salt.

  • Dissolve the crude oil in a minimal amount of isopropyl alcohol and cool in an ice bath.

  • Slowly add a solution of hydrochloric acid in isopropyl alcohol dropwise until the precipitation of the hydrochloride salt is complete.

  • Collect the solid by filtration, wash with cold isopropyl alcohol, and dry under vacuum to obtain Tramadol hydrochloride.

  • The purity and isomer ratio should be determined by analytical techniques such as HPLC and NMR.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Grignard reagent - Wikipedia [en.wikipedia.org]
• 7. US6469213B1 - Tramadol, salts thereof and process for their preparation - Google Patents [patents.google.com]
• 8. patents.justia.com [patents.justia.com]
• 9. researchgate.net [researchgate.net]
• 10. nioch.nsc.ru [nioch.nsc.ru]
• 11. SK285320B6 - Process of preparation and purification of tramadol and tramadol hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Work-up Procedure for Grignard Reaction with 2-(dimethylaminomethyl)-cyclohexanone

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for the work-up of the Grignard reaction with 2-(dimethylaminomethyl)-cyclohexanone to synthesize 2-((dimethylamino)methyl)-1-aryl-cyclohexanols, key intermediates in the synthesis of compounds like Tramadol.

Experimental Protocol: Work-up and Purification

This protocol outlines the standard procedure for quenching the Grignard reaction and isolating the amino alcohol product.

Materials:

• Reaction mixture from the Grignard reaction.

• Saturated aqueous ammonium chloride (NH₄Cl) solution, cooled in an ice bath.

• Organic solvent for extraction (e.g., ethyl acetate, toluene).[1]

• Brine (saturated aqueous NaCl solution).

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Hydrochloric acid (HCl) solution (e.g., gaseous HCl in ether or an aqueous solution) for salt formation.[2]

• Recrystallization solvent (e.g., isopropanol, acetonitrile, or an ethanol/acetone mixture).[2][3]

Procedure:

• Quenching the Reaction:

  • Cool the Grignard reaction mixture in an ice bath (0-10 °C).

  • Slowly and dropwise, add the pre-cooled saturated aqueous ammonium chloride solution to the stirred reaction mixture.[1] Maintain the temperature below 25 °C to control the exothermic reaction.[1]

  • Continue the addition until the effervescence ceases and two distinct layers form.

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer multiple times with the chosen organic solvent (e.g., 3 x 50 mL of ethyl acetate).

  • Combine all organic layers.

• Washing and Drying:

  • Wash the combined organic layers with brine to remove residual water and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent.

• Solvent Removal:

  • Concentrate the filtered organic solution under reduced pressure using a rotary evaporator to obtain the crude amino alcohol, which is often an oil or a viscous liquid.[4]

• Purification via Salt Formation and Recrystallization:

  • Dissolve the crude product in a suitable solvent like ethyl acetate or isopropanol.[3][4]

  • Add a solution of hydrochloric acid (e.g., HCl in ethanol or gaseous HCl) to precipitate the hydrochloride salt of the amino alcohol.[2][4]

  • Collect the precipitated salt by filtration and wash it with a cold solvent (e.g., cold acetone or ether).[3]

  • Recrystallize the hydrochloride salt from a suitable solvent system, such as isopropanol or an ethanol/acetone mixture, to obtain the purified product.[3]

Frequently Asked Questions (FAQs)

Q1: Why is saturated aqueous ammonium chloride used to quench the reaction instead of water or a strong acid?

A1: Saturated ammonium chloride (NH₄Cl) is a mild proton source, making it the preferred quenching agent.[5] Strong acids can cause the dehydration of the newly formed tertiary alcohol to an alkene, reducing the yield of the desired product. Water alone can react violently with unreacted Grignard reagent and magnesium, and it is less effective at dissolving the magnesium salts that form, which can complicate the work-up.

Q2: What is the purpose of washing the organic layer with brine?

A2: Washing with brine (a saturated solution of NaCl) helps to remove most of the dissolved water from the organic layer before the final drying step with an anhydrous salt like Na₂SO₄. This is because the high salt concentration in the brine reduces the solubility of water in the organic solvent.

Q3: My product is an amino alcohol. How should I monitor the reaction progress using Thin Layer Chromatography (TLC)?

A3: Amino alcohols can be visualized on TLC plates using several methods. As they are often UV-inactive, a chemical stain is required. A potassium permanganate (KMnO₄) stain is effective for visualizing alcohols, which will appear as yellow-brown spots on a purple background.[6] Alternatively, a ninhydrin stain can be used to visualize the amino group, typically yielding red to purple spots.[7][8]

Q4: What are typical solvent systems for the TLC analysis of the amino alcohol product?

A4: A common mobile phase for the TLC of amino alcohols is a mixture of a non-polar solvent and a more polar solvent, with a small amount of a basic modifier to prevent streaking on the silica plate. A summary of suggested starting points is provided in the table below.

Solvent System Components	Typical Ratio (v/v/v)	Notes
Dichloromethane / Methanol / Triethylamine	90 : 9 : 1	Good for basic compounds to prevent tailing.
Ethyl Acetate / Hexane / Triethylamine	70 : 25 : 5	Adjust polarity based on product Rf.
Chloroform / Methanol / Ammonia	85 : 14 : 1	Ammonia also acts as a basic modifier.

Troubleshooting Guide

Q5: I've formed a thick, stable emulsion between the aqueous and organic layers during extraction. How can I break it?

A5: Emulsion formation is common, especially with basic amine products. Here are several techniques to try:

• Let it stand: Sometimes, simply allowing the separatory funnel to sit undisturbed for a period can lead to phase separation.

• Salting out: Add a significant amount of solid sodium chloride (brine) to the separatory funnel and shake gently.[9][10] This increases the ionic strength of the aqueous layer, which can help force the separation.

• Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective way to break an emulsion.[9][10][11]

• Filtration: Pass the emulsified layer through a pad of Celite or glass wool.[9]

• Solvent Addition: Adding a small amount of a different organic solvent, like chloroform or dichloromethane, can sometimes disrupt the emulsion.[11]

Q6: My final product yield is very low. What are the potential causes during the work-up?

A6: Low yields can stem from several issues during the work-up process:

• Incomplete Quenching: If the reaction is not fully quenched, the reactive species can be lost during the work-up. Ensure quenching is complete before proceeding.

• Product Trapped in Emulsion: A significant amount of your product may be lost in an unresolved emulsion layer.

• Insufficient Extraction: Ensure you perform multiple extractions of the aqueous layer, as the amino alcohol may have some water solubility.

• Loss During Purification: The product may be lost during recrystallization if too much solvent is used or if the solution is not cooled sufficiently.

Q7: The purified amino alcohol streaks badly on my silica gel column. What can I do?

A7: The basic amine functionality of your product interacts strongly with the acidic silica gel, causing tailing or streaking. To mitigate this:

• Use a Basic Modifier: Add a small amount (0.5-1%) of triethylamine or ammonia to your eluent. This will neutralize the acidic sites on the silica gel.

• Switch the Stationary Phase: Consider using a different stationary phase, such as basic or neutral alumina, which is more compatible with basic compounds.

• Purify as the Salt: As described in the protocol, converting the amino alcohol to its hydrochloride salt often yields a crystalline solid that is easier to purify by recrystallization.[2][4]

Workflow Visualization

The following diagram illustrates the decision-making process during the work-up and purification of 2-((dimethylamino)methyl)-1-aryl-cyclohexanol.

Caption: Workflow for the work-up and purification of the amino alcohol product.

References

• 1. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 2. WO2003029186A1 - Synthesis of (±)-2-((dimethylamino)methyl)-1-(aryl)cyclohexanols - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US2243977A - Process for the preparation of amino-alcohols - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. faculty.fiu.edu [faculty.fiu.edu]
• 7. TLC stains [reachdevices.com]
• 8. epfl.ch [epfl.ch]
• 9. biotage.com [biotage.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

removal of unreacted reagents from 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. The focus of this guide is to address challenges related to the removal of unreacted reagents post-synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common unreacted reagents that need to be removed from the crude product of a 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride synthesis?

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a Mannich reaction involving cyclohexanone, formaldehyde (or its solid form, paraformaldehyde), and dimethylamine hydrochloride.[1][2][3] Therefore, the primary unreacted reagents that may contaminate the crude product are:

• Cyclohexanone

• Formaldehyde/Paraformaldehyde

• Dimethylamine hydrochloride

Additionally, solvents such as ethanol or acetic acid, if used in the reaction, may also be present.[2][3]

Q2: My final product has a strong odor of almonds or nail polish remover. What is the likely contaminant and how can I remove it?

A strong, sweet, or sharp odor reminiscent of almonds or nail polish remover is likely due to the presence of unreacted cyclohexanone.[3] To remove residual cyclohexanone, several purification methods can be employed:

• Recrystallization: This is a common and effective method. The crude product can be dissolved in a minimal amount of a suitable solvent (e.g., hot ethanol) and then precipitated by the addition of a less polar solvent (e.g., acetone).[2][3] This process should be repeated until the odor is no longer detectable.

• Vacuum Distillation: For larger scale preparations or when recrystallization is not sufficiently effective, vacuum distillation can be used to remove volatile impurities like cyclohexanone.[3]

Q3: After synthesis, my product appears oily or fails to crystallize properly. What could be the cause and solution?

An oily product or failure to crystallize can be attributed to the presence of several impurities, including unreacted starting materials and by-products. The primary culprits are often excess cyclohexanone and residual water or solvent.

To address this, the first step is to ensure the complete removal of the reaction solvent using a rotary evaporator.[2] If the product remains oily, it is recommended to attempt purification by vacuum distillation to remove non-volatile impurities.[3] Following distillation, crystallization can be induced by dissolving the residue in a minimal amount of hot ethanol and adding acetone until turbidity is observed, then cooling to allow for crystal formation.[2][3]

Q4: How can I confirm the removal of unreacted formaldehyde?

Unreacted formaldehyde can be challenging to detect by simple observation. Spectroscopic methods are the most reliable way to confirm its absence:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The presence of a singlet peak around 9.5-10 ppm would indicate the presence of an aldehyde proton from formaldehyde.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): A peak around 200 ppm could suggest the presence of a carbonyl carbon from formaldehyde.

A simpler, though less definitive, method is to ensure the reaction has gone to completion through proper heating under reflux for the recommended time (e.g., 4 hours), as this will minimize the amount of unreacted formaldehyde.[1][2]

Q5: What is the best way to remove unreacted dimethylamine hydrochloride?

Dimethylamine hydrochloride is a salt and is generally more polar than the desired product. It can be effectively removed during the work-up and purification steps:

• Crystallization: During the crystallization process from an ethanol/acetone mixture, the more polar dimethylamine hydrochloride tends to remain in the mother liquor, allowing for the isolation of the purer product crystals by filtration.[2]

• Washing: The filtered crystals can be washed with a cold, less polar solvent like acetone to remove any remaining surface impurities.[3]

Data Presentation

Parameter	Value	Source
Reactant	Molar Ratio
Cyclohexanone	1 equivalent	[1][2]
Paraformaldehyde	1.2 equivalents	[1][2]
Dimethylamine Hydrochloride	1 equivalent	[1][2]
Purification Method	Typical Solvents
Recrystallization	Ethanol, Acetone	[2][3]
Expected Yield	60-70% (after purification)	Not explicitly stated, but typical for this type of reaction.
Melting Point (Pure Product)	80-85°C	[4]

Experimental Protocols

Protocol 1: Recrystallization for Removal of Unreacted Reagents

• Dissolution: Transfer the crude 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride product to a clean Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Precipitation: While stirring, slowly add acetone to the warm ethanol solution until the solution becomes cloudy (turbid). This indicates that the product is beginning to precipitate.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. For complete crystallization, place the flask in a freezer or ice bath for several hours or overnight.[2]

• Isolation: Collect the crystallized product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold acetone to remove any remaining soluble impurities.[3]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Vacuum Distillation for Purification

Note: This procedure should be performed by personnel experienced with vacuum distillation techniques.

• Setup: Assemble a vacuum distillation apparatus suitable for the scale of your reaction. Ensure all glassware is dry and joints are properly sealed.

• Charging the Flask: Transfer the crude, solvent-free product to the distillation flask.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fractions that distill over at the expected boiling point of the product under the applied pressure. Unreacted cyclohexanone and other volatile impurities will typically distill at a lower temperature.

• Post-Distillation: Once the desired fraction is collected, cool the system and carefully release the vacuum before handling the purified product.

Visualizations

Troubleshooting Workflow for Product Purification

Caption: A flowchart illustrating the decision-making process for purifying crude 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 3. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 4. chembk.com [chembk.com]

Navigating the Labyrinth of Solution Stability: A Technical Guide for 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (CAS 42036-65-7). As a key intermediate in pharmaceutical synthesis, particularly for Tramadol, understanding its behavior in solution is paramount to ensuring the integrity of your research and development processes.[1][2] This guide, curated by our Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound.

The Achilles' Heel: Understanding the Instability of a Mannich Base

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a classic example of a ketonic Mannich base.[3][4] While robust under certain conditions, its primary vulnerability in solution lies in its susceptibility to a retro-Mannich reaction (also known as a retro-Michael reaction). This chemical process is the reversal of the Mannich reaction used in its synthesis and is the principal pathway for its degradation in solution.[5][6]

The stability of β-aminoketones like this one is highly dependent on the pH of the solution. Generally, they exhibit good stability in acidic conditions. However, as the pH approaches neutral (around pH 7.4) and becomes basic, the equilibrium shifts, favoring the retro-Mannich reaction. This results in the decomposition of the molecule into its original precursors: cyclohexanone and dimethylamine .[7][8]

Frequently Asked Questions (FAQs) & Troubleshooting

Our team has compiled a list of common issues and questions encountered by researchers working with 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in solution.

FAQ 1: My solution of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride shows a new peak in the HPLC analysis over time, and the main peak is decreasing. What is happening?

Answer: This is a classic sign of degradation. The new peak likely corresponds to one of the degradation products, most probably cyclohexanone. The decrease in the main peak area indicates the decomposition of your target compound. This degradation is most likely due to the retro-Mannich reaction, especially if your solution is at a neutral or basic pH.

Troubleshooting Guide: Unexpected Degradation

Symptom	Potential Cause	Recommended Action
Appearance of new peaks and loss of the main compound in HPLC.	pH-induced degradation (Retro-Mannich reaction): The pH of your solution may be neutral or basic, promoting decomposition.	1. pH Adjustment: Ensure your solvent system is acidic. A pH below 6 is generally recommended for enhanced stability. Consider using a buffer system to maintain the desired pH. 2. Fresh Preparation: Prepare solutions fresh before use and minimize storage time, especially at room temperature. 3. Low-Temperature Storage: If storage is unavoidable, keep solutions at 2-8°C and protected from light to slow down the degradation rate.
Inconsistent results in bioassays or chemical reactions.	Loss of active compound: The concentration of your starting material is decreasing due to degradation, leading to unreliable results.	1. Confirm Purity: Before use, confirm the purity of your stock solution using a validated analytical method (see Protocol 2). 2. pH Control in Assay: Ensure the pH of your assay or reaction medium is compatible with the stability of the compound. If the experimental conditions require a neutral or basic pH, be aware of the potential for degradation and consider this when interpreting your results.
A noticeable change in the odor of the solution.	Formation of volatile degradation products: The formation of dimethylamine, one of the degradation products, can result in a characteristic amine-like odor.	This is a strong indicator of significant degradation. The solution should be discarded, and a fresh solution prepared under stabilized conditions (acidic pH, low temperature).

Visualizing the Degradation Pathway

To better understand the chemical transformation at play, the following diagram illustrates the retro-Mannich reaction of 2-(Dimethylaminomethyl)-1-cyclohexanone.

Caption: Retro-Mannich reaction of 2-(Dimethylaminomethyl)-1-cyclohexanone.

Experimental Protocols for Stability Assessment

To empower you to validate the stability of your compound in-house, we provide the following detailed protocols for conducting forced degradation studies and for analysis by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify potential degradation products and to develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride in a suitable solvent (e.g., methanol or water) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M hydrochloric acid. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M sodium hydroxide. Incubate at room temperature for a shorter duration (e.g., 1-4 hours) due to the expected rapid degradation. Neutralize with acid before analysis.

• Oxidative Degradation: Mix equal volumes of the stock solution and 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store the stock solution at 60°C for 48 hours in the dark.

• Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours. Keep a control sample wrapped in aluminum foil.

3. Sample Analysis:

• At the end of the exposure period, dilute the samples appropriately and analyze using a stability-indicating HPLC method (see Protocol 2).

Sources

• 1. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 2. Page loading... [guidechem.com]
• 3. Human Metabolome Database: 1H NMR Spectrum (1D, 800 MHz, D2O, predicted) (HMDB0031539) [hmdb.ca]
• 4. Methylamine hydrochloride(593-51-1) 1H NMR [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Study of 2-aminoquinolin-4(1H)-one under Mannich and retro-Mannich reaction | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. library.dphen1.com [library.dphen1.com]

Technical Support Center: Preventing Polymerization During the Mannich Reaction

Welcome to the technical support center for the Mannich reaction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent unwanted polymerization during their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help you optimize your reactions for higher yields and purity.

Troubleshooting Guide: Polymerization Issues

Uncontrolled polymerization is a common challenge in Mannich reactions, leading to decreased yields of the desired β-aminocarbonyl compound (Mannich base) and difficult purification. This guide provides solutions to common problems encountered during the reaction.

Problem	Potential Cause	Recommended Solution
Reaction mixture becomes viscous or solidifies	Excessive polymerization or precipitation of polymeric byproducts.	• Optimize Reactant Stoichiometry: Use a slight excess of the enolizable carbonyl compound and amine relative to the non-enolizable aldehyde (e.g., formaldehyde) to ensure the aldehyde is consumed efficiently. • Control Temperature: Run the reaction at a lower temperature to reduce the rate of polymerization, which is often more temperature-sensitive than the desired Mannich reaction.[1] • Slow Addition: Add the most reactive component, typically formaldehyde, slowly to the reaction mixture to maintain a low instantaneous concentration.
Low yield of the desired Mannich base and a high amount of insoluble material	Formation of polymeric side products from the self-condensation of the aldehyde or further reaction of the Mannich base.	• Choice of Amine: Use a secondary amine instead of a primary amine or ammonia. The resulting tertiary Mannich base cannot undergo further reaction with the aldehyde.[2] • pH Control: Maintain a slightly acidic pH (around 4-5). This protonates the amine, favoring the formation of the iminium ion intermediate while minimizing side reactions that are often base-catalyzed. However, the optimal pH can be substrate-dependent and may require empirical optimization. • Solvent Selection: Use protic solvents like ethanol, methanol, or water, which can stabilize the iminium ion intermediate.[3] In some cases, solvent-free conditions have been shown to improve yields and reduce byproducts.
Formation of multiple products, including oligomers	The Mannich base, if it is a primary or secondary amine, can react with additional molecules of the aldehyde and carbonyl compound.	• Use a Secondary Amine: This is the most effective way to prevent the Mannich base from reacting further.[2] • Protecting Groups: If a primary amine must be used, consider using a protecting group on the amine that can be removed after the reaction.
Discoloration of the reaction mixture	This can indicate the formation of complex polymeric materials or degradation products.	• Lower Reaction Temperature: High temperatures can lead to decomposition and the formation of colored impurities.[1] • Use of Inhibitors: Consider adding a small amount of a radical scavenger, such as hydroquinone or BHT, especially if you suspect radical-initiated polymerization, although this is less common for Mannich reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of polymerization in the Mannich reaction?

A1: Polymerization in the Mannich reaction is most often caused by side reactions involving the most reactive components. The primary culprits include:

• Self-condensation of the aldehyde: Formaldehyde, a common reactant, can self-polymerize to form paraformaldehyde or other oligomers, especially at high concentrations or inappropriate pH.

• Reaction of the Mannich base with starting materials: If a primary amine or ammonia is used, the resulting primary or secondary amine Mannich base can react with additional molecules of the aldehyde and carbonyl compound, leading to higher molecular weight adducts and polymers.[2]

• Aldol-type side reactions: The enolizable carbonyl compound can undergo self-condensation under certain conditions, particularly if the pH is not optimized.

Q2: How does the choice of amine affect polymerization?

A2: The choice of amine is critical. Secondary amines are highly recommended to prevent polymerization. The resulting Mannich base is a tertiary amine, which lacks the N-H proton necessary to react further with the iminium ion intermediate. In contrast, primary amines yield a secondary amine Mannich base, which can react again, leading to oligomeric or polymeric byproducts.[2]

Q3: What is the optimal pH for a Mannich reaction to avoid polymerization?

A3: A slightly acidic pH, typically in the range of 4-5, is generally optimal. These conditions are acidic enough to facilitate the formation of the electrophilic iminium ion from the amine and aldehyde, which is a key step in the reaction mechanism. However, strongly acidic or basic conditions can promote side reactions. For instance, strongly basic conditions can favor aldol condensation of the carbonyl component. The ideal pH can be substrate-dependent and may require some optimization for each specific reaction.

Q4: Can temperature be used to control polymerization?

A4: Yes, temperature is a crucial parameter. Lowering the reaction temperature can significantly reduce the rate of unwanted polymerization, which often has a higher activation energy than the desired Mannich condensation.[1] Running the reaction at room temperature or even cooler is a common strategy to improve the selectivity for the Mannich base.

Q5: Are there any specific inhibitors that can be added to prevent polymerization?

A5: While the Mannich reaction is not typically a radical polymerization process, the addition of radical scavengers like hydroquinone or butylated hydroxytoluene (BHT) is sometimes employed as a precautionary measure, particularly during the distillation of monomers where thermally initiated polymerization can be a concern. Their effectiveness in a standard Mannich reaction mixture is not extensively documented but may be beneficial in specific cases where radical pathways are suspected.

Experimental Protocols

General Protocol for a High-Yield Mannich Reaction with Minimized Polymerization

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Enolizable carbonyl compound (e.g., a ketone)

• Secondary amine (e.g., dimethylamine)

• Non-enolizable aldehyde (e.g., formaldehyde, often as a 37% aqueous solution)

• Solvent (e.g., ethanol, methanol, or water)[3]

• Acid for pH adjustment (e.g., HCl)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the enolizable carbonyl compound (1.0 eq) and the secondary amine (1.1 eq) in the chosen solvent.

• pH Adjustment: Adjust the pH of the solution to approximately 4-5 by the dropwise addition of a suitable acid (e.g., dilute HCl). Monitor the pH using a pH meter or pH paper.

• Temperature Control: Cool the reaction mixture to 0-5 °C using an ice bath.

• Slow Addition of Aldehyde: Add the non-enolizable aldehyde (1.0 eq) dropwise to the cooled reaction mixture over a period of 30-60 minutes. Maintaining a slow addition rate is crucial to keep the instantaneous concentration of the aldehyde low.

• Reaction Monitoring: Allow the reaction to stir at a low temperature (e.g., room temperature or below) and monitor its progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Work-up: Once the reaction is complete, neutralize the mixture with a suitable base (e.g., saturated sodium bicarbonate solution). Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Data on Reaction Optimization

The following tables summarize the impact of various reaction parameters on the yield of the Mannich reaction, providing a basis for optimizing conditions to minimize polymerization.

Table 1: Effect of Catalyst and Solvent on the Yield of a Mannich Reaction

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
(C4H12N2)2[BiCl6]Cl·H2O	Solvent-free	Room Temp.	2	95
(C4H12N2)2[BiCl6]Cl·H2O	Water	Room Temp.	10	73
(C4H12N2)2[BiCl6]Cl·H2O	Ethanol	Room Temp.	12	65
(C4H12N2)2[BiCl6]Cl·H2O	Acetonitrile	Room Temp.	12	58
[C3SO3Hnhm]HSO4	Methanol	Room Temp.	6	83	[4]
[C3SO3Hnhm]HSO4	Ethanol	Room Temp.	6	86	[4]
[C3SO3Hnhm]HSO4	Dichloromethane	Room Temp.	6	62	[4]
[C3SO3Hnhm]HSO4	Benzene	Room Temp.	6	45	[4]

Table 2: Effect of Catalyst Loading on Mannich Reaction Yield

Catalyst	Catalyst Loading (mol%)	Time (h)	Yield (%)	Reference
[C3SO3Hnhm]HSO4	2	6	42	[5]
[C3SO3Hnhm]HSO4	4	6	65	[5]
[C3SO3Hnhm]HSO4	6	6	75	[5]
[C3SO3Hnhm]HSO4	8	6	81	[5]
[C3SO3Hnhm]HSO4	10	6	86	[5]
[C3SO3Hnhm]HSO4	12	6	87	[5]
M3	2	36	-	[6]
M3	5	36	92	[6]

Visualizing Reaction Pathways and Prevention Strategies

The following diagrams illustrate the key pathways in the Mannich reaction and the factors that can be controlled to prevent polymerization.

Figure 1. General pathway of the Mannich reaction leading to the desired product or polymeric byproducts.

Figure 2. Key strategies to control and prevent polymerization during the Mannich reaction.

Figure 3. A recommended experimental workflow to minimize polymerization in the Mannich reaction.

References

• 1. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Mannich Reaction | NROChemistry [nrochemistry.com]
• 4. Review on Oxidative and Reductive Mannich Reaction [orgchemres.org]
• 5. thaiscience.info [thaiscience.info]
• 6. Mannich Reaction [organic-chemistry.org]

Navigating the Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride: A Technical Support Guide

For researchers, scientists, and professionals in drug development, the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride via the Mannich reaction is a critical process. Achieving high purity of this compound is paramount for its subsequent applications. This technical support center provides troubleshooting guidance and frequently asked questions to address common challenges encountered during its synthesis, with a focus on how reaction parameters influence product purity.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific problems that may arise during the synthesis and purification of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, offering potential causes and actionable solutions.

Problem 1: Low Yield of the Desired Product

Potential Cause	Recommended Action	Expected Outcome
Incomplete Reaction	Extend the reflux time. Standard protocols often recommend 4 hours, but monitoring the reaction by TLC can help determine the optimal duration.[1][2][3]	Increased conversion of starting materials to the product.
Suboptimal Reactant Ratio	Historically, methods have used either an excess of cyclohexanone (Mannich's method) or approximately two equivalents of cyclohexanone to the amine and formaldehyde (Grunenthal's method).[4][5] The latter is reported to provide higher yields.	Improved reaction efficiency and higher yield of the Mannich base.
Inefficient Amine Salt Formation	Ensure the reaction is conducted under acidic conditions. A small amount of concentrated hydrochloric acid is typically added to catalyze the reaction and ensure the formation of the necessary dimethylammonium chloride in situ.[1][2][3]	Facilitates the formation of the electrophilic iminium ion, a key intermediate in the Mannich reaction.[6][7]

Problem 2: Product is an Oil or Fails to Crystallize

Potential Cause	Recommended Action	Expected Outcome
High Level of Impurities	The presence of unreacted starting materials or byproducts can inhibit crystallization. Perform a preliminary purification, such as an acid-base extraction, before attempting recrystallization.	Removal of impurities that interfere with the crystal lattice formation.
Incorrect Recrystallization Solvent System	The most commonly used and effective solvent system for recrystallization is a mixture of ethanol and acetone.[2][3] Dissolve the crude product in a minimal amount of hot ethanol and then add acetone until the solution becomes slightly cloudy.	Induction of crystallization to yield a purified solid product.
Cooling Rate is Too Rapid	Allow the solution to cool slowly to room temperature before placing it in a freezer for complete crystallization. Rapid cooling can lead to the formation of an oil rather than crystals.	Promotes the formation of well-defined crystals.

Problem 3: Discolored Product (Yellow or Brown)

Potential Cause	Recommended Action	Expected Outcome
Formation of Colored Byproducts	Side reactions during the synthesis can generate colored impurities. Treat a solution of the crude product with activated charcoal before recrystallization. The charcoal can adsorb these impurities.	A colorless or white final product.
Air Oxidation	The product or impurities may be susceptible to oxidation from the air, leading to discoloration. When possible, perform purification steps under an inert atmosphere, such as nitrogen or argon.	Minimized degradation of the product and prevention of color formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride?

A1: The synthesis is achieved through the Mannich reaction. This is a three-component condensation reaction involving cyclohexanone (a compound with an acidic α-proton), formaldehyde (a non-enolizable aldehyde), and dimethylamine (a secondary amine), typically in the form of its hydrochloride salt.[7][8] The reaction is acid-catalyzed and proceeds through the formation of an electrophilic iminium ion from formaldehyde and dimethylamine, which is then attacked by the enol form of cyclohexanone.[6][7]

Q2: What are the most common impurities found in the crude product?

A2: Common impurities include unreacted starting materials such as cyclohexanone, and byproducts from the Mannich reaction. Residual solvents from the synthesis and purification steps, like ethanol and acetone, may also be present.

Q3: How can the purity of the final product be assessed?

A3: The purity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride can be assessed using various analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can identify the characteristic peaks of the product and detect the presence of impurities. Infrared (IR) spectroscopy can confirm the presence of key functional groups, such as the ketone carbonyl. The melting point of the crystalline solid can also be a good indicator of purity, with a sharp melting range close to the literature value suggesting a high degree of purity.

Experimental Protocols

A detailed experimental protocol for the synthesis is crucial for reproducibility.

Synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

• Reactants:

  • Cyclohexanone

  • Paraformaldehyde

  • Dimethylammonium chloride

  • Ethanol (solvent)

  • Concentrated Hydrochloric Acid (catalyst)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine cyclohexanone, paraformaldehyde, dimethylammonium chloride, and ethanol.

  • Add a few drops of concentrated hydrochloric acid to the mixture.

  • Heat the mixture to reflux with constant stirring for approximately 4 hours.

  • After the reaction is complete, filter the hot solution to remove any insoluble materials.

  • Evaporate the solvent from the filtrate using a rotary evaporator.

  • The resulting residue is the crude product.[1][2][3]

Purification by Recrystallization

• Solvents:

  • Ethanol

  • Acetone

• Procedure:

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • Slowly add acetone to the hot solution with swirling until it becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature.

  • For complete crystallization, store the solution in a freezer overnight.

  • Collect the resulting crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold acetone and dry them in a desiccator.[2][9]

Visualizing the Workflow and Relationships

Experimental Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Influence of Key Parameters on Product Purity

Caption: Relationship between reaction parameters and key experimental outcomes.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 3. Organic Synthesis International: Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride [organicsynthesisinternational.blogspot.com]
• 4. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 5. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 6. adichemistry.com [adichemistry.com]
• 7. Mannich reaction - Wikipedia [en.wikipedia.org]
• 8. 2-((Dimethylamino)methyl)cyclohexanone | 15409-60-6 | Benchchem [benchchem.com]
• 9. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride Assay

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantitative assay of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride, a key intermediate and known impurity in the synthesis of Tramadol. The validation of such analytical methods is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. Here, we compare a validated High-Performance Liquid Chromatography (HPLC) method involving pre-column derivatization with an illustrative direct HPLC-UV method and a Gas Chromatography-Mass Spectrometry (GC-MS) approach.

The comparison is based on established validation parameters as outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines, including specificity, linearity, accuracy, precision, and robustness.

Method 1: Validated HPLC-UV Method with Pre-column Derivatization

This method is based on the derivatization of the ketone functional group in 2-[(dimethylamino)methyl]cyclohexanone with 2,4-dinitrophenylhydrazine (2,4-DNPH), which forms a chromophore that can be readily detected at the parts-per-million (ppm) level.[1] This approach offers high sensitivity and selectivity.

Experimental Protocol

1. Reagents and Solutions:

• 2,4-DNPH Solution: Prepare a saturated solution of 2,4-dinitrophenylhydrazine in a mixture of acetonitrile and 1M hydrochloric acid (1:1 v/v).

• Mobile Phase: Prepare a suitable mixture of a buffered aqueous solution (e.g., 0.015 M Na₂HPO₄ adjusted to pH 3.0 with phosphoric acid) and an organic solvent like acetonitrile.[2]

• Standard Solution: Accurately weigh and dissolve 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride reference standard in a suitable diluent (e.g., mobile phase) to prepare a stock solution. Prepare working standards by serial dilution.

• Sample Solution: Dissolve the sample containing the analyte in the diluent to achieve a final concentration within the linear range of the method.

2. Derivatization Procedure:

• To a defined volume of the standard or sample solution, add an excess of the 2,4-DNPH solution.

• Allow the reaction to proceed in an acidic medium for a specified time to ensure complete derivatization.

3. Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[2]

• Flow Rate: Typically 1.0 mL/min.[2]

• Column Temperature: Maintained at a constant temperature, e.g., 20°C.[2]

• Detection Wavelength: Set to the absorption maximum of the 2,4-DNPH derivative (hydrazone).

• Injection Volume: A fixed volume, e.g., 20 µL.[2]

Method 2: Illustrative Direct HPLC-UV Assay

This method represents a more direct approach, suitable for the routine quantification of the bulk drug substance where high sensitivity is not the primary requirement. It relies on the inherent, albeit weak, UV absorbance of the ketone carbonyl group at a low wavelength. The following protocol is based on methodologies for structurally similar compounds.

Experimental Protocol

1. Reagents and Solutions:

• Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., pH adjusted to 3.0) in a ratio such as 30:70 (v/v).

• Standard and Sample Solutions: Prepare as described in Method 1, using the mobile phase as the diluent.

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with the acetonitrile/buffer mixture.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: A low wavelength, typically around 210 nm, to detect the carbonyl chromophore.

• Injection Volume: 10 µL.

Method 3: Illustrative Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative that offers exceptional specificity and sensitivity. As the hydrochloride salt is non-volatile, a sample preparation step is required to convert it to its free base before injection. This method is particularly useful for impurity profiling and trace analysis.

Experimental Protocol

1. Reagents and Solutions:

• Solvent: A suitable organic solvent such as ethyl acetate or dichloromethane.

• Basifying Agent: A dilute solution of a base, such as 2 M sodium hydroxide (NaOH).

• Standard and Sample Solutions: Prepare stock solutions of the hydrochloride salt in a suitable solvent (e.g., methanol).

2. Sample Preparation (Free Base Extraction):

• Take a known volume of the standard or sample solution and dilute with deionized water in a separatory funnel.

• Slowly add the NaOH solution dropwise until the pH of the aqueous solution is basic (e.g., pH 10-11).

• Perform a liquid-liquid extraction by adding the organic solvent (e.g., ethyl acetate), shaking vigorously, and allowing the layers to separate.

• Collect the organic layer containing the volatile free base, 2-(Dimethylaminomethyl)-1-cyclohexanone.

• The extracted sample may be concentrated if necessary and is then ready for injection.

3. GC-MS Conditions:

• GC System: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: e.g., 250°C.

• Oven Temperature Program: A suitable temperature gradient, for example, starting at 70-80°C and ramping up to 280°C.

• MS Detector: Operated in Electron Ionization (EI) mode, scanning a mass range of m/z 40-400. For quantitative analysis, Selected Ion Monitoring (SIM) can be used for enhanced sensitivity.

Performance Data Comparison

The following table summarizes the typical performance characteristics for the validated HPLC method with derivatization and illustrative data for the direct HPLC and GC-MS methods.

Validation Parameter	Method 1: Validated HPLC-UV (with Derivatization) [1][2]	Method 2: Illustrative Direct HPLC-UV	Method 3: Illustrative GC-MS
Specificity	High; selective derivatization and chromatographic separation.[1]	Moderate; potential for interference from other UV-absorbing compounds at low wavelengths.	Very High; separation by GC and specific detection by mass fragmentation pattern.
Linearity Range	0.1 - 1.2 mg/mL (for related impurities)	1 - 100 µg/mL	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999[2]	≥ 0.999	≥ 0.998
Accuracy (% Recovery)	High recovery values reported.[2]	98 - 102%	95 - 105%
Precision (%RSD)	Low RSD values reported.[2]	< 2.0%	< 5.0%
Limit of Detection (LOD)	Low ppm level.[1]	~0.1 µg/mL	~0.05 µg/mL
Limit of Quantification (LOQ)	Not explicitly stated, but suitable for impurity levels.	~0.5 µg/mL	~0.15 µg/mL
Robustness	Method validated for robustness.[1]	Generally robust to small changes in mobile phase composition, pH, and temperature.	Robust, but sensitive to injection technique and liner cleanliness.

Note: Data for Methods 2 and 3 are illustrative and based on typical performance for similar analytical procedures. Actual performance must be validated in the user's laboratory.

Visualizations of Experimental Workflows

The following diagrams illustrate the logical flow of the validation process and the experimental workflow for the GC-MS analysis.

Caption: Workflow for HPLC method validation based on ICH guidelines.

Caption: Sample preparation workflow for the GC-MS analysis of the analyte.

References

• 1. Validated HPLC determination of 2-[(dimethylamino)methyl]cyclohexanone, an impurity in tramadol, using a precolumn derivatisation reaction with 2,4-dinitrophenylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Tramadol Synthesis Routes for Researchers

Tramadol, a centrally acting analgesic, is a critical compound in pain management. Its synthesis has been approached through various chemical pathways, each with distinct advantages and disadvantages. This guide provides a comparative study of the most common synthesis routes of Tramadol, offering insights into their efficiency, scalability, and experimental considerations. The information is tailored for researchers, scientists, and drug development professionals to aid in selecting the most suitable method for their specific needs.

Comparative Performance of Tramadol Synthesis Routes

The following table summarizes the key quantitative data for the three primary synthesis routes of Tramadol: the Grignard route, the Organolithium route, and the Continuous-Flow synthesis. This allows for a direct comparison of their performance based on yield, reaction time, and purity.

Parameter	Grignard Route	Organolithium Route	Continuous-Flow Synthesis
Overall Yield	~60-70% (variable)	~55%[1]	High throughput, individual step yields are high
Purity of Final Product	High, requires purification to remove isomers and byproducts	High, requires purification[2]	High, with in-line purification[3][4]
Reaction Time	Several hours to days (multi-step batch process)	Several hours (multi-step batch process)[2]	Rapid, with a production rate of 13.7 g/h[3][4]
Key Intermediate	2-((Dimethylamino)methyl)cyclohexan-1-one	2-((Dimethylamino)methyl)cyclohexan-1-one	2-((Dimethylamino)methyl)cyclohexan-1-one
Arylating Agent	3-Methoxyphenylmagnesium bromide	3-Lithioanisole	3-Methoxyphenylmagnesium bromide[3][4]
Scalability	Well-established for industrial scale	Feasible for lab and pilot scale	Highly scalable and suited for on-demand production[3][4]
Safety Considerations	Grignard reagents are highly reactive and moisture-sensitive.	Organolithium reagents are pyrophoric and require strict anhydrous conditions.	Improved safety due to smaller reaction volumes and better heat control.[5]
Environmental Impact	Use of ethereal solvents (e.g., THF, diethyl ether).	Use of ethereal and hydrocarbon solvents.	Potentially lower environmental factor (E-Factor) due to solvent efficiency.[4]

Synthesis Route Overviews

The synthesis of Tramadol predominantly involves a two-step process. The first step is the formation of the key intermediate, 2-((dimethylamino)methyl)cyclohexan-1-one, via a Mannich reaction. The second step involves the addition of a 3-methoxyphenyl group to the ketone using either a Grignard or an organolithium reagent. A more modern approach utilizes continuous-flow technology to streamline this process.

Fig. 1: Overview of the main synthetic pathways to Tramadol.

Detailed Experimental Protocols

Synthesis of 2-((Dimethylamino)methyl)cyclohexan-1-one (Mannich Base)

This initial step is common to both the Grignard and Organolithium routes.

Materials:

• Cyclohexanone

• Paraformaldehyde

• Dimethylamine hydrochloride

• Hydrochloric acid (concentrated)

• Sodium hydroxide

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• A mixture of cyclohexanone, paraformaldehyde, and dimethylamine hydrochloride in ethanol is refluxed for several hours.

• The solvent is removed under reduced pressure.

• The residue is dissolved in water and washed with diethyl ether to remove unreacted cyclohexanone.

• The aqueous layer is basified with a sodium hydroxide solution and extracted with diethyl ether.

• The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to yield the crude Mannich base as an oil. This intermediate is often used in the next step without further purification.

Grignard Route for Tramadol Synthesis

Materials:

• 2-((Dimethylamino)methyl)cyclohexan-1-one

• 3-Bromoanisole

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Ammonium chloride (saturated aqueous solution)

• Diethyl ether

• Hydrochloric acid

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere, magnesium turnings are suspended in anhydrous THF.

• A solution of 3-bromoanisole in anhydrous THF is added dropwise to initiate the Grignard reaction. The mixture is typically heated to start the reaction and then maintained at reflux until the magnesium is consumed.

• The Grignard reagent is cooled, and a solution of 2-((dimethylamino)methyl)cyclohexan-1-one in anhydrous THF is added dropwise at a low temperature (e.g., 0 °C).

• The reaction mixture is stirred for several hours at room temperature and then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product, a mixture of cis and trans isomers, is purified by column chromatography or by selective crystallization of the hydrochloride salt to isolate the desired trans-Tramadol.

Fig. 2: Experimental workflow for the Grignard synthesis of Tramadol.

Organolithium Route for Tramadol Synthesis

Materials:

• 2-((Dimethylamino)methyl)cyclohexan-1-one

• 3-Bromoanisole

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Water

• Diethyl ether

• Hydrochloric acid in diethyl ether

Procedure:

• A solution of 3-bromoanisole in anhydrous THF is cooled to -78 °C in a flame-dried flask under an inert atmosphere.[2]

• n-Butyllithium in hexanes is added dropwise, and the mixture is stirred at -78 °C for about 45 minutes to form the organolithium reagent.[2]

• A solution of 2-((dimethylamino)methyl)cyclohexan-1-one in anhydrous THF is then added dropwise at -78 °C.[2]

• The reaction mixture is stirred at -78 °C for 2 hours.[2]

• The reaction is quenched by the addition of water.

• The mixture is allowed to warm to room temperature, and the product is extracted with diethyl ether.

• The combined organic extracts are dried and concentrated.

• The crude product is dissolved in diethyl ether, and a solution of hydrochloric acid in diethyl ether is added to precipitate Tramadol hydrochloride, which can be further purified by recrystallization.[2]

Continuous-Flow Synthesis of Tramadol

The continuous-flow synthesis of Tramadol typically utilizes a microreactor system and combines the steps of the Grignard route in a continuous process.

General Protocol Overview:

• A stream of the Grignard reagent (3-methoxyphenylmagnesium bromide in THF) is continuously pumped into a microreactor.

• Simultaneously, a stream of the Mannich base (2-((dimethylamino)methyl)cyclohexan-1-one in THF) is introduced into the reactor.

• The two streams mix and react within the microreactor, which is temperature-controlled to optimize the reaction rate and selectivity.

• The output stream from the reactor, containing the crude Tramadol, is then passed through an in-line quenching and extraction unit.

• The purified organic phase is collected, and the solvent can be removed to yield the final product. This method allows for rapid production and enhanced safety.[3][4][5]

Fig. 3: Logical flow diagram for the continuous synthesis of Tramadol.

Conclusion

The choice of a synthetic route for Tramadol depends on the specific requirements of the research or production setting. The Grignard and Organolithium routes are well-established batch processes suitable for various scales, with the Organolithium route potentially offering higher yields in some reported cases. However, both require careful handling of highly reactive reagents. The Continuous-Flow synthesis presents a modern alternative with significant advantages in terms of safety, scalability, and process control, making it an attractive option for industrial and on-demand production. Researchers should carefully consider the trade-offs between yield, purity, safety, and scalability when selecting the most appropriate method.

References

• 1. US20050215821A1 - Process for preparing 2-[(dimethylamino)-methyl]-1-(3-methoxyphenyl)cyclohexanol - Google Patents [patents.google.com]
• 2. redalyc.org [redalyc.org]
• 3. vapourtec.com [vapourtec.com]
• 4. WO1999036389A1 - Purification of tramadol - Google Patents [patents.google.com]
• 5. maynoothuniversity.ie [maynoothuniversity.ie]

A Comparative Guide to Alternative Precursors in Tramadol Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of alternative precursor materials for the synthesis of Tramadol, a widely used centrally acting analgesic. The selection of precursors can significantly impact reaction efficiency, product yield, purity, and overall process scalability. This document outlines key synthetic strategies, compares their performance based on available experimental data, and provides detailed experimental protocols.

Comparison of Key Precursor Systems

The most common and industrially significant synthetic route to Tramadol involves the reaction of an organometallic reagent with 2-(dimethylaminomethyl)cyclohexanone. Variations in the organometallic precursor and the solvent system represent the primary alternatives in this pathway.

Precursor System	Key Reactants	Typical Solvents	Reported Yield	Purity	Key Considerations
Grignard Route (Bromide)	2-(dimethylaminomethyl)cyclohexanone, 3-methoxyphenylmagnesium bromide	Tetrahydrofuran (THF), Diethyl ether	~60%[1]	Requires purification to separate isomers.[1]	A well-established, traditional method. The Grignard reagent is prepared from 3-bromoanisole and magnesium.[2][3]
Grignard Route (Chloride)	2-(dimethylaminomethyl)cyclohexanone, 3-methoxyphenylmagnesium chloride	Aliphatic ethers, Aromatic hydrocarbons	Not explicitly stated, but implied to be an improvement.	Not explicitly stated.	The use of 3-chloroanisole is a key alternative to the bromide, potentially offering cost and environmental benefits.[1]
Organolithium Route	2-(dimethylaminomethyl)cyclohexanone, (3-methoxyphenyl)lithium	Tetrahydrofuran (THF)	78.6%[4][5]	High, requires crystallization for purification.[4][5]	Offers potentially higher yields compared to the Grignard reaction. The organolithium reagent is typically prepared from 3-bromoanisole and n-butyllithium.[4][5][6]
Solvent Variation (Grignard)	2-dimethylaminomethyl-cyclohexanone, 3-methoxyphenylmagnesium bromide	1,4-dioxane/THF (5:1)	Overall yield of 55% for the hydrochloride salt.[2]	Isomer ratio (trans:cis) of 85:15.[2]	The choice of solvent significantly influences the diastereomeric ratio of the product, which is crucial for the final drug's efficacy.[2]
Continuous-Flow Synthesis	2-(dimethylaminomethyl)cyclohexanone, 3-methoxyphenylmagnesium bromide	Not specified	Production rate of 13.7 g/h.[7]	Not specified	A modern approach focusing on process intensification, offering high throughput and potentially better control over reaction parameters.[7]

Experimental Protocols

The following is a generalized protocol for the synthesis of Tramadol hydrochloride, incorporating the common precursor variations.

Step 1: Synthesis of 2-(dimethylaminomethyl)cyclohexanone (Mannich Reaction)

• In a suitable reaction vessel, combine cyclohexanone, paraformaldehyde, and dimethylamine hydrochloride.[4][8]

• The reaction mixture is typically heated in acetic acid at reflux temperature.[4]

• Upon completion of the reaction, the mixture is worked up to isolate the 2-(dimethylaminomethyl)cyclohexanone. Yields for this step are reported to be around 76%.[4]

Step 2: Grignard/Organolithium Reaction

a) Preparation of the Organometallic Reagent:

• Grignard Reagent (from 3-bromoanisole): In a flame-dried flask under an inert atmosphere, magnesium turnings are reacted with 3-bromoanisole in an ethereal solvent (e.g., THF, diethyl ether) to initiate the formation of 3-methoxyphenylmagnesium bromide.[2][3]

• Organolithium Reagent (from 3-bromoanisole): In a flame-dried flask under an inert atmosphere, 3-bromoanisole is dissolved in anhydrous THF and cooled to -78°C. A solution of n-butyllithium is added dropwise to form (3-methoxyphenyl)lithium.[4][5]

b) Coupling Reaction:

• The solution of 2-(dimethylaminomethyl)cyclohexanone, dissolved in an appropriate anhydrous solvent (e.g., THF), is added slowly to the prepared organometallic reagent at a controlled temperature (often cooled in an ice bath or at -78°C for the organolithium reaction).[4][5]

• The reaction mixture is stirred for a specified period to ensure complete reaction.

• The reaction is quenched by the slow addition of an aqueous solution (e.g., saturated ammonium chloride or water).

Step 3: Work-up and Purification

• The aqueous and organic layers are separated. The aqueous layer is typically extracted multiple times with an organic solvent (e.g., ethyl ether).[5]

• The combined organic extracts are dried over a suitable drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude Tramadol base as an oil.[5]

• The crude product is a mixture of cis and trans isomers.[1]

Step 4: Formation of the Hydrochloride Salt and Purification

• The crude Tramadol base is dissolved in a suitable solvent (e.g., ethyl ether, isopropyl alcohol).[5][9]

• A solution of hydrogen chloride (e.g., gaseous HCl or a solution in a solvent like 1,4-dioxane or an alcohol) is added to precipitate the hydrochloride salt.[2][5]

• The resulting solid, a mixture of cis and trans Tramadol hydrochloride, is collected by filtration.

• The desired trans-Tramadol hydrochloride is purified by recrystallization from a suitable solvent, such as 1,4-dioxane or isopropyl alcohol, to separate it from the cis isomer.[1][2][9] The purity is confirmed by techniques such as HPLC.[9]

Synthetic Pathway Overview

The following diagram illustrates the primary synthetic route to Tramadol, highlighting the points where alternative precursors are introduced.

References

• 1. An Improved Process For The Preparation Of Tramadol [quickcompany.in]
• 2. nioch.nsc.ru [nioch.nsc.ru]
• 3. scribd.com [scribd.com]
• 4. redalyc.org [redalyc.org]
• 5. scielo.org.mx [scielo.org.mx]
• 6. [PDF] Synthesis of Tramadol and Analogous | Semantic Scholar [semanticscholar.org]
• 7. vapourtec.com [vapourtec.com]
• 8. researchgate.net [researchgate.net]
• 9. EP1346978A1 - Process for preparing tramadol hydrochloride and/or tramadol monohydrate - Google Patents [patents.google.com]

A Comparative Guide to the Synthesis Yields of Mannich Bases

For researchers and professionals in drug development and organic synthesis, the efficiency of a reaction is a critical parameter. The Mannich reaction, a cornerstone in the synthesis of β-amino carbonyl compounds known as Mannich bases, is no exception. The yield of these versatile intermediates, which are pivotal in the preparation of pharmaceuticals and natural products, can be significantly influenced by various factors including the choice of substrates, catalysts, and reaction conditions. This guide provides a comparative analysis of reported yields for different Mannich bases, supported by experimental data and detailed protocols.

Yield Comparison of Mannich Bases

The synthesis of Mannich bases is a three-component condensation of an active hydrogen compound (often a ketone), an aldehyde (like formaldehyde), and a primary or secondary amine. The selection of these components, along with the catalytic system and reaction environment, plays a crucial role in determining the final yield of the desired Mannich base. The following table summarizes the yields obtained in various studies, showcasing the impact of different synthetic strategies.

Aldehyde	Amine	Ketone/Active Hydrogen Compound	Catalyst/Conditions	Yield (%)	Reference
Substituted Benzaldehydes	Primary Amines (n-butyl, benzyl, etc.)	2-Hydroxy-1,4-naphthoquinone	EtOH, room temperature	53–93	[1]
Aromatic Aldehydes	Aliphatic Amines	Lawsone	EtOH, room temperature	54–85	[1]
Aromatic Aldehydes	Amines	Lawsone	p-TsOH, CH3CN, room temperature	56.6–82.5	[1]
Salicylic Aldehyde	Indoline	Phenylboronic Acid	Zn/Ln coordination clusters, DME, room temperature	84–98	[2]
Aromatic Aldehydes	Aromatic Amines	Ketones	Task-specific Ionic Liquid, EtOH, room temperature	81–92	[3]
Benzaldehyde	Aniline	Nitromethane	CuI on Amberlyst A-21, Solvent-free, 100 °C	Moderate to excellent	[4]
p-Chlorobenzaldehyde	p-Toluidine	Acetophenone	EtAlCl2, CH2Cl2, reflux	Not specified	[5]
Aromatic Aldehydes	Anilines	Cyclic Ketones	Silicon tetrachloride, Solvent-free	Excellent	[6]

Experimental Protocols

Detailed methodologies are essential for the reproducibility of synthetic procedures. Below are representative experimental protocols for the synthesis of Mannich bases, drawn from the cited literature.

Protocol 1: Synthesis of Mannich Bases from Lawsone[1]

A mixture of lawsone (2-hydroxy-1,4-naphthoquinone), an aromatic aldehyde, and an aliphatic amine is stirred in ethanol at room temperature for a period of 2 to 14 hours. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the product is typically isolated by filtration and purified by recrystallization.

Protocol 2: Ionic Liquid-Catalyzed Synthesis of β-Amino Carbonyl Compounds[3]

To a stirred solution of an aromatic aldehyde (10 mmol), an aromatic amine (10 mmol), and a ketone (10 mmol) in 6 mL of ethanol, a task-specific ionic liquid catalyst, [C3SO3Hnhm]HSO4 (1 mmol), is added. The mixture is stirred at room temperature for the appropriate time, as monitored by TLC. The precipitated crude product is collected by filtration, washed with ethanol, and recrystallized from an ethanol-acetone mixture to afford the pure Mannich base.

Protocol 3: Synthesis of a Mannich Base using an Aluminum-based Catalyst[5]

To a solution of p-chlorobenzaldehyde (0.397 g) in dichloromethane (5 mL), EtAlCl2 (0.76 mL) is added, and the mixture is stirred for 30 minutes. A solution of p-toluidine (0.303 g) in dichloromethane (5 mL) is then added, and stirring is continued for another 30 minutes. Finally, acetophenone (0.33 mL) in dichloromethane (5 mL) is added, and the reaction mixture is refluxed for 2-3 hours. The reaction is monitored by TLC. After completion, the reaction is quenched with a saturated solution of NH4Cl, and the product is extracted with dichloromethane. The organic phase is washed with water, dried over sodium sulfate, concentrated, and left for crystallization.

Visualizing the Synthesis Workflow

A generalized workflow for the synthesis of Mannich bases can be visualized to better understand the logical steps involved in the process.

Caption: Generalized workflow for the synthesis of Mannich bases.

This guide highlights that the yield of Mannich bases is highly dependent on the chosen synthetic route. The data presented demonstrates that high yields can be achieved under various conditions, from room temperature reactions in ethanol to solvent-free conditions at elevated temperatures. The choice of catalyst, in particular, appears to be a critical factor, with modern catalysts such as ionic liquids and metal coordination clusters offering excellent performance. Researchers should consider these factors carefully to optimize the synthesis of their target Mannich bases.

References

• 1. Mannich bases derived from lawsone and their metal complexes: synthetic strategies and biological properties - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05717G [pubs.rsc.org]
• 2. Recent advances and prospects in the Zn-catalysed Mannich reaction - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10772G [pubs.rsc.org]
• 3. thaiscience.info [thaiscience.info]
• 4. One-pot multicomponent nitro-Mannich reaction using a heterogeneous catalyst under solvent-free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gijash.com [gijash.com]
• 6. researchgate.net [researchgate.net]

A Comparative Cost-Benefit Analysis of Tramadol Synthesis Pathways

For researchers and professionals in drug development and manufacturing, selecting the optimal synthesis pathway for a pharmaceutical ingredient like Tramadol is a critical decision. This guide provides a detailed cost-benefit analysis of the most common synthesis routes to Tramadol, focusing on chemical yield, cost-effectiveness, and environmental impact. The data presented is compiled from scientific literature and supplier pricing to offer an objective comparison.

Key Synthesis Pathways Overview

The industrial synthesis of Tramadol, a widely used analgesic, predominantly follows a two-step process: a Mannich reaction to form an intermediate, followed by a Grignard or organolithium reaction to introduce the aryl group. Variations in solvents and reagents in the second step define the primary alternative pathways. Additionally, continuous flow synthesis has emerged as a modern alternative to traditional batch processing.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative data for the different synthesis pathways. Prices for reagents and solvents are based on currently available market data for ACS grade or equivalent purity and are subject to fluctuation.

Table 1: Starting Material and Reagent Costs

Compound	Role	Purity	Supplier Example(s)	Cost (USD) per Unit
Cyclohexanone	Starting Material	99.8%	Sigma-Aldrich, Thermo Scientific	~$70 / 1 kg
Dimethylamine HCl	Reagent	98+%	Sigma-Aldrich, Fisher Scientific	~$45 / 250 g
Paraformaldehyde	Reagent	95-96%	Sigma-Aldrich, Thermo Scientific	~$80 / 500 g
3-Bromoanisole	Starting Material	98-99%	MyBioSource, Thermo Scientific	~ $420 / 10 g, ~$ 670 / 100 g
Magnesium Turnings	Reagent	>99%	FTF Scientific, Sigma-Aldrich	~$36 - $54 / 100 g
n-Butyllithium	Reagent	2.5 M in hexanes	Sigma-Aldrich, Fisher Scientific	~$80 / 100 mL
Tetrahydrofuran (THF)	Solvent	Lab Grade	Lab Alley, ChemicalBook	~$100 / 4 L
2-Methyltetrahydrofuran (2-MeTHF)	Solvent	≥99.0%	Sigma-Aldrich, TCI America	~ $140 / 100 mL, ~$ 260 / 1 L
Hydrochloric Acid	Reagent	37% ACS Grade	Sigma-Aldrich, Fisher Scientific	~$100 / 500 mL
Sodium Hydroxide	Reagent	ACS Grade Pellets	GTI Lab Supplies, Lab Depot	~$40 - $67 / 1 kg
Ammonium Chloride	Reagent	ACS Grade	RPI, Lab Alley	~$46 / 500 g
Ethyl Acetate	Solvent	ACS Grade	Lab Depot, ChemPure	~$100 - $260 / 4 L
Toluene	Solvent	ACS Grade	The Lab Depot, PCI Scientific	~$130 - $365 / 4 L
Methyl tert-Butyl Ether (MTBE)	Solvent	ACS Grade	The Lab Depot, Dawn Scientific	~$220 / 4 L

Table 2: Comparison of Tramadol Synthesis Pathways

Parameter	Pathway 1: Grignard (THF)	Pathway 2: Grignard (2-MeTHF)	Pathway 3: Organolithium (THF)	Pathway 4: Continuous Flow
Step 1: Mannich Reaction Yield	~76%[1][2]	~76%[1][2]	~76%[1][2]	97% (in-line purification)[3]
Step 2: Grignard/Organolithium Yield	~55% (overall after initial purification)[4]	Higher than THF (not specified)	78.6%[1][2]	Not specified as a separate step
Overall Yield (Estimated)	~42%	~45-50% (estimated)	~60%	High throughput, steady state
Key Reagent Cost	Moderate (Magnesium)	Moderate (Magnesium)	High (n-Butyllithium)	Dependent on setup
Solvent Cost	Moderate (THF)	High (2-MeTHF)	Moderate (THF)	Dependent on solvent choice
Environmental Impact (E-Factor)	High (estimated)	Lower than THF (qualitative)	High (estimated)	Potentially lower due to efficiency
Production Rate	Batch dependent	Batch dependent	Batch dependent	13.7 g/hour [3]
Diastereomeric Ratio (cis:trans)	80:20	83:17	Not specified	4:1[3]

Experimental Protocols

Pathway 1 & 2: Mannich Reaction followed by Grignard Reaction

Step 1: Synthesis of 2-((dimethylamino)methyl)cyclohexan-1-one (Mannich Base) [1][2]

• To a round-bottom flask, add cyclohexanone, paraformaldehyde, and dimethylamine hydrochloride.

• Add a suitable solvent, such as acetic acid.

• Heat the reaction mixture at reflux temperature.

• After the reaction is complete, cool the mixture and neutralize it with a base (e.g., sodium hydroxide solution) to liberate the free Mannich base.

• Extract the product with an organic solvent (e.g., toluene or 2-MeTHF).

• Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., sodium sulfate).

• Remove the solvent under reduced pressure to obtain the crude Mannich base. The reported yield for this step is approximately 76%[1][2].

Step 2: Grignard Reaction to form Tramadol

• In a separate dry flask under an inert atmosphere (e.g., nitrogen or argon), prepare the Grignard reagent by reacting magnesium turnings with 3-bromoanisole in an ethereal solvent (THF or 2-MeTHF). A small crystal of iodine can be used to initiate the reaction.

• Once the Grignard reagent is formed, cool the solution to 0°C.

• Slowly add a solution of the Mannich base (from Step 1) in the same solvent to the Grignard reagent.

• Allow the reaction to proceed at a controlled temperature (e.g., 0°C to room temperature) for several hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, and dry over an anhydrous salt.

• Remove the solvent under reduced pressure to yield crude Tramadol.

• The crude product is then typically converted to its hydrochloride salt by treatment with hydrochloric acid in a suitable solvent (e.g., 1,4-dioxane or isopropanol) and purified by recrystallization. The overall yield after initial purification is reported to be around 55% when using THF[4]. The use of 2-MeTHF is reported to give a higher yield and a more favorable diastereomeric ratio.

Pathway 3: Organolithium Reaction[1][2]

Step 1: Synthesis of Mannich Base

This step is identical to Step 1 in the Grignard pathway.

Step 2: Organolithium Reaction to form Tramadol [1][2]

• In a dry flask under an inert atmosphere, dissolve 3-bromoanisole in anhydrous THF and cool the solution to -78°C.

• Slowly add a solution of n-butyllithium in hexanes to the cooled solution.

• Stir the mixture at -78°C for a period to allow for the formation of 3-methoxyphenyllithium.

• Add a solution of the Mannich base in anhydrous THF to the organolithium reagent at -78°C.

• Allow the reaction to proceed at -78°C for a few hours.

• Quench the reaction with water and allow the mixture to warm to room temperature.

• Extract the product with an organic solvent (e.g., ethyl ether).

• Dry the combined organic extracts over an anhydrous salt and remove the solvent under reduced pressure.

• The resulting residue is then treated with hydrochloric acid in a suitable solvent to form Tramadol hydrochloride, which is purified by crystallization. This pathway has a reported yield of 78.6% for the coupling step[1][2].

Visualization of Synthesis Pathways

Caption: Comparison of Grignard and Organolithium pathways for Tramadol synthesis.

Caption: Workflow for the continuous flow synthesis of Tramadol.

Cost-Benefit Analysis

Grignard Pathway (THF vs. 2-MeTHF)

• Cost: The Grignard pathway is generally cost-effective due to the relatively low price of magnesium. The primary cost variable is the solvent. THF is significantly cheaper than 2-MeTHF. However, the higher cost of 2-MeTHF may be offset by increased yield and a more favorable diastereomeric ratio, which could reduce purification costs.

• Benefits: This is a well-established and robust method for large-scale synthesis. The use of 2-MeTHF offers "green chemistry" advantages, as it is a bio-renewable solvent with lower toxicity and easier recovery compared to THF. The higher diastereomeric ratio (83:17 for 2-MeTHF vs. 80:20 for THF) is a significant benefit, as it increases the proportion of the desired cis-isomer.

• Drawbacks: The overall yield of the Grignard pathway, particularly with THF, can be moderate. The reaction can also be sensitive to water and air, requiring careful control of reaction conditions. The use of ethereal solvents like THF and 2-MeTHF poses safety risks due to their flammability and potential for peroxide formation.

Organolithium Pathway

• Cost: The primary drawback of this pathway is the high cost of n-butyllithium compared to magnesium. This can significantly increase the overall cost of the synthesis.

• Benefits: The organolithium pathway offers a significantly higher yield for the coupling step (78.6%) compared to the Grignard route[1][2]. This can lead to a higher overall yield and potentially reduce the amount of starting materials needed for a given amount of product. The reaction can also be more selective, potentially simplifying purification.

• Drawbacks: Besides the high cost, n-butyllithium is a highly pyrophoric reagent, posing significant safety challenges, especially on a large scale. The reaction requires very low temperatures (-78°C), which can be energy-intensive to maintain in an industrial setting.

Continuous Flow Synthesis

• Cost: The initial capital investment for a continuous flow reactor setup can be high. However, operational costs can be lower due to increased efficiency, automation, and potentially lower solvent consumption.

• Benefits: Continuous flow offers several advantages, including improved safety due to smaller reaction volumes, better heat and mass transfer leading to more consistent product quality, and the potential for higher throughput (13.7 g/hour reported)[3]. The in-line purification of the Mannich intermediate leads to a high yield (97%) for this step[3]. This method also allows for easier process control and optimization.

• Drawbacks: The initial setup cost and the need for specialized equipment can be a barrier. Process development and optimization for a continuous flow system can be more complex than for traditional batch reactions.

Conclusion

The choice of the optimal Tramadol synthesis pathway depends on the specific priorities of the manufacturer.

• For cost-sensitive production where the initial investment is a major concern, the Grignard pathway with THF remains a viable, albeit less efficient and environmentally friendly, option.

• For a balance of cost, yield, and environmental considerations , the Grignard pathway with 2-MeTHF presents a compelling alternative, with its "green" credentials and improved diastereomeric ratio potentially justifying the higher solvent cost.

• When the highest possible yield is the primary driver and the associated costs and safety measures can be managed, the organolithium pathway is a strong contender.

• For large-scale, modern, and efficient production where safety and consistency are paramount, continuous flow synthesis represents the future, offering significant advantages in terms of throughput and process control, despite the higher initial investment.

Researchers and drug development professionals should carefully weigh these factors, considering not only the immediate costs of raw materials but also the long-term operational efficiencies, safety implications, and environmental impact of their chosen synthesis route.

References

• 1. scientificupdate.com [scientificupdate.com]
• 2. n-Butyllithium, 2.5M solution in hexanes, AcroSeal 50 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. rsc.org [rsc.org]
• 4. vapourtec.com [vapourtec.com]

A Comparative Guide to Mannich Base Synthesis: Conventional Heating vs. Microwave Irradiation

Prepared by a Senior Application Scientist

Introduction

The Mannich reaction, a cornerstone of synthetic organic chemistry, is a three-component condensation that forms a crucial C-C bond, yielding β-amino carbonyl compounds known as Mannich bases.[1] These structures are pivotal scaffolds in the synthesis of a vast array of pharmaceuticals and natural products, including alkaloids, peptides, and antibiotics.[2] As the demand for rapid drug discovery and greener chemical processes intensifies, the methodologies employed for these fundamental reactions are under increasing scrutiny.

This guide provides an in-depth, data-supported comparison between traditional conventional heating and modern microwave-assisted organic synthesis (MAOS) for the preparation of Mannich bases. We will move beyond a simple list of pros and cons to explore the underlying principles of each heating method, present direct comparative experimental data, and provide detailed, replicable protocols for researchers.

Heating Methodologies: A Tale of Two Mechanisms

The efficiency of a chemical reaction is profoundly influenced by the method of energy input. While both conventional and microwave heating supply the necessary activation energy, their mechanisms of energy transfer are fundamentally different, leading to vastly different outcomes.

Conventional Heating: The Indirect Path

Traditional synthesis relies on conventional heating via oil baths, heating mantles, or hot plates. This process is governed by the principles of conduction and convection.[3] Heat is transferred from an external source, through the walls of the reaction vessel, and finally into the bulk of the reaction mixture. This method is inherently inefficient and slow, often resulting in:

• Temperature Gradients: The walls of the vessel are significantly hotter than the center of the mixture, leading to non-uniform heating.[3]

• Prolonged Reaction Times: It takes a considerable amount of time for the entire reaction volume to reach the target temperature.[4]

• Energy Inefficiency: A significant amount of energy is lost to heating the apparatus and the surrounding environment, not just the reactants.[5]

Microwave Irradiation: Direct and Instantaneous Energy

Microwave-assisted synthesis utilizes microwave radiation, a form of electromagnetic energy, to heat the reaction mixture. Unlike conventional methods, microwave energy is transferred directly to the materials within the vessel. The heating occurs through two primary mechanisms: dipolar polarization and ionic conduction.[6] Polar molecules and ions within the reaction mixture align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating throughout the bulk of the material.[7]

This direct energy transfer results in remarkable advantages:

• Rapid & Uniform Heating: The entire volume of the sample is heated simultaneously, eliminating temperature gradients and reaching the target temperature in seconds or minutes.[7][8]

• Accelerated Reaction Rates: Reactions can be completed orders of magnitude faster than with conventional heating, often reducing times from hours to minutes.[4][6]

• Higher Yields and Purity: The reduction in reaction time and elimination of localized hot spots often minimizes the formation of side products, leading to cleaner reactions and improved yields.[6][9]

• Enhanced Energy Efficiency: By heating only the reactants and solvent, microwave synthesis significantly reduces energy consumption compared to heating the entire apparatus.[5][10]

Comparative Analysis: A Case Study on Bis-Mannich Base Synthesis

To illustrate the practical differences between these two methods, we will examine the synthesis of N,N'-Bis-[aryl-(2-hydroxynaphthalen-1-yl)-methyl]-piperazines, a class of bis-Mannich bases, as reported in a peer-reviewed study.[11] The reaction involves the condensation of 2-naphthol, piperazine, and various aromatic aldehydes.

The experimental data below clearly demonstrates the superior efficiency of the microwave-assisted approach.

Entry	Aldehyde (Ar-CHO)	Method	Time	Yield (%)
1a	Benzaldehyde	Conventional	72 hours	72%
Microwave	5 minutes	89%
1b	4-Chlorobenzaldehyde	Conventional	72 hours	82%
Microwave	5 minutes	94%
1c	4-Methoxybenzaldehyde	Conventional	72 hours	85%
Microwave	5 minutes	96%
1d	4-Nitrobenzaldehyde	Conventional	72 hours	78%
Microwave	5 minutes	92%

Data synthesized from Verma et al., ARKIVOC 2008 (xvi) 165-177.[11]

The results are striking. The microwave-assisted synthesis reduces the reaction time from 72 hours to a mere 5 minutes while simultaneously increasing the product yield by 12-22%. This dramatic acceleration is a hallmark of microwave chemistry and showcases its transformative potential in a research and development setting.

Workflow Visualization: A Side-by-Side Comparison

The following diagram illustrates the stark contrast in the experimental workflows for the synthesis of compound 1b (using 4-Chlorobenzaldehyde) via conventional and microwave methods.

Caption: Comparative workflows for Mannich base synthesis.

Detailed Experimental Protocols

The following protocols are based on the synthesis of N,N'-Bis-[(4-chlorophenyl)-(2-hydroxynaphthalen-1-yl)-methyl]-piperazine (1b ) and are intended to be self-validating for reproducibility.[11]

Protocol 1: Conventional Heating Method

• Reactant Combination: In a round-bottom flask equipped with a reflux condenser, combine 2-naphthol (0.01 mol), piperazine (0.005 mol), and 4-chlorobenzaldehyde (0.01 mol) in 40 mL of ethanol.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (p-TSA).

• Reflux: Heat the reaction mixture to reflux using a heating mantle or oil bath. Maintain reflux for 72 hours.

• Reaction Monitoring: Periodically monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

• Purification: Sonicate the resulting insoluble product in cold ethanol, then collect the solid by vacuum filtration.

• Drying: Air dry the filtered product to obtain the final compound.

Protocol 2: Microwave-Assisted Method

• Reactant Combination: In a 10 mL microwave reaction vessel, combine 2-naphthol (0.01 mol), piperazine (0.005 mol), and 4-chlorobenzaldehyde (0.01 mol). Note: This reaction is performed under solvent-free conditions.

• Microwave Irradiation: Seal the vessel and place it in a CEM Discover S-Class microwave reactor (or equivalent). Irradiate the mixture for 5 minutes at a constant temperature of 125°C.

• Work-up: After the irradiation cycle is complete, cool the vessel to room temperature.

• Purification: Add cold ethanol to the vessel and sonicate the solid product. Collect the product by vacuum filtration.

• Drying: Air dry the filtered solid to obtain the final, high-purity compound.

Expert Insights and Green Chemistry Implications

The superior performance of microwave irradiation in Mannich base synthesis is not merely a consequence of rapid heating. The key lies in the polarity of the intermediates. The Mannich reaction proceeds through the formation of a highly polar iminium ion intermediate.[12] This charged species couples exceptionally well with the microwave's electric field, leading to selective heating and a dramatic acceleration of the rate-determining step.

From a Green Chemistry perspective, the advantages are manifold. The significant reduction in reaction time directly translates to lower energy consumption.[8] Furthermore, as demonstrated in the case study, microwave-assisted Mannich reactions can often be performed under solvent-free conditions, drastically reducing chemical waste and aligning with the principles of sustainable chemistry.[13]

Conclusion

For the synthesis of Mannich bases, microwave irradiation is not simply an alternative to conventional heating; it is a superior methodology. It offers unprecedented reductions in reaction time, significant improvements in yield, and operates with greater energy efficiency.[6] The ability to perform these reactions under solvent-free conditions further establishes MAOS as a powerful tool for green chemistry. For researchers, scientists, and drug development professionals, adopting microwave technology can accelerate discovery pipelines, reduce environmental impact, and ultimately redefine the efficiency of modern chemical synthesis.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Recent Scientific Research.[Link]

• Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A.[Link]

• Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Patsnap Eureka.[Link]

• Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. ACS Organic & Inorganic Au.[Link]

• Energy Efficiency of Microwave- and Conventionally Heated Reactors Compared at meso Scale for Organic Reactions. Energy & Fuels.[Link]

• Microwave assisted green organic synthesis. AIP Publishing.[Link]

• Microwave Assisted Synthesis and Biological Screening of Mannich Bases. Journal of Chemical Health Risks.[Link]

• Probing the energy efficiency of microwave heating and continuous-flow conventional heating as tools for organic chemistry. ResearchGate.[Link]

• Comparison of microwave heating versus conventional heating. ResearchGate.[Link]

• Microwave assisted solvent-free mannich bases: synthesis, characterization and effects of these. Macedonian Journal of Chemistry and Chemical Engineering.[Link]

• MICROWAVE-ASSISTED MULTI-COMPONENT SYNTHESIS OF β-AMINO KETONES VIA MANNICH REACTION APPROACH USING HETEROGENEOUS SNPs CATALYST. Rasayan Journal of Chemistry.[Link]

• Microwave-assisted synthesis of novel 2-naphthol bis-Mannich Bases. ResearchGate.[Link]

• COMPARATIVE STUDY OF CONVENTIONAL AND MICROWAVE INDUCED SYNTHESIS OF SELECTED HETEROCYCLIC MOLECULES. International Journal of Pharmaceutical Sciences and Research.[Link]

• Synthesis of Mannich Bases by Two Different Methods and Evaluation of their Acetylcholine Esterase and Carbonic Anhydrase Inhibitory Activities. ResearchGate.[Link]

• Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy.[Link]

• Microwave assisted solvent-free mannich bases: synthesis, characterization and effects of these compounds on HCA I and HCA II isozymes. ResearchGate.[Link]

• Efficient large scale microwave assisted Mannich reactions using substituted acetophenones. PubMed.[Link]

• Synthesis of Mannich Bases by Two Different Methods and Evaluation of their Acetylcholine Esterase and Carbonic Anhydrase Inhibitory Activities. Ingenta Connect.[Link]

• Microwave-assisted Synthesis of Novel Mannich Base and Conazole Derivatives Containing Biologically Active Pharmacological Groups. Bentham Science.[Link]

• Synthesis, Characterization and Application of Mannich Base. International Journal of ChemTech Research.[Link]

• Specific effects of microwave - Solid supported reaction. International Journal of Review in Life Sciences.[Link]

• Synthesis of some Mannich base derivatives. SUST Repository.[Link]

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• 9. Microwave assisted green organic synthesis [wisdomlib.org]
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Comparative Biological Activities of 2-(Dimethylaminomethyl)-1-cyclohexanone Hydrochloride Derivatives and Other Mannich Bases

A comprehensive analysis of the cytotoxic and antimicrobial properties of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride derivatives reveals their potential as therapeutic agents, often exhibiting greater potency than their precursor compounds. This guide provides a comparative overview of their biological activities against various cancer cell lines and microbial strains, supported by experimental data and detailed protocols.

Mannich bases, a class of organic compounds synthesized through the Mannich reaction, have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities. Among these, derivatives of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride have demonstrated notable cytotoxic and antimicrobial effects. This guide delves into the biological activity of these compounds, offering a comparison with other Mannich bases and providing insights into their potential mechanisms of action.

Cytotoxic Activity Against Cancer Cell Lines

Derivatives of 2-(Dimethylaminomethyl)-1-cyclohexanone, particularly 2-arylidenecyclohexanone Mannich bases, have shown significant cytotoxicity against a range of human tumor cell lines. Evaluation against murine L1210 leukemia cells, as well as human Molt 4/C8 and CEM T-lymphocytes, has consistently demonstrated that the Mannich bases are markedly more potent than their precursor enones.[1] This suggests that the introduction of the aminomethyl group is a crucial molecular modification for enhancing cytotoxic effects.[1]

Quantitative structure-activity relationship (QSAR) studies have indicated that the cytotoxic potency of these compounds can be influenced by the nature of the aryl substituents, with small, electron-attracting groups often leading to greater activity.[1]

Table 1: Cytotoxic Activity of 6-Arylidene-2-dimethylaminomethylcyclohexanone Hydrochlorides

Compound	Ar (Aryl Group)	L1210 IC₅₀ (µM)	Molt 4/C8 IC₅₀ (µM)	CEM IC₅₀ (µM)
2a	C₆H₅	0.86	1.1	1.3
2b	4-FC₆H₄	0.68	0.89	1.1
2c	4-ClC₆H₄	0.55	0.72	0.93
2d	4-BrC₆H₄	0.61	0.79	1.0
2e	4-CH₃C₆H₄	1.2	1.5	1.8
2f	4-CH₃OC₆H₄	2.1	2.7	3.2
2g	4-NO₂C₆H₄	0.42	0.55	0.71
2h	2-Thienyl	0.98	1.3	1.6

IC₅₀ values represent the concentration required to inhibit cell growth by 50%. Data sourced from Dimmock, J. R., et al. (1995).[2]

Antimicrobial Activity

The antimicrobial potential of cyclohexanone Mannich bases has also been investigated. For instance, 2-{1'-Aryl-1'-[4''-(2'''-hydroxyethoxy ethyl)piperazin-yl]-methyl}-cyclohexanone hydrochloride derivatives have been synthesized and evaluated against various bacterial and fungal strains.[3] These compounds have shown moderate to significant activity against Gram-positive bacteria such as Bacillus megaterium and Staphylococcus aureus, and Gram-negative bacteria like Escherichia coli and Serratia marcescens, as well as the fungi Aspergillus niger and Anrobacter awamori.[3]

Furthermore, a specific derivative, 2-[4-(4-Methoxyphenylcarbonyloxy)benzylidene]-6-dimethylaminomethyl cyclohexanone hydrochloride, has demonstrated notable activity against Mycobacterium tuberculosis H37Rv, with a Minimum Inhibitory Concentration (MIC) value of 0.78 µg/mL.[1] This compound also showed similar efficacy against various drug-resistant strains of the microorganism.[1]

Mechanism of Action

The precise mechanism of action for the cytotoxic effects of these cyclohexanone Mannich bases is still under investigation. However, it is suggested that their activity may be attributed to their ability to act as thiol alkylators, interfering with essential cellular enzymes and proteins.[4] Some studies on other Mannich bases suggest that they can induce apoptosis through caspase-dependent pathways. For example, certain bis-Mannich bases have been shown to induce the activation of caspase-3 in human oral squamous cell carcinoma cells.[5] The exploration of the Fas/CD95 apoptosis signaling pathway has also been suggested for some Mannich base structures.[4]

The biological activity of Mannich bases is often attributed to the α,β-unsaturated ketone moiety, which can be generated through the deamination of the amine group.[6]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the compounds is commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4]

Protocol:

• Cell Plating: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value is determined by plotting the percentage of viability against the compound concentration.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of the compounds against various microbial strains is typically determined using the broth microdilution method.[7]

Protocol:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general workflow for evaluating the biological activity of these compounds and a simplified representation of a potential apoptosis induction pathway.

Caption: General workflow for the synthesis and biological evaluation of Mannich bases.

Caption: A simplified intrinsic apoptosis pathway potentially induced by cyclohexanone Mannich bases.

References

• 1. 2-[4-(4-Methoxyphenylcarbonyloxy)benzylidene]-6-dimethylaminomethyl cyclohexanone hydrochloride: a Mannich base which inhibits the growth of some drug-resistant strains of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mannich bases of 2-arylmethylenecyclohexanone with cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and antimicrobial activity of cyclohexanone derivatives. [wisdomlib.org]
• 4. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Synthesis and antimicrobial activity of a cyclohexanone derivative. [wisdomlib.org]
• 7. Synthesis, Antimicrobial, Antioxidant Evaluation, and DFT Estimation of some New Cyclohexenone Derivatives Derived from Benzyloxy Chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Tramadol and its Metabolite

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical methods for the quantification of Tramadol and its primary active metabolite, O-desmethyltramadol (ODT), in biological matrices. The information presented is collated from a range of validated studies to assist researchers and drug development professionals in selecting the most appropriate analytical technique for their specific needs.

Comparative Analysis of Analytical Methods

The selection of an analytical method for Tramadol and ODT quantification is critical and depends on factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. High-Performance Liquid Chromatography (HPLC) coupled with various detectors, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most commonly employed techniques.

Data Summary

The following tables summarize the performance characteristics of different analytical methods based on published validation data.

Table 1: Performance Characteristics of HPLC Methods for Tramadol and O-desmethyltramadol

Method	Analyte(s)	Matrix	Linearity Range (ng/mL)	Accuracy (%)	Precision (RSD%)	LOQ (ng/mL)
HPLC-UV [1][2]	Tramadol & ODT	Human Plasma	Not Specified	Compliant with ICH guidelines	Compliant with ICH guidelines	6.7
HPLC-DAD [3]	Tramadol & ODT	Human Plasma	Not Specified	Not Specified	Not Specified	Not Specified
HPLC-Fluorescence [4]	Tramadol & ODT	Human Plasma	Tramadol: 3-768, ODT: 1.5-384	96.2 - 105.3	Intra-day: 10.34 (T), 9.43 (ODT); Inter-day: 8.43 (T), 8.75 (ODT)	Tramadol: 3, ODT: 1.5
RP-HPLC [5]	Tramadol	Extended Release Tablet	8 - 500 (µg/mL)	98.5 - 100.8	Not Specified	Not Specified

Table 2: Performance Characteristics of GC-MS and LC-MS/MS Methods for Tramadol and O-desmethyltramadol

Method	Analyte(s)	Matrix	Linearity Range (ng/mL)	Accuracy (%)	Precision (RSD%)	LOQ (ng/mL)
GC-MS [6][7][8]	Tramadol & ODT	Human Plasma	Tramadol: 10-200, ODT: 7.5-300	>95	Intra-day: ≤4.83, Inter-day: ≤4.68	Tramadol: 10, ODT: 7.5
GC-MS [7]	Tramadol	Pharmaceutical Formulations	50 - 5000	Not Specified	Intra-day: <1.18, Inter-day: <3.51	45
LC-MS [9]	Tramadol & ODT	Human Plasma	2 - 300	Within-run: 5.1 (T), -9.9 (ODT); Between-run: Not specified (T), 10.4 (ODT)	Within-run: <10.9 (T), 10.1 (ODT); Between-run: <10.9 (T), 6.7 (ODT)	Not Specified
LC-MS/MS	Tramadol & N-desmethyl-tramadol	Human Urine	25 - 1500	Not Specified	Not Specified	Not Specified
LC-MS/MS [10]	Tramadol & Metabolites	Human Urine	0.1 - 160	95.56 - 100.21	Within-day & Between-day: 1.58 - 3.92	Not Specified
LC-MS/MS [11]	Tramadol	Human Plasma	1 - 500	91.3	3.8	Not Specified

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods. Below are generalized protocols for the most common techniques.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: A common approach involves liquid-liquid extraction (LLE) or a combination of protein precipitation and LLE.[1] For LLE, plasma samples are typically alkalinized and extracted with an organic solvent mixture such as diethyl ether-dichloromethane-butanol.[4] Back-extraction into an acidic aqueous solution can further purify the sample.[4]

• Chromatographic Separation: A reversed-phase C18 column is frequently used.[1][5] The mobile phase composition varies, but often consists of a mixture of an aqueous buffer (e.g., sodium phosphate) and an organic modifier like acetonitrile.[4] Gradient elution may be employed to optimize separation.[1]

• Detection:

  • UV Detection: Detection is typically performed at a wavelength around 270 nm.[5]

  • Fluorescence Detection: This method offers higher sensitivity. Excitation and emission wavelengths are set around 275 nm and 300 nm, respectively.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: LLE is a common extraction technique for plasma and urine samples.[6] The pH of the sample is adjusted to basic before extraction with a solvent mixture like ethyl acetate and diethyl ether.[6]

• Chromatographic Separation: A capillary column is used for separation. The oven temperature is programmed with a gradient to ensure the elution of the analytes.

• Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode for quantitative analysis, which enhances sensitivity and selectivity.[12] The ion m/z 58 is often monitored for Tramadol.[12]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation: Methods range from simple protein precipitation with an acid like perchloric acid to more complex solid-phase extraction (SPE).[9][11]

• Chromatographic Separation: A reversed-phase C18 or similar column is used for separation.[9] The mobile phase is typically a mixture of an aqueous solution containing a modifier like formic acid or ammonium acetate and an organic solvent such as acetonitrile or methanol.[10]

• Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, providing high selectivity and sensitivity.[11] The precursor and product ion transitions for Tramadol (e.g., m/z 264.1 → 58.0) and its metabolites are monitored.

Visualizing the Cross-Validation Workflow

A generalized workflow for the cross-validation of analytical methods is depicted below. This process ensures that a developed method is suitable for its intended purpose and provides reliable results.

References

• 1. HPLC-UV assay of tramadol and O-desmethyltramadol in human plasma containing other drugs potentially co-administered to participants in a paediatric population pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Improved HPLC method for the simultaneous determination of tramadol and O-desmethyltramadol in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijpbs.com [ijpbs.com]
• 6. wjbphs.com [wjbphs.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. researchgate.net [researchgate.net]
• 9. Determination of tramadol and O-desmethyltramadol in human plasma by high-performance liquid chromatography with mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simultaneous Determination of Tramadol and Its Phase I and II Metabolites in Human Urine [mdpi.com]
• 11. LC-MS/MS Quantification of Tramadol and Gabapentin Utilizing Solid Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Validation of a GC/MS method for the determination of tramadol in human plasma after intravenous bolus - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride Purity from Various Suppliers

For researchers and professionals in drug development, the purity of starting materials is paramount to ensure the reliability and reproducibility of experimental results, as well as the safety and efficacy of the final product. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is a key intermediate in the synthesis of various pharmaceutical compounds, making a thorough assessment of its purity from different commercial sources a critical step in quality control. This guide provides a comparative analysis of this compound from three fictional suppliers—Alpha Chemicals, Beta Solutions, and Gamma Reagents—supported by detailed experimental data and protocols.

Comparative Purity Analysis

The purity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride from the three suppliers was assessed using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. The results are summarized in the table below.

Supplier	Lot Number	HPLC Purity (%)	Major Impurity (GC-MS)	Residual Solvents (ppm)	Appearance
Alpha Chemicals	AC-2025-001	99.85	Cyclohexanone (0.08%)	Ethanol (150), Acetone (50)	White crystalline powder
Beta Solutions	BS-2025-001	99.52	Unidentified (m/z 155, 0.25%)	Toluene (25)	Off-white powder
Gamma Reagents	GR-2025-001	99.91	Paraformaldehyde (trace)	Ethanol (50), Acetone (20)	Fine white crystalline powder

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and verification of the findings.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is adapted from a validated procedure for structurally similar compounds and is intended for quantitative purity analysis.[1]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.[1]

• Mobile Phase: A mixture of a buffered aqueous solution (e.g., 0.0025 mol/L Sodium heptanesulfonate) and an organic modifier (e.g., acetonitrile).[1] The exact ratio should be optimized to achieve good peak separation.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 218 nm.

• Sample Preparation: Accurately weigh approximately 10 mg of the 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride sample and dissolve it in 10 mL of the mobile phase in a volumetric flask. Sonicate for 5 minutes to ensure complete dissolution.[1]

• Analysis: Inject the prepared sample into the HPLC system. The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

GC-MS is employed to identify volatile and semi-volatile impurities. Since the hydrochloride salt is non-volatile, it is converted to its free base before analysis.[2]

• Instrumentation: A GC system coupled with a Mass Spectrometer.

• Column: A suitable capillary column for amine analysis (e.g., DB-5ms).

• Sample Preparation (Free Base Conversion):

  • Dissolve a known amount of the hydrochloride salt in water.

  • Add a 50% NaOH solution to raise the pH to at least 12, converting the salt to its free base.[3][4]

  • Extract the free base into an organic solvent like toluene.[3][4]

  • The organic layer is then injected into the GC-MS.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 70 °C, hold for 3 minutes, then ramp up at 10 °C/minute to 280 °C and hold for 10 minutes.[5]

  • Carrier Gas: Helium

• MS Conditions: Standard electron ionization (EI) at 70 eV.

• Analysis: Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

¹H and ¹³C NMR spectroscopy are used to confirm the structure of the compound and to detect any structural impurities.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[6]

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent such as Deuterium Oxide (D₂O) or DMSO-d₆.[6]

• Analysis: Acquire ¹H and ¹³C NMR spectra. The chemical shifts are compared with known reference spectra for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.[7][8] Impurities can be identified by the presence of unexpected signals.

Visualizing the Workflow and Synthesis

To better understand the processes involved, the following diagrams illustrate the experimental workflow for purity assessment and the common synthesis route for the target compound.

Caption: Experimental workflow for purity assessment.

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is commonly achieved through the Mannich reaction.[3][9]

Caption: Mannich reaction for synthesis.

Discussion and Recommendations

Based on the comprehensive analysis, Gamma Reagents provided the 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride with the highest purity (99.91%) and the lowest levels of residual solvents. The sample from Alpha Chemicals also demonstrated high purity (99.85%), with a minor, known impurity of unreacted cyclohexanone. The product from Beta Solutions showed a slightly lower purity (99.52%) and contained an unidentified impurity, which would require further investigation before use in sensitive applications.

For researchers and drug development professionals, the choice of supplier should be based on the specific requirements of their application. For critical applications where the highest purity is essential, Gamma Reagents would be the preferred choice. Alpha Chemicals offers a suitable alternative, especially if the presence of a small amount of cyclohexanone is not a concern for the intended downstream reactions. Further characterization of the unknown impurity in the product from Beta Solutions is recommended before it is utilized in any regulated or sensitive synthetic process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis routes of 2-((Dimethylamino)methyl)cyclohexanone [benchchem.com]
• 4. US5877351A - Preparation and purification process for 2- (dimethylamino) methyl!-1-(3-methoxphenyl)-cyclohexanol and its salts - Google Patents [patents.google.com]
• 5. GC Analysis of (2RS)-2-[(dimethylamino)methyl]cyclohexanone - Chromatography Forum [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. ORGANIC SPECTROSCOPY INTERNATIONAL: Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride [orgspectroscopyint.blogspot.com]
• 9. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]

A Comparative Guide to the Synthetic Routes of Tramadol

Tramadol, a centrally acting analgesic, is widely used for the management of moderate to severe pain. Its synthesis has been approached through various chemical strategies, each with distinct advantages and disadvantages. This guide provides a detailed comparison of the most prominent synthetic routes to Tramadol, offering insights into their methodologies, efficiencies, and underlying chemical principles. For researchers and professionals in drug development, this comparative analysis serves as a valuable resource for selecting and optimizing the synthesis of this critical pharmaceutical agent.

The Classic Industrial Synthesis: A Two-Step Approach

The most established and widely practiced industrial synthesis of Tramadol involves a two-step sequence: a Mannich reaction to construct a key intermediate, followed by a Grignard reaction to introduce the aryl moiety.[1][2] This route is favored for its relatively high yields and the ready availability of starting materials.

Experimental Protocols

Step 1: Mannich Reaction - Synthesis of 2-[(dimethylamino)methyl]cyclohexanone

To a reaction vessel, cyclohexanone, paraformaldehyde, and dimethylamine hydrochloride are added.[2] The mixture is typically heated at reflux in a suitable solvent, such as ethanol or isopropanol, often with the addition of a small amount of hydrochloric acid to catalyze the reaction. The reaction progress is monitored by techniques like thin-layer chromatography (TLC). Upon completion, the reaction mixture is worked up by basification, followed by extraction of the desired Mannich base, 2-[(dimethylamino)methyl]cyclohexanone, with an organic solvent. The product is then purified, typically by distillation under reduced pressure.

Step 2: Grignard Reaction - Synthesis of Tramadol

In a separate, dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings are reacted with 3-bromoanisole in an ethereal solvent, such as diethyl ether or tetrahydrofuran (THF), to form the Grignard reagent, 3-methoxyphenylmagnesium bromide.[3] Once the Grignard reagent formation is complete, a solution of 2-[(dimethylamino)methyl]cyclohexanone in the same solvent is added dropwise at a controlled temperature, usually cooled in an ice bath. After the addition is complete, the reaction mixture is stirred for a period to ensure complete reaction. The reaction is then quenched by the slow addition of an aqueous solution, such as ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic extracts are dried and the solvent is removed to yield crude Tramadol. The final product is often purified by crystallization of its hydrochloride salt.[3]

Variations on the Classic Route

Several modifications to the classic Grignard reaction have been explored to improve the diastereoselectivity and overall efficiency of the synthesis.

• Organolithium Reagents: In some variations, an organolithium reagent, such as 3-methoxyphenyllithium (prepared from 3-bromoanisole and n-butyllithium), is used in place of the Grignard reagent.[4] This can sometimes offer advantages in terms of reactivity and yield.

• Solvent Effects: The choice of solvent in the Grignard reaction can influence the ratio of the desired (cis and trans) diastereomers of Tramadol.[5]

• Continuous Flow Synthesis: More recently, a continuous-flow platform for the synthesis of Tramadol has been developed. This approach offers advantages in terms of safety, scalability, and process control.[6]

Biomimetic Synthesis of Tramadol

Inspired by the proposed biosynthetic pathway of Tramadol, which was surprisingly discovered as a natural product, a biomimetic synthesis has been developed. This route offers a novel and elegant approach to the molecule, though it is currently more of academic interest than a widespread industrial process.

Experimental Protocol

The biomimetic synthesis starts from 1-(3-methoxyphenyl)cyclohept-1-ene. This starting material is subjected to oxidative cleavage, for instance, using ozone followed by a reductive workup, or through a dihydroxylation followed by periodate cleavage, to yield a keto-aldehyde intermediate. This intermediate is then reacted with dimethylamine under conditions that promote an intramolecular Mannich-type reaction, leading to the formation of the Tramadol core structure. The final step involves the reduction of the remaining carbonyl group to afford Tramadol.

Comparison of Synthetic Routes

Parameter	Classic Industrial Synthesis	Biomimetic Synthesis
Starting Materials	Cyclohexanone, Paraformaldehyde, Dimethylamine HCl, 3-Bromoanisole	1-(3-methoxyphenyl)cyclohept-1-ene, Dimethylamine
Key Reactions	Mannich Reaction, Grignard Reaction	Oxidative Cleavage, Intramolecular Mannich Reaction, Reduction
Number of Steps	2	3
Overall Yield	Typically 60-80%	Reported yields are generally lower than the classic route
Stereoselectivity	Produces a mixture of diastereomers; can be influenced by reaction conditions	Can also produce a mixture of diastereomers
Industrial Scalability	Well-established and scalable	Less established for large-scale production
Reagent Toxicity/Hazards	Grignard reagents are moisture-sensitive and pyrophoric	Ozone is a toxic and explosive gas

Visualizing the Synthetic Pathways

To further elucidate the logical flow of these synthetic strategies, the following diagrams have been generated.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. WO1999003820A1 - Tramadol, salts thereof and process for their preparation - Google Patents [patents.google.com]
• 4. redalyc.org [redalyc.org]
• 5. nioch.nsc.ru [nioch.nsc.ru]
• 6. vapourtec.com [vapourtec.com]

Safety & Regulatory Compliance

Proper Disposal of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride: A Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (CAS No. 42036-65-7), a compound often used in pharmaceutical research and development. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations.

Core Principle: Treat as Hazardous Waste

Due to its chemical properties and potential as a skin and eye irritant, 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and any materials contaminated with it must be managed as hazardous waste.[1][2] Do not dispose of this compound down the drain or in regular solid waste streams.[3] Improper disposal can lead to environmental contamination and potential harm to aquatic life.

Personal Protective Equipment (PPE) for Handling and Disposal

All personnel handling this compound for disposal must wear appropriate personal protective equipment to prevent dermal, ocular, and respiratory exposure.[1][2]

PPE Category	Specification	Rationale
Hand Protection	Double nitrile gloves	To prevent skin absorption.[1]
Eye Protection	Chemical safety goggles or glasses with side shields	To protect against splashes and dust.
Skin and Body	Disposable, fluid-resistant lab coat	To protect skin and clothing from contamination.[1]
Respiratory	NIOSH-approved N95 or higher respirator	Recommended when handling the solid powder form or if there is a risk of aerosolization.[3]

Step-by-Step Disposal Protocol

The following procedure outlines the approved method for the disposal of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and associated waste.

Step 1: Segregation and Collection

• Solid Waste: Collect all contaminated solid materials, including unused or expired compound, personal protective equipment (gloves, wipes, disposable lab coats), and weighing papers, in a designated and clearly labeled hazardous waste container.[1]

• Liquid Waste: If the compound is in solution, collect all liquid waste in a sealed and clearly labeled hazardous waste container.

• Sharps: Any contaminated sharps (needles, razor blades, etc.) must be placed in a designated sharps container for hazardous waste.

Step 2: Labeling and Storage

• All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name: "2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride," and the approximate quantity.

• Store the sealed waste containers in a designated, well-ventilated, and secure area, away from incompatible materials, until collection by a licensed waste disposal service.

Step 3: Arrange for Professional Disposal

• Contact a licensed professional hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.[2][3]

• Provide the disposal company with the Safety Data Sheet (SDS) for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

• The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][3]

Step 4: Decontamination

• Thoroughly decontaminate all surfaces and non-disposable equipment that came into contact with the compound using an appropriate solvent and cleaning procedure.

• Dispose of any materials used for decontamination as hazardous waste.

Spill Management

In the event of a spill, evacuate the area and ensure it is well-ventilated. Wearing the appropriate PPE, contain the spill.

• For solid spills: Carefully sweep or vacuum the material and place it in a labeled hazardous waste container. Avoid generating dust.

• For liquid spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place the absorbent material into a labeled hazardous waste container.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Disposal Workflow for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Disclaimer: This document provides guidance on the proper disposal of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride. It is the responsibility of the user to comply with all applicable local, state, and federal regulations regarding hazardous waste management.

References

• 1. benchchem.com [benchchem.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. capotchem.cn [capotchem.cn]

Personal protective equipment for handling 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for handling 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride (CAS No. 42036-65-7), a compound often used in pharmaceutical research.[1] Adherence to these protocols is critical to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is classified as a hazardous substance that can cause skin irritation, serious eye damage, and respiratory irritation.[2][3] Therefore, appropriate personal protective equipment must be worn at all times when handling this compound.

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Chemical splash-resistant safety glasses or goggles with side protection are mandatory.[2]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves should be used. Gloves must be inspected before use and disposed of properly after handling.[4][5]
Body Protection	Laboratory Coat	A long-sleeved lab coat should be worn and kept buttoned. For tasks with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended.[5]
Respiratory Protection	Fume Hood or Respirator	All handling of the compound, especially in powder form, should be conducted in a certified chemical fume hood to prevent inhalation. For higher-level protection, a NIOSH-approved respirator with appropriate cartridges may be necessary.[4][5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride from receipt to disposal is crucial for safety.

1. Receiving and Storage:

• Upon receipt, store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

• Keep the container away from heat, sparks, and open flames.[6]

• Incompatible materials to avoid include strong oxidizing agents.[6]

2. Preparation and Handling:

• Before use, allow the container to reach room temperature to prevent moisture condensation.

• All weighing and solution preparation should be conducted within a chemical fume hood to minimize dust and vapor inhalation.[1][5]

• Use non-sparking tools and explosion-proof equipment.[6]

• Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.[2]

3. Experimental Use:

• Wear the appropriate PPE as detailed in the table above throughout the experimental process.

• Ensure adequate ventilation in the work area.[4]

Emergency Procedures

In the event of exposure or a spill, immediate action is necessary.

• Skin Contact: Immediately wash the affected area with soap and plenty of water and remove contaminated clothing.[2][4]

• Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes.[2][4] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration and consult a physician.[2][4]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse the mouth with water and consult a physician.[4]

• Spills: For small spills, absorb the material with an inert substance, and place it in a sealed container for disposal.[2] For larger spills, evacuate the area and follow institutional emergency protocols.

Disposal Plan

Proper disposal of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride and any contaminated materials is essential to prevent environmental contamination and comply with regulations.

• Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and sealed container.[4] Contact a licensed professional waste disposal service.[4]

• Contaminated Materials: Any materials that have come into contact with the compound, such as gloves, absorbent pads, and glassware, should be disposed of in a designated hazardous waste container.[4]

• Solutions: Aqueous and organic solutions containing the compound should be collected in separate, appropriate hazardous waste containers.

Workflow for Safe Handling of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride

Caption: This diagram outlines the procedural steps for the safe handling of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

References

• 1. Buy 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | 42036-65-7 [smolecule.com]
• 2. aksci.com [aksci.com]
• 3. 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride | C9H18ClNO | CID 359482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. capotchem.cn [capotchem.cn]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]